(R)-AMG-193

Core Science & Biosynthesis

(R)-AMG-193 in MTAP-Deleted Cancers: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of (R)-AMG-193, a first-in-class, investigational, MTA-cooperative PRMT5 inhibitor for the treatment of cancers with methylthioadenosine phosphorylase (MTAP) deletion. This document outlines the core scientific principles underlying its synthetic lethality, presents key preclinical and clinical data, details relevant experimental protocols, and provides visual representations of the critical pathways and workflows.

Core Mechanism: Synthetic Lethality in MTAP-Deleted Tumors

(R)-AMG-193 leverages a synthetic lethal strategy to selectively target cancer cells harboring a homozygous deletion of the MTAP gene.[1][2] This genetic alteration, present in approximately 10-15% of all human cancers, creates a unique metabolic vulnerability that is exploited by AMG-193.[1][3]

The central players in this mechanism are:

• MTAP (Methylthioadenosine Phosphorylase): An enzyme crucial for the methionine salvage pathway, responsible for converting methylthioadenosine (MTA) into adenine (B156593) and 5-methylthioribose-1-phosphate.[3]

• MTA (Methylthioadenosine): The substrate of MTAP. In MTAP-deleted cancer cells, MTA accumulates to high concentrations.[4]

• PRMT5 (Protein Arginine Methyltransferase 5): A key enzyme that catalyzes the symmetric dimethylation of arginine residues on various proteins, including histones and components of the spliceosome. PRMT5 is essential for cellular processes such as RNA splicing, gene expression, and DNA damage repair.[1][5]

• SAM (S-adenosylmethionine): The universal methyl donor for methylation reactions, including those catalyzed by PRMT5.[3]

In normal, MTAP-wildtype cells, MTA levels are kept low. However, in MTAP-deleted cancer cells, the accumulation of MTA, which is structurally similar to SAM, leads to partial, competitive inhibition of PRMT5.[3][6] This renders the cancer cells highly dependent on the remaining PRMT5 activity for survival.

(R)-AMG-193 is an MTA-cooperative inhibitor . It preferentially binds to the PRMT5-MTA complex, which is abundant in MTAP-deleted cells, leading to a potent and selective inhibition of PRMT5's enzymatic activity.[1][7] This further suppression of the already partially compromised PRMT5 function triggers a cascade of cellular events, including aberrant RNA splicing, G2/M cell cycle arrest, DNA damage, and ultimately, apoptosis, leading to selective cancer cell death while sparing normal tissues.[8][9]

Data Presentation

Preclinical Efficacy of AMG-193

The selectivity of (R)-AMG-193 for MTAP-deleted cancer cells has been demonstrated in various preclinical models.

Cell Line (Isogenic Pair)	MTAP Status	AMG-193 Viability IC₅₀ (µmol/L)	Selectivity (Fold)	Reference
HCT116	Deleted	~0.025	~40x	[3]
HCT116	Wild-Type	~1.0	[3]

Xenograft Model	MTAP Status	Treatment	Tumor Growth Inhibition (TGI)	Reference
BxPC-3 (Pancreatic)	Null	AMG-193 (100 mg/kg QD)	96%	[3]
U87MG (Glioblastoma)	Null	AMG-193 (100 mg/kg QD)	88%	[3]

Clinical Activity of AMG-193 (Phase 1 Dose-Expansion)

Preliminary results from the first-in-human phase 1 trial (NCT05094336) have shown encouraging anti-tumor activity in patients with advanced MTAP-deleted solid tumors.[1]

Tumor Type	Number of Patients (n)	Confirmed Partial Responses (PRs)	Unconfirmed PRs	Stable Disease (SD)	Progressive Disease (PD)	Not Evaluable (NE)
Non-Small Cell Lung Cancer	17	2	3	6	3	3
Pancreatic Ductal Adenocarcinoma	23	2	3	4	8	6
Biliary Tract Cancer	19	2	0	8	3	6
Esophageal/Gastric Cancer	6	1	1	2	2	0

Data presented from patients receiving active doses (800 mg daily, 1200 mg daily, and 600 mg twice daily) with a median follow-up of 4.5 months.[1]

Visualizations

Signaling Pathways

PRMT5 Signaling in Normal vs. MTAP-deleted Cells.

Synthetic Lethal Mechanism of (R)-AMG-193.

General Experimental Workflow for Inhibitor Evaluation.

Experimental Protocols

The following are generalized protocols for key experiments used to elucidate the mechanism of action of PRMT5 inhibitors like (R)-AMG-193.

Cell Viability Assay (MTT-based)

Objective: To determine the cytotoxic effect of (R)-AMG-193 on MTAP-deleted versus MTAP-wildtype cancer cell lines and to calculate the IC₅₀ value.

Materials:

• Cancer cell lines (e.g., HCT116 MTAP isogenic pair)

• 96-well cell culture plates

• Complete culture medium

• (R)-AMG-193 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (R)-AMG-193 in complete medium. Remove the medium from the wells and add 100 µL of the diluted compound or vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a specified duration (e.g., 72-120 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Solubilization: Carefully aspirate the medium and add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC₅₀ value.

Symmetric Dimethylarginine (SDMA) Quantification by Western Blot

Objective: To measure the in-cell target engagement of (R)-AMG-193 by quantifying the levels of SDMA, a direct product of PRMT5 activity.

Materials:

• Cell lines treated with (R)-AMG-193

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running and transfer buffers

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-SDMA, anti-total protein (e.g., Histone H4), and a loading control (e.g., anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis: Treat cells with various concentrations of (R)-AMG-193. Harvest and lyse the cells in ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli buffer. Separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-SDMA antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensities and normalize the SDMA signal to a total protein or loading control.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of (R)-AMG-193 on cell cycle distribution.

Materials:

• Cell lines treated with (R)-AMG-193

• PBS (Phosphate-Buffered Saline)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvest: Treat cells with (R)-AMG-193 for the desired time. Harvest cells, including any floating cells, and wash with PBS.

• Fixation: Resuspend the cell pellet (approx. 1x10⁶ cells) in 1 mL of ice-cold 70% ethanol while gently vortexing. Fix for at least 30 minutes at 4°C.

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in PI/RNase A staining solution.

• Incubation: Incubate for 15-30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer, measuring the fluorescence intensity of PI to determine the DNA content.

• Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm direct target engagement of (R)-AMG-193 with PRMT5 in a cellular context.

Materials:

• Intact cells or cell lysate

• (R)-AMG-193

• PBS or appropriate buffer

• Thermal cycler or heating blocks

• Lysis buffer (with protease inhibitors)

• Equipment for protein quantification and Western blotting

Procedure:

• Treatment: Treat intact cells or cell lysate with (R)-AMG-193 or vehicle control for a specified time.

• Heating: Aliquot the treated samples and heat them across a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3-5 minutes) to induce denaturation of unbound proteins.

• Lysis and Separation: Lyse the cells (if treated intact) and separate the soluble protein fraction (containing stabilized, non-denatured PRMT5) from the insoluble, aggregated proteins by high-speed centrifugation.

• Analysis: Collect the supernatant and quantify the amount of soluble PRMT5 at each temperature point using Western blotting, as described in protocol 4.2.

• Data Analysis: Plot the relative amount of soluble PRMT5 against temperature to generate melting curves. A shift in the melting temperature (ΔTm) to a higher temperature in the drug-treated sample compared to the vehicle control indicates target stabilization and engagement.

Conclusion

(R)-AMG-193 represents a promising precision medicine approach for the treatment of MTAP-deleted cancers. Its MTA-cooperative mechanism of action allows for potent and selective inhibition of PRMT5 in cancer cells, leading to a cascade of events culminating in cell death. The preclinical and emerging clinical data support its therapeutic potential. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the intricate details of its mechanism and to evaluate similar targeted therapies.

References

• 1. onclive.com [onclive.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. MTAP deletion confers enhanced dependency on the arginine methyltransferase PRMT5 in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PRMT5 cellular assay – openlabnotebooks.org [openlabnotebooks.org]
• 6. Validate User [ashpublications.org]
• 7. PRMT5: A Promising Synthetical Lethal Target for MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. oncodaily.com [oncodaily.com]

The Synthetic Lethality of AMG 193: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

AMG 193 is a first-in-class, orally bioavailable, and potent MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5). It is designed to induce synthetic lethality in tumors harboring a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene. This genetic alteration, present in approximately 10-15% of human cancers, leads to the accumulation of methylthioadenosine (MTA), a metabolite that partially inhibits PRMT5. AMG 193 leverages this unique metabolic state by preferentially binding to the MTA-bound PRMT5 complex, leading to potent and selective inhibition of its methyltransferase activity in cancer cells while sparing normal tissues. This targeted approach results in cell cycle arrest, DNA damage, and apoptosis in MTAP-deleted tumors, demonstrating a promising therapeutic window. Preclinical and clinical data have shown encouraging anti-tumor activity across a range of solid tumors, establishing AMG 193 as a promising targeted therapy for a genetically defined patient population.

Introduction: The Principle of Synthetic Lethality

Synthetic lethality is a concept in genetics where the co-occurrence of two genetic events results in cell death, while a single event alone is tolerated.[1] In the context of cancer therapy, this can be exploited by targeting a protein that is essential for the survival of cancer cells with a specific genetic alteration, a mutation that is absent in normal cells.[1] The development of PARP inhibitors for the treatment of cancers with BRCA1/2 mutations is a clinically validated example of this approach.[1]

AMG 193 is designed to exploit the synthetic lethal relationship between the loss of the MTAP gene and the inhibition of PRMT5.[2]

The Molecular Mechanism of AMG 193

The Role of MTAP and PRMT5 in Cancer

The MTAP gene is frequently co-deleted with the adjacent tumor suppressor gene CDKN2A in a variety of cancers. MTAP is a key enzyme in the methionine salvage pathway, responsible for the phosphorolysis of MTA to adenine (B156593) and 5-methylthioribose-1-phosphate. Its absence in cancer cells leads to a significant accumulation of MTA.[3]

PRMT5 is a type II protein arginine methyltransferase that catalyzes the symmetric dimethylation of arginine residues on both histone and non-histone proteins. These modifications play crucial roles in various cellular processes, including RNA splicing, gene expression, and DNA damage repair.[4][5] PRMT5 is essential for the survival of many cancer cells.

MTA-Cooperative Inhibition of PRMT5

In MTAP-deleted cells, the accumulation of MTA leads to its binding to PRMT5, causing partial inhibition of its enzymatic activity.[3] AMG 193 is a small molecule that preferentially binds to the MTA-bound PRMT5 complex.[2] This MTA-cooperative binding results in a highly potent and selective inhibition of the remaining PRMT5 activity in MTAP-deleted cancer cells. Normal cells, with functional MTAP, have low levels of MTA and are therefore significantly less sensitive to the effects of AMG 193.[5]

Downstream Effects of PRMT5 Inhibition

The potent inhibition of PRMT5 in MTAP-deleted cells by AMG 193 leads to a cascade of downstream events, including:

• Aberrant RNA Splicing: PRMT5 is crucial for the proper assembly of the spliceosome. Its inhibition leads to widespread changes in mRNA splicing.[2]

• Cell Cycle Arrest: Inhibition of PRMT5 has been shown to induce cell cycle arrest, primarily at the G2/M phase.[5][6]

• DNA Damage: PRMT5 inhibition can lead to an accumulation of DNA damage.[2][5]

• Apoptosis: The culmination of these cellular insults triggers programmed cell death (apoptosis) in the cancer cells.

The signaling pathway illustrating the synthetic lethality of AMG 193 is depicted below:

Caption: Signaling pathway of AMG 193 synthetic lethality.

Preclinical Data

In Vitro Activity

AMG 193 has demonstrated potent and selective inhibition of cell viability in a wide range of MTAP-deleted cancer cell lines, while exhibiting significantly less activity against MTAP wild-type (WT) cell lines.

Table 1: In Vitro Cell Viability (IC50) of AMG 193 in Cancer Cell Lines

Cell Line	Cancer Type	MTAP Status	IC50 (µM)
HCT116	Colorectal	MTAP-deleted	~0.1
HCT116	Colorectal	MTAP WT	>4
...	...	...	...
(Note: A comprehensive list of IC50 values across various cell lines would be populated here from preclinical study data.)

In Vivo Efficacy

In preclinical xenograft models, orally administered AMG 193 has shown robust and dose-dependent anti-tumor activity in various MTAP-deleted tumor models.

Table 2: In Vivo Anti-Tumor Efficacy of AMG 193 in Xenograft Models

Tumor Model	Cancer Type	Dosing Regimen	Tumor Growth Inhibition (%)
BxPC-3	Pancreatic	100 mg/kg QD	96
U87MG	Glioblastoma	100 mg/kg QD	88
...	...	...	...
(Note: This table would be expanded with data from various patient-derived xenograft (PDX) and cell line-derived xenograft (CDX) models.)

Clinical Data

A first-in-human, phase 1/2 clinical trial (NCT05094336) has evaluated the safety, tolerability, and preliminary efficacy of AMG 193 in patients with advanced MTAP-deleted solid tumors.[4][7]

Table 3: Preliminary Clinical Activity of AMG 193 in MTAP-deleted Solid Tumors (Phase 1) [4]

Tumor Type	Number of Patients (n)	Confirmed Partial Response (PR)	Unconfirmed PR	Stable Disease (SD)	Progressive Disease (PD)	Not Evaluable (NE)
Non-Small Cell Lung Cancer	17	2	3	6	3	3
Pancreatic Ductal Adenocarcinoma	23	2	3	4	8	6
Biliary Tract Cancer	19	2	0	8	3	6
Esophageal/Gastric Cancer	6	1	1	2	2	0

The median duration of response was reported to be 8.3 months.[4] Target engagement was confirmed by a dose-dependent reduction in symmetric dimethylarginine (SDMA), a pharmacodynamic biomarker of PRMT5 activity, in both tumor biopsies and serum.[4]

Experimental Protocols

Cell Viability Assay (CellTiter-Glo®)

This assay determines the number of viable cells in culture based on the quantification of ATP.

Caption: Workflow for CellTiter-Glo® viability assay.

Methodology:

• Seed cells in a 96-well opaque-walled plate at a density of 1,000-5,000 cells per well and incubate for 24 hours.

• Treat cells with a serial dilution of AMG 193 or vehicle control (DMSO).

• Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

• Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate IC50 values by plotting the luminescence signal against the log of the drug concentration.

In Vivo Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of AMG 193 in a subcutaneous xenograft mouse model.

Caption: Workflow for in vivo xenograft study.

Methodology:

• Subcutaneously implant human cancer cells (e.g., 5 x 10^6 cells) into the flank of immunocompromised mice (e.g., athymic nude or NOD/SCID).

• Monitor tumor growth with calipers. Once tumors reach a mean volume of 100-200 mm³, randomize animals into treatment and control groups.

• Administer AMG 193 orally at the desired doses (e.g., 10, 30, 100 mg/kg) daily. The control group receives the vehicle.

• Measure tumor volume and body weight 2-3 times weekly.

• At the end of the study, collect tumors for pharmacodynamic analysis, such as the measurement of SDMA levels.

Symmetric Dimethylarginine (SDMA) Measurement

SDMA levels are a key pharmacodynamic biomarker for PRMT5 activity.

Methodology (ELISA):

• Prepare tumor lysates or collect serum samples.

• Use a commercially available SDMA ELISA kit.

• Add standards and samples to the wells of the pre-coated microplate.

• Incubate with a biotin-conjugated antibody specific for SDMA.

• Add streptavidin-HRP and incubate.

• Add TMB substrate and measure the colorimetric change at 450 nm after stopping the reaction.

• Calculate SDMA concentration based on the standard curve.

Conclusion

AMG 193 represents a promising new therapeutic agent that leverages the principle of synthetic lethality to selectively target MTAP-deleted cancers. Its MTA-cooperative mechanism of action provides a clear biological rationale for its tumor-selective activity. Preclinical and early clinical data have demonstrated significant anti-tumor efficacy and a manageable safety profile. Ongoing and future studies will further define the clinical utility of AMG 193 as a monotherapy and in combination with other anti-cancer agents for this genetically defined patient population.

References

• 1. A selective inhibitor of PRMT5 with in vivo and in vitro potency in MCL models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ch.promega.com [ch.promega.com]
• 3. mybiosource.com [mybiosource.com]
• 4. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.sg]
• 5. benchchem.com [benchchem.com]
• 6. pnas.org [pnas.org]
• 7. elkbiotech.com [elkbiotech.com]

(R)-AMG-193: A Technical Guide to its Target, Binding, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-AMG-193 is a first-in-class, orally bioavailable, and potent small molecule inhibitor that has garnered significant attention in the field of oncology.[1][2] It operates through a novel mechanism of action, exhibiting MTA-cooperative binding to its target protein. This technical guide provides an in-depth overview of (R)-AMG-193, focusing on its target protein, specific binding site, and the downstream consequences of its inhibitory action. The information presented herein is intended to be a valuable resource for researchers, scientists, and drug development professionals working on targeted cancer therapies.

Target Protein: Protein Arginine Methyltransferase 5 (PRMT5)

The primary target of (R)-AMG-193 is Protein Arginine Methyltransferase 5 (PRMT5) .[1][2] PRMT5 is a type II arginine methyltransferase that plays a crucial role in various cellular processes, including gene transcription, RNA splicing, and DNA damage repair, by catalyzing the symmetric dimethylation of arginine residues on both histone and non-histone proteins.[3] Dysregulation of PRMT5 activity has been implicated in the pathogenesis of numerous cancers, making it an attractive therapeutic target.[3]

MTA-Cooperative Binding and Selectivity

A key feature of (R)-AMG-193 is its MTA-cooperative mechanism of inhibition.[1][2] This means that (R)-AMG-193 preferentially binds to and inhibits PRMT5 when the enzyme is in a complex with 5'-deoxy-5'-(methylthio)adenosine (MTA) .[3][[“]] This unique binding mode is central to the inhibitor's selectivity for cancer cells with a specific genetic alteration: the deletion of the methylthioadenosine phosphorylase (MTAP) gene.[3]

MTAP is an enzyme responsible for the salvage of adenine (B156593) and methionine from MTA. In cancer cells with a homozygous deletion of the MTAP gene (occurring in approximately 10-15% of all human cancers), MTA accumulates to high intracellular concentrations.[5] This accumulation of MTA leads to the formation of a stable PRMT5-MTA complex, which is the preferred target of (R)-AMG-193.[3][[“]] In normal cells with functional MTAP, MTA levels are low, and PRMT5 exists predominantly in a complex with its natural cofactor S-adenosylmethionine (SAM). (R)-AMG-193 has a much lower affinity for the PRMT5-SAM complex, thus sparing normal tissues and leading to a wider therapeutic window.[3]

This MTA-cooperative binding results in a synthetic lethal interaction, where the combination of MTAP deletion and PRMT5 inhibition by (R)-AMG-193 leads to cancer cell death, while normal cells are largely unaffected.

The (R)-AMG-193 Binding Site

The precise binding site of (R)-AMG-193 has been elucidated through X-ray crystallography, with the cocrystal structure of (R)-AMG-193 in a complex with MTA-bound PRMT5:MEP50 available in the Protein Data Bank (PDB ID: 9C10). The structure reveals that (R)-AMG-193 occupies the substrate-binding pocket of PRMT5, in close proximity to the bound MTA molecule.

Key interactions that stabilize the binding of (R)-AMG-193 include:

• Hydrogen bonds: The inhibitor forms several hydrogen bonds with amino acid residues within the active site.

• Hydrophobic interactions: The aromatic rings of (R)-AMG-193 engage in hydrophobic interactions with surrounding residues.

• Van der Waals contacts: Numerous van der Waals forces contribute to the overall stability of the complex.

The presence of MTA in the cofactor binding site is crucial for creating a conformation of the active site that is favorable for the high-affinity binding of (R)-AMG-193.

Quantitative Data Summary

The following tables summarize the key quantitative data for (R)-AMG-193, providing a comparative overview of its potency and selectivity.

Table 1: In Vitro Potency of (R)-AMG-193

Assay Type	Cell Line	MTAP Status	IC50 (µM)	Reference
Cell Viability	HCT116	Deleted	0.107	[1][2]
Cell Viability	HCT116	Wild-Type	> 4
SDMA Levels	HCT116	Deleted	~0.001	[[“]]
SDMA Levels	HCT116	Wild-Type	~0.1	[[“]]

Table 2: Binding Affinity and Kinetics of (R)-AMG-193

Parameter	Value	Condition	Reference
KD	3.9 pM	PRMT5-MTA complex

Signaling Pathways and Downstream Effects

Inhibition of PRMT5 by (R)-AMG-193 in MTAP-deleted cancer cells leads to a cascade of downstream events, ultimately resulting in cell cycle arrest and apoptosis. The primary mechanism involves the disruption of normal cellular processes that are dependent on PRMT5's methyltransferase activity.

Key downstream effects include:

• Aberrant RNA Splicing: PRMT5 is essential for the proper functioning of the spliceosome. Its inhibition leads to widespread alternative splicing events, including intron retention, which can result in the production of non-functional proteins.[3][6]

• DNA Damage: Inhibition of PRMT5 has been shown to induce DNA damage.[3]

• Cell Cycle Arrest: The accumulation of cellular defects triggers cell cycle checkpoints, leading to arrest, primarily in the G2/M phase.[1][3]

• Apoptosis: The culmination of these cellular stresses ultimately leads to programmed cell death.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Surface Plasmon Resonance (SPR) Assay

This assay is used to determine the binding affinity and kinetics of (R)-AMG-193 to the PRMT5-MTA complex.

• Instrumentation: A suitable SPR instrument (e.g., Biacore).

• Immobilization: Recombinant human PRMT5/MEP50 complex is immobilized on a sensor chip.

• Analyte: (R)-AMG-193 is prepared in a series of concentrations in a running buffer containing a constant concentration of MTA.

• Procedure:

  • The running buffer with MTA is flowed over the sensor chip to establish a stable baseline.

  • Different concentrations of (R)-AMG-193 are injected over the chip surface, and the association is monitored in real-time.

  • Following the association phase, the running buffer is flowed over the chip to monitor the dissociation of the inhibitor.

  • The sensor surface is regenerated between cycles.

• Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Cellular Symmetric Dimethylarginine (SDMA) Assay

This assay quantifies the intracellular activity of PRMT5 by measuring the levels of symmetric dimethylarginine (SDMA), a product of PRMT5's enzymatic activity.

• Principle: A competitive enzyme-linked immunosorbent assay (ELISA) or a high-content imaging assay is typically used.

• Procedure (ELISA):

  • Cells (e.g., HCT116 MTAP-deleted and wild-type) are seeded in multi-well plates and treated with a range of concentrations of (R)-AMG-193 for a specified period (e.g., 72 hours).

  • Cells are lysed to release cellular proteins.

  • The cell lysates are incubated in microplate wells coated with an anti-SDMA antibody.

  • A labeled SDMA conjugate is added, which competes with the SDMA in the lysate for antibody binding.

  • A substrate is added, and the resulting signal is measured, which is inversely proportional to the amount of SDMA in the sample.

• Data Analysis: The IC50 value is determined by plotting the percentage of SDMA inhibition against the concentration of (R)-AMG-193.

Cell Viability Assay

This assay measures the effect of (R)-AMG-193 on the proliferation and survival of cancer cells.

• Principle: A common method is the use of a reagent such as CellTiter-Glo®, which measures ATP levels as an indicator of cell viability.

• Procedure:

  • Cells are seeded in multi-well plates and allowed to adhere overnight.

  • Cells are treated with a serial dilution of (R)-AMG-193 for an extended period (e.g., 6 days).

  • The CellTiter-Glo® reagent is added to the wells, and the luminescence is measured using a plate reader.

• Data Analysis: The IC50 value, representing the concentration of the inhibitor that causes a 50% reduction in cell viability, is calculated from the dose-response curve.

Conclusion

(R)-AMG-193 is a highly promising, clinical-stage MTA-cooperative PRMT5 inhibitor with a well-defined mechanism of action and a clear rationale for its selectivity in MTAP-deleted cancers.[3] Its ability to exploit a specific tumor vulnerability while sparing normal tissues represents a significant advancement in the development of targeted cancer therapies.[3] The in-depth understanding of its target, binding site, and downstream effects, as outlined in this guide, provides a solid foundation for further research and clinical development of this and other MTA-cooperative inhibitors. The ongoing clinical trials will be crucial in further defining the therapeutic potential of (R)-AMG-193 in patients with MTAP-deleted solid tumors.[6][7]

References

• 1. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. idexxbioanalytics.com [idexxbioanalytics.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. consensus.app [consensus.app]
• 5. aacr.org [aacr.org]
• 6. Item - Supplementary Methods from AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - figshare - Figshare [figshare.com]
• 7. aacrjournals.org [aacrjournals.org]

(R)-AMG-193: A Deep Dive into its Chemical Architecture and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

(R)-AMG-193 is an investigational, orally bioavailable, small molecule that has emerged as a promising therapeutic agent in the landscape of targeted cancer therapy. This technical guide provides a comprehensive overview of its chemical structure, physicochemical and pharmacological properties, mechanism of action, and the experimental basis for its development.

Chemical Structure and Physicochemical Properties

(R)-AMG-193 is a potent and selective, MTA-cooperative inhibitor of Protein Arginine Methyltransferase 5 (PRMT5). Its chemical identity is defined by the following identifiers:

Property	Value
IUPAC Name	(4-Amino-1,3-dihydrofuro[3,4-c][1][2]naphthyridin-8-yl)[(3S)-3-[4-(trifluoromethyl)phenyl]morpholin-4-yl]methanone
CAS Number	2790567-82-5[3][4][5]
Molecular Formula	C22H19F3N4O3[3][5]
Molecular Weight	444.41 g/mol [1][3][5]
SMILES String	O=C(C1=NC=C2N=C(N)C(COC3)=C3C2=C1)N4--INVALID-LINK--COCC4[3]

Solubility: (R)-AMG-193 is soluble in DMSO.[3]

Pharmacological Properties and Mechanism of Action

(R)-AMG-193 is a first-in-class, MTA-cooperative inhibitor of PRMT5.[1] This mechanism is particularly relevant in cancers with homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, an alteration present in approximately 10-15% of all human cancers.[6]

The core of its mechanism lies in the concept of synthetic lethality. In MTAP-deleted cancer cells, the metabolite methylthioadenosine (MTA) accumulates. (R)-AMG-193 preferentially binds to the PRMT5-MTA complex, leading to potent inhibition of PRMT5's methyltransferase activity.[7] This selective inhibition in cancer cells, while sparing normal cells with functional MTAP, provides a therapeutic window.

The inhibition of PRMT5 by (R)-AMG-193 leads to a reduction in symmetric dimethylarginine (SDMA) levels on target proteins.[1][3] This disruption of arginine methylation affects multiple downstream cellular processes critical for cancer cell survival.

Signaling Pathways Affected by (R)-AMG-193

The inhibition of PRMT5 by (R)-AMG-193 triggers a cascade of events within the cancer cell, ultimately leading to cell death. The key affected signaling pathways and cellular processes are:

• RNA Splicing: PRMT5 is crucial for the proper functioning of the spliceosome. Inhibition by (R)-AMG-193 leads to aberrant alternative mRNA splicing.[3][8]

• DNA Damage Response: Treatment with (R)-AMG-193 has been shown to induce DNA damage in cancer cells.[3][5][8]

• Cell Cycle Arrest: The compound causes cell cycle arrest, primarily at the G2/M phase.[3][5][8]

The interplay of these effects culminates in the induction of apoptosis and inhibition of tumor growth.

Caption: Mechanism of (R)-AMG-193 in MTAP-deleted cancer cells.

Preclinical and Clinical Data

In Vitro Studies

(R)-AMG-193 has demonstrated potent and selective activity against MTAP-deleted cancer cell lines.

Cell Line	MTAP Status	IC50 (µM)	Reference
HCT116	MTAP-deleted	0.107	[7]
HCT116	Wild-type	> 4	[5]

These results highlight the significant selectivity of (R)-AMG-193 for cancer cells with the MTAP deletion.

In Vivo Studies

In xenograft models using MTAP-deleted cancer cells, orally administered (R)-AMG-193 has shown significant dose-dependent tumor growth inhibition. For instance, in a BxPC-3 (pancreatic cancer) xenograft model, a 96% tumor growth inhibition was observed at a dose of 100 mg/kg once daily.[6] Similarly, in a U87MG (glioblastoma) model, an 88% tumor growth inhibition was achieved at the same dose.[6]

Clinical Trials

A first-in-human, Phase 1/2 clinical trial (NCT05094336) is currently evaluating the safety, tolerability, pharmacokinetics, and efficacy of (R)-AMG-193 in patients with advanced MTAP-null solid tumors.[2][4][8][9]

Key Findings from the Phase 1 Dose-Escalation Part:

• Safety: The most common treatment-related adverse events were gastrointestinal in nature.[10] Importantly, the dose-limiting toxicities did not include significant myelosuppression, a concern with first-generation PRMT5 inhibitors.[10]

• Pharmacodynamics: Complete inhibition of PRMT5 activity, as measured by a reduction in tumor SDMA levels, was observed at doses of 480 mg and higher.[1]

• Efficacy: Encouraging preliminary antitumor activity has been observed across various tumor types.[1]

Caption: Simplified workflow of the Phase 1 clinical trial for (R)-AMG-193.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of scientific findings. Below are summaries of the methodologies used in the preclinical evaluation of (R)-AMG-193.

Cell Viability Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of (R)-AMG-193 in cancer cell lines.

Methodology:

• Cell Seeding: Cancer cells (both MTAP-deleted and wild-type) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of (R)-AMG-193 or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 6 days).[3]

• Viability Assessment: Cell viability is measured using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP levels as an indicator of metabolically active cells.[3]

• Data Analysis: The luminescent signal is read using a plate reader. The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.

Symmetric Dimethylarginine (SDMA) ELISA

Objective: To quantify the levels of SDMA as a pharmacodynamic biomarker of PRMT5 inhibition.

Methodology:

• Sample Collection: Tumor tissue or cell lysates are collected from treated and untreated animals or cells.

• Protein Extraction: Proteins are extracted from the samples using an appropriate lysis buffer.

• ELISA: A competitive enzyme-linked immunosorbent assay (ELISA) is performed using a commercially available kit. In this assay, SDMA in the sample competes with a fixed amount of labeled SDMA for binding to a limited number of antibody binding sites.

• Detection: The amount of labeled SDMA bound to the antibody is inversely proportional to the concentration of SDMA in the sample. The signal is detected using a colorimetric substrate and a plate reader.

• Data Analysis: A standard curve is generated using known concentrations of SDMA, and the concentration of SDMA in the samples is determined by interpolation from the standard curve.

Xenograft Tumor Model

Objective: To evaluate the in vivo antitumor efficacy of (R)-AMG-193.

Methodology:

• Cell Implantation: MTAP-deleted human cancer cells are subcutaneously implanted into immunocompromised mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment: Once tumors reach a specified volume, mice are randomized into treatment and control groups. (R)-AMG-193 is administered orally at various doses and schedules (e.g., once daily).[6] The control group receives a vehicle.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

• Data Analysis: Tumor growth inhibition (TGI) is calculated by comparing the change in tumor volume in the treated groups to the control group. Statistical analysis is performed to determine the significance of the observed antitumor effects.

Conclusion

(R)-AMG-193 represents a novel and highly selective approach to cancer therapy, exploiting the specific metabolic vulnerability of MTAP-deleted tumors. Its MTA-cooperative mechanism of PRMT5 inhibition provides a clear rationale for its targeted use. Preclinical data have demonstrated its potent and selective antitumor activity, and early clinical results are promising, showing a manageable safety profile and signs of efficacy. The ongoing clinical development of (R)-AMG-193 will further elucidate its therapeutic potential and its role in the treatment of a defined patient population with a significant unmet medical need.

References

• 1. onclive.com [onclive.com]
• 2. A Study of AMG 193 in Participants With Advanced MTAP-null Solid Tumors (MTAPESTRY 101) | Clinical Research Trial Listing [centerwatch.com]
• 3. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ascopubs.org [ascopubs.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 7. MTA-cooperative PRMT5 inhibitor exerts robust antitumor activity | BioWorld [bioworld.com]
• 8. hra.nhs.uk [hra.nhs.uk]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. aacr.org [aacr.org]

Preclinical Pharmacology of (R)-AMG-193: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical pharmacology of (R)-AMG-193, a first-in-class, orally bioavailable, and potent MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5). Developed as a targeted therapy, (R)-AMG-193 exhibits selective antitumor activity in cancers harboring a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, a common alteration in approximately 10-15% of human cancers.[1][2][3]

Core Mechanism of Action

(R)-AMG-193 operates through a novel mechanism of MTA-cooperative inhibition. In MTAP-deleted cancer cells, the enzyme MTAP is absent, leading to the accumulation of its substrate, methylthioadenosine (MTA).[2][3] This accumulation of MTA is a key vulnerability that (R)-AMG-193 exploits. (R)-AMG-193 preferentially binds to the PRMT5 enzyme when it is already in a complex with MTA.[4][5][6][7] This ternary complex formation leads to potent inhibition of PRMT5's methyltransferase activity, which is essential for various cellular processes. This selective action spares normal, MTAP-wildtype (WT) cells where MTA levels are low, thus providing a therapeutic window.[4][5][6][8]

The inhibition of PRMT5 by (R)-AMG-193 in MTAP-deleted cells results in a cascade of downstream effects, including:

• Induction of DNA damage [4][5][7][8][9]

• Cell cycle arrest , primarily in the G2/M phase[4][8][9][10]

• Aberrant alternative mRNA splicing [4][5][7][8][9]

These cellular consequences ultimately lead to the selective killing of cancer cells.[11]

Quantitative Data Summary

The preclinical activity of (R)-AMG-193 has been characterized by a series of in vitro and in vivo studies. The following tables summarize the key quantitative data.

In Vitro Cellular Activity

Cell Line	MTAP Status	Assay Type	IC50 (µM)	Selectivity (MTAP-WT/MTAP-deleted)
HCT116	MTAP-deleted	Viability	0.1[10]	~40x[2][3][10]
HCT116	MTAP WT	Viability	> 4[10]
HCT116	MTAP-deleted	SDMA Levels	-	>100x[10]
AM-9747 (precursor)	MTAP-deleted	Viability	0.040	21x

*SDMA (symmetric dimethylarginine) is a pharmacodynamic biomarker of PRMT5 activity.

In Vivo Efficacy in Xenograft Models

Tumor Model	Cancer Type	Dosing	Tumor Growth Inhibition (TGI)	Reference
BxPC-3	Pancreatic	100 mg/kg QD	96%	[2][3]
U87MG	Glioblastoma	100 mg/kg QD	88%	[2][3]
HCT116	Colorectal	Dose-dependent	Statistically significant	[4]
Patient-Derived Xenograft (PDX) Models	Pancreatic, Lung, Melanoma, Esophageal	Dose-dependent	Robust and statistically significant	[4]
DOHH-2	Diffuse Large B-cell Lymphoma	100 mg/kg, PO, once daily for 11 days	Tumor regression in 70% of mice	[12]

*QD = Once daily

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

Cell Viability Assay

• Cell Seeding: Cancer cell lines (both MTAP-deleted and MTAP-WT) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of (R)-AMG-193 or vehicle control for a period of 6 days.[12]

• Viability Assessment: Cell viability is measured using a commercially available assay, such as CellTiter-Glo® (Promega), which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: Luminescence readings are normalized to vehicle-treated controls. IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Symmetric Dimethylarginine (SDMA) Western Blot

• Cell Lysis: Cells treated with (R)-AMG-193 are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Total protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: Membranes are blocked and then incubated with a primary antibody specific for SDMA, followed by an HRP-conjugated secondary antibody.

• Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. Band intensities are quantified using densitometry software.

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., nude or SCID) are used.

• Tumor Implantation: Human cancer cell lines (e.g., HCT116 MTAP-deleted) or patient-derived tumor fragments are subcutaneously implanted.

• Tumor Growth and Randomization: When tumors reach a predetermined size (e.g., 100-200 mm³), animals are randomized into vehicle control and treatment groups.

• Drug Administration: (R)-AMG-193 is administered orally, once daily, at specified doses.[10][12]

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice weekly). Tumor volume is calculated using the formula: (Length x Width²)/2.

• Efficacy Endpoint: The study is terminated when tumors in the control group reach a specified size. Tumor growth inhibition (TGI) is calculated as the percentage difference in the mean tumor volume between the treated and vehicle groups.

• Pharmacodynamic Analysis: At the end of the study, tumor and blood samples can be collected to measure SDMA levels to confirm target engagement.[4]

Visualizations

Signaling Pathway of (R)-AMG-193 Action

Caption: Mechanism of action of (R)-AMG-193 in MTAP-deleted cancer cells.

Experimental Workflow for In Vivo Efficacy

Caption: General workflow for assessing in vivo efficacy of (R)-AMG-193.

References

• 1. onclive.com [onclive.com]
• 2. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 3. sophion.com [sophion.com]
• 4. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. aacrjournals.org [aacrjournals.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. aacr.org [aacr.org]
• 12. medchemexpress.com [medchemexpress.com]

Downstream effects of PRMT5 inhibition by AMG 193

An In-depth Technical Guide to the Downstream Effects of PRMT5 Inhibition by AMG 193

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

AMG 193 is a first-in-class, orally bioavailable, central nervous system (CNS)-penetrant small molecule inhibitor of Protein Arginine Methyltransferase 5 (PRMT5).[1] It operates via a mechanism of methylthioadenosine (MTA)-cooperative inhibition, granting it high selectivity for cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene.[2][3] This genetic alteration, present in approximately 10-15% of solid tumors, leads to the accumulation of MTA, which AMG 193 leverages to achieve synthetic lethality.[1][4] Inhibition of PRMT5 by AMG 193 in this specific context triggers a cascade of downstream events, including aberrant mRNA splicing, cell cycle arrest, and DNA damage, ultimately leading to potent anti-tumor activity.[3][5] This guide provides a detailed overview of the molecular mechanisms, downstream cellular consequences, and preclinical and clinical data associated with AMG 193.

Mechanism of Action: MTA-Cooperative Inhibition

The core of AMG 193's therapeutic strategy lies in exploiting the synthetic lethal relationship between MTAP deletion and PRMT5 inhibition.

• MTAP Deletion and MTA Accumulation: The MTAP gene is located in close genomic proximity to the CDKN2A tumor suppressor gene and is frequently co-deleted in many cancers.[6] MTAP's primary function is to salvage adenine (B156593) and methionine from MTA, a byproduct of polyamine synthesis. Its absence leads to a significant accumulation of MTA within the tumor cell.[4]

• Partial PRMT5 Inhibition by MTA: MTA shares structural similarity with S-adenosylmethionine (SAM), the universal methyl donor and a necessary cofactor for PRMT5's enzymatic activity.[4] The high concentration of MTA in MTAP-deleted cells competitively inhibits PRMT5, leading to a state of partial enzymatic suppression.[4] This renders the cancer cells uniquely dependent on the remaining PRMT5 activity for survival.

• AMG 193's Cooperative Binding: AMG 193 was specifically designed to preferentially bind to the MTA-bound conformation of the PRMT5 protein complex.[2][3] This cooperative binding mechanism allows AMG 193 to potently and completely inhibit the already-compromised PRMT5 enzyme in MTAP-deleted cells while largely sparing the enzyme in healthy, MTAP-wildtype (WT) cells where MTA levels are low.[2][5] This results in a wide therapeutic window and avoids the hematologic toxicities associated with first-generation, non-selective PRMT5 inhibitors.[7]

Figure 1: Mechanism of MTA-cooperative inhibition by AMG 193.

Core Downstream Cellular Effects

The complete inhibition of PRMT5 by AMG 193 in MTAP-deleted cells initiates several critical downstream events that collectively contribute to its anti-tumor efficacy.

Alterations in mRNA Splicing

PRMT5 is essential for the proper assembly and function of the spliceosome, primarily through the methylation of Sm proteins (SmD1, SmD3, and SmB/B'). Inhibition by AMG 193 disrupts this process, leading to widespread splicing defects.

• Increased Intron Retention: A hallmark of PRMT5 inhibition is a significant increase in alternative splicing events, predominantly characterized by intron retention.[5][8] Transcriptomic analysis of paired biopsies from patients treated with AMG 193 confirmed that splicing infidelity was driven by increased levels of retained introns.[8]

• Biomarker Potential: Studies have shown that elevated baseline levels of intron retention in tumor cell lines positively correlate with sensitivity to AMG 193, suggesting that alternative splicing could serve as a predictive biomarker.[9]

Cell Cycle Arrest

PRMT5 regulates the expression of key cell cycle proteins. Its inhibition leads to a halt in cell proliferation.

• G2/M Arrest: In vitro mechanism-of-action studies have consistently demonstrated that treatment with AMG 193 induces cell cycle arrest in the G2/M phase in MTAP-deleted cells.[3][5][10]

• Pathway Analysis: Gene set enrichment analysis of cells treated with AMG 193 shows significant clustering of gene expression changes in pathways related to the cell cycle, confirming this effect at the transcriptional level.[5]

DNA Damage and Attenuation of DNA Damage Response (DDR)

PRMT5 plays a role in DNA repair.[8] AMG 193 treatment both induces DNA damage and hampers the cell's ability to repair it.

• Induction of DNA Damage: PRMT5 inhibition has been shown to induce DNA damage in MTAP-deleted cells.[5][11]

• Attenuation of DDR: Transcriptomic analysis of on-treatment tumor biopsies revealed a significant attenuation of the DNA damage response pathway.[8] This dual effect of causing damage while preventing its repair contributes to the synthetic lethal outcome.

Figure 2: Core downstream cellular effects of AMG 193.

Preclinical Antitumor Activity

AMG 193 has demonstrated robust and selective anti-tumor activity in a wide range of preclinical models.

In Vitro Potency and Selectivity

AMG 193 shows potent cell-killing activity that is highly selective for MTAP-deleted cancer cell lines over their MTAP-WT counterparts.

Cell Line	Cancer Type	MTAP Status	AMG 193 IC₅₀ (µmol/L)	Selectivity (Fold)	Reference
HCT116	Colorectal	Deleted	0.107	~40x	[3][6]
HCT116	Colorectal	WT	> 4.0	-	[10]
Various	Pancreatic, Lung, Biliary, Lymphoma	Deleted	Sensitive	High	[10]
Various	Pancreatic, Lung, Biliary, Lymphoma	WT	Resistant	-	[10]
Table 1: In Vitro Cell Viability Data for AMG 193.

In Vivo Efficacy in Xenograft Models

In mouse xenograft models using human cancer cell lines, orally administered AMG 193 was well-tolerated and resulted in significant, dose-dependent tumor growth inhibition (TGI) specifically in MTAP-deleted tumors.[5]

Xenograft Model	Cancer Type	MTAP Status	Dose (mg/kg QD)	Tumor Growth Inhibition (TGI)	Reference
BxPC-3	Pancreatic	Deleted	100	96%	[4][6]
U-87 MG	Glioblastoma	Deleted	100	88%	[4][6]
HCT116	Colorectal	Deleted	Dose-dependent	Statistically significant	[5]
HCT116	Colorectal	WT	Various	No significant inhibition	[5]
Table 2: In Vivo Efficacy of AMG 193 in Xenograft Models.

Clinical Activity and Safety (Phase I/II Study NCT05094336)

The first-in-human phase 1/2 trial of AMG 193 has demonstrated a favorable safety profile and encouraging preliminary anti-tumor activity in patients with advanced MTAP-deleted solid tumors.[1][8]

Safety and Tolerability

Unlike first-generation PRMT5 inhibitors, AMG 193 has not been associated with significant myelosuppression, such as neutropenia or thrombocytopenia.[1][7]

Adverse Event (AE) Type	Most Common Events	Grade ≥3 Rate	Reference(s)
Treatment-Related AEs (TRAEs)	Nausea, Fatigue, Vomiting	Low	[1][12]
Dose-Limiting Toxicities (DLTs)	Nausea, Vomiting, Fatigue, Hypersensitivity, Hypokalemia (at doses ≥240 mg)	-	[1][12]
Table 3: Summary of Common Treatment-Related Adverse Events.

The maximum tolerated dose (MTD) was determined to be 1200 mg once daily (o.d.).[1][12]

Clinical Efficacy

AMG 193 has shown durable responses across a variety of MTAP-deleted solid tumors.

Metric	Value	Patient Cohort	Reference(s)
Objective Response Rate (ORR)	21.4% (95% CI: 10.3% - 36.8%)	Efficacy-assessable patients at active doses (800mg/1200mg QD, 600mg BID; n=42)	[1][12][13]
Median Duration of Response	8.3 months (95% CI: 2.7 - NE)	Dose-exploration phase	[8]
Median Duration of Disease Control	9.2 months (95% CI: 4.9 - 11.8)	Dose-exploration phase	[8]
Table 4: Preliminary Clinical Efficacy of AMG 193.

Responses have been observed in eight different tumor types, including non-small-cell lung cancer (NSCLC), pancreatic adenocarcinoma, and biliary tract cancer.[1]

Pharmacodynamic Target Engagement

Target engagement of AMG 193 is effectively measured by the reduction of symmetric dimethylarginine (SDMA), a direct product of PRMT5 enzymatic activity.

• Tumor and Serum SDMA: Complete inhibition of SDMA in tumors was observed in paired biopsies at doses of 480 mg and higher.[1][8] Higher doses (≥800 mg) were associated with the strongest reduction in serum SDMA, confirming dose-dependent pharmacodynamic activity.[8]

• Correlation with Response: Greater SDMA reduction was observed in patients who achieved a partial response (PR) or stable disease (SD) compared to those with progressive disease.[8]

• Circulating Tumor DNA (ctDNA): Reductions in ctDNA correlated well with anti-tumor activity.[8] All patients who achieved a PR had a >90% reduction in their ctDNA, and complete ctDNA clearance was seen at doses ≥480 mg.[8]

Key Experimental Protocols

The following section outlines the general methodologies used to assess the downstream effects of AMG 193.

Cell Viability Assay (e.g., CellTiter-Glo®)

This assay quantifies ATP, an indicator of metabolically active cells, to determine the IC₅₀ value of the inhibitor.

• Cell Seeding: Seed cancer cells (e.g., 5,000-10,000 cells/well) in a 96-well plate and incubate for 24 hours.[14]

• Inhibitor Treatment: Prepare serial dilutions of AMG 193. Treat cells with a range of concentrations (e.g., 10-point curve from 1 nM to 10 µM) and include a vehicle control (DMSO).[14]

• Incubation: Incubate plates for a defined period (e.g., 72 to 144 hours).[14][15]

• Reagent Addition: Add CellTiter-Glo® reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

• Measurement: Measure luminescence using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.[15]

Western Blot for SDMA

This technique is used to detect the levels of symmetrically dimethylated proteins, providing a direct measure of PRMT5 activity.

• Cell Treatment & Lysis: Treat cells with AMG 193 at various concentrations and time points. Harvest and lyse cells in RIPA buffer.[14]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Denature 20-30 µg of protein per sample, separate by SDS-PAGE, and transfer to a PVDF membrane.[14]

• Blocking & Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour. Incubate with a primary antibody specific for SDMA-containing proteins overnight at 4°C. Also probe a separate blot or strip the same blot for a loading control (e.g., β-actin, GAPDH).[15]

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Apply a chemiluminescent substrate and visualize bands using a digital imager.[14]

• Quantification: Quantify band intensities and normalize the SDMA signal to the loading control.

Figure 3: Workflows for key in vitro experimental protocols.

RNA Sequencing and Splicing Analysis

This method is used to perform global transcriptomic analysis and specifically identify changes in splicing patterns.

• RNA Extraction: Treat cells with AMG 193, then harvest and extract total RNA using a suitable kit, ensuring high quality (RIN > 8).

• Library Preparation: Prepare sequencing libraries from the extracted RNA. This typically involves poly(A) selection or ribosomal RNA depletion, followed by RNA fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification.

• Sequencing: Sequence the prepared libraries on a high-throughput platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Alignment: Align sequencing reads to a reference genome.

  • Differential Expression: Identify genes that are significantly up- or down-regulated following treatment.

  • Alternative Splicing Analysis: Use specialized bioinformatics tools (e.g., rMATS, MAJIQ) to identify and quantify alternative splicing events, with a focus on detecting changes in intron retention.

  • Pathway Analysis: Perform gene ontology (GO) and pathway enrichment analysis (e.g., GSEA) on differentially expressed and spliced genes to identify affected biological pathways.

Conclusion and Future Directions

AMG 193 represents a significant advancement in precision oncology, validating the synthetic lethal approach of targeting PRMT5 in MTAP-deleted cancers. The downstream effects—disruption of RNA splicing, cell cycle arrest, and induction of DNA damage—collectively create a potent anti-tumor response with a favorable safety profile. Ongoing research and clinical development will further elucidate its full potential. Future opportunities include exploring AMG 193 in combination with other agents, such as standard-of-care chemotherapies or other targeted agents like KRAS G12C inhibitors, where it has already shown synergistic effects in preclinical models.[5][11] Additionally, refining biomarkers like intron retention and ctDNA clearance will be crucial for optimizing patient selection and monitoring therapeutic response.[8][9]

References

• 1. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 2. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 5. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aacr.org [aacr.org]
• 8. onclive.com [onclive.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. aacrjournals.org [aacrjournals.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. oncodaily.com [oncodaily.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Molecular Basis for (R)-AMG-193 Cooperativity with MTA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanisms underpinning the cooperative binding and inhibitory activity of (R)-AMG-193 with methylthioadenosine (MTA) on the protein arginine methyltransferase 5 (PRMT5).

Introduction: The Synthetic Lethal Strategy in MTAP-Deleted Cancers

Approximately 10-15% of all human cancers exhibit a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, often due to its proximity to the frequently deleted tumor suppressor gene CDKN2A.[1][2] The loss of MTAP function leads to the accumulation of its substrate, MTA, within the cancer cells.[2] MTA is structurally similar to S-adenosylmethionine (SAM), the universal methyl donor and a crucial cofactor for PRMT5.[3] This accumulation of MTA results in partial inhibition of PRMT5, rendering these cancer cells uniquely vulnerable to further PRMT5 inhibition—a classic example of synthetic lethality.[1][4]

(R)-AMG-193 is a first-in-class, orally bioavailable small molecule inhibitor that exploits this vulnerability. It is an MTA-cooperative inhibitor of PRMT5, meaning it preferentially binds to the PRMT5-MTA complex, leading to potent and selective inhibition of PRMT5 activity in MTAP-deleted cancer cells while largely sparing healthy tissues where MTA levels are low.[1][4][5]

Quantitative Analysis of (R)-AMG-193 and MTA Cooperativity

The cooperativity between (R)-AMG-193 and MTA in binding to PRMT5 has been extensively characterized using various biochemical and cellular assays. The following tables summarize the key quantitative data.

Table 1: Biochemical Potency and Binding Affinity of PRMT5 Inhibitors

Compound	Target Complex	Assay Type	KD (pM)	t1/2 (hours)	Cooperativity (fold)	Reference
(R)-AMG-193	PRMT5-MTA	SPR Chaser	3.9	~25	~60	[5]
(R)-AMG-193	PRMT5-SAM	SPR Direct Binding	-	>2	-	[5]

KD: Dissociation Constant; t1/2: Half-life of the complex; Cooperativity: Ratio of binding affinity for PRMT5-MTA vs. PRMT5-SAM.

Table 2: Cellular Potency of PRMT5 Inhibitors in Isogenic Cell Lines

Cell Line	MTAP Status	Compound	IC50 (µM) - Viability	IC50 - SDMA Levels	Selectivity (fold)	Reference
HCT116	Deleted	(R)-AMG-193	0.107	0.0009	~40 (Viability)	[6]
HCT116	Wild-Type	(R)-AMG-193	>4.0	0.105	>100 (SDMA)	[6]

IC50: Half-maximal inhibitory concentration; SDMA: Symmetric Dimethylarginine; Selectivity: Ratio of IC50 in MTAP-WT vs. MTAP-deleted cells.

Molecular Mechanism of Cooperative Inhibition

The structural basis for the cooperativity of (R)-AMG-193 with MTA has been elucidated through X-ray crystallography of the ternary PRMT5-MTA-(R)-AMG-193 complex (PDB: 9C10).[3][5]

(R)-AMG-193 binds in the substrate-binding pocket of PRMT5.[3] Key interactions that stabilize the ternary complex include:

• Polar Interactions: The amino-dihydrofuro-[2][7] naphthyridine motif of (R)-AMG-193 forms a strong polar interaction with the sidechain of Glu444 and a hydrogen bond with the backbone carbonyl of Glu435.[3][5]

• Van der Waals Interactions: A tight van der Waals interaction occurs between the methylene (B1212753) group of the dihydrofuran ring of (R)-AMG-193 and the sulfur atom of MTA.[5]

• π-π Stacking: The dihydrofuran ring of (R)-AMG-193 engages in π-π stacking interactions with the sidechains of Trp579 and Phe327.[5]

• Hydrogen Bonding: The furan (B31954) oxygen of (R)-AMG-193 forms a hydrogen bond with the amino side chain of Lys333.[3] This interaction displaces Lys333 from its usual position interacting with the SAM binding site, further contributing to the MTA-cooperative nature of the inhibitor.[5]

• Hydrophobic Interactions: The terminal trifluoro-phenyl group of (R)-AMG-193 is situated in a hydrophobic pocket, with F580 in a π-π stack and Y304 in an edge-to-face stack with the phenyl ring.[3]

These interactions collectively create a highly stable ternary complex with an extremely slow dissociation rate, effectively trapping PRMT5 in an inactive state in the presence of MTA.[5]

Signaling Pathways and Cellular Consequences

PRMT5 is a critical enzyme that catalyzes the symmetric dimethylation of arginine residues on a variety of protein substrates. These modifications play a crucial role in several cellular processes, including:

• RNA Splicing: PRMT5 methylates components of the spliceosome, which is essential for proper mRNA processing.[1]

• Gene Expression: Histone methylation by PRMT5 can regulate gene transcription.

• DNA Damage Response: PRMT5 is involved in the DNA damage response pathway.[1]

• Cell Cycle Control: PRMT5 activity is linked to cell cycle progression.[1]

Inhibition of PRMT5 by (R)-AMG-193 in MTAP-deleted cells leads to a cascade of cellular events, including:

• Aberrant RNA Splicing: Disruption of spliceosome function leads to an increase in alternative splicing events, particularly intron retention.[1]

• DNA Damage: The compromised DNA damage response results in the accumulation of DNA damage.[5]

• Cell Cycle Arrest: Cells arrest in the G2/M phase of the cell cycle.[1][5]

• Apoptosis: Ultimately, the culmination of these cellular stresses leads to programmed cell death.[1]

Visualizations

Signaling Pathway of PRMT5 Inhibition by (R)-AMG-193 in MTAP-Deleted Cancers

Caption: PRMT5 signaling in normal vs. MTAP-deleted cells with (R)-AMG-193.

Experimental Workflow for Assessing (R)-AMG-193 Activity

Caption: Workflow for characterizing (R)-AMG-193's cooperative mechanism.

Experimental Protocols

The following are representative protocols for key experiments used to characterize the activity of (R)-AMG-193. These may require optimization for specific laboratory conditions.

Surface Plasmon Resonance (SPR) Chaser Assay for Binding Kinetics

This assay is designed to measure the high-affinity binding and slow dissociation rate of (R)-AMG-193 to the PRMT5-MTA complex.

Materials:

• Biotinylated PRMT5:MEP50 complex

• Streptavidin-coated SPR sensor chip

• (R)-AMG-193

• MTA

• A "chaser" molecule (a small molecule that binds to the same site as (R)-AMG-193)

• SPR running buffer (e.g., HBS-EP+)

• SPR instrument

Procedure:

• Immobilization: Immobilize the biotinylated PRMT5:MEP50 complex onto the streptavidin-coated sensor chip to a target response level.

• Analyte Injection: Inject a saturating concentration of (R)-AMG-193 in the presence of a constant concentration of MTA over the sensor surface to allow for binding to the PRMT5:MEP50 complex.

• Dissociation Phase (Chaser Injection): Following the association phase, inject the chaser molecule at a high concentration. The chaser will bind to any PRMT5 that dissociates from (R)-AMG-193, preventing re-binding of (R)-AMG-193.

• Data Collection: Monitor the dissociation of (R)-AMG-193 from the PRMT5-MTA complex over an extended period (e.g., up to 64 hours).

• Data Analysis: Fit the dissociation curve to a 1:1 binding model to determine the dissociation rate constant (kd). The half-life (t1/2) of the complex can be calculated as ln(2)/kd.

Cell Viability Assay (CellTiter-Glo®)

This assay quantifies cell viability by measuring ATP levels, which are indicative of metabolically active cells.

Materials:

• HCT116 MTAP-WT and HCT116 MTAP-deleted cells

• Complete culture medium (e.g., McCoy's 5A with 10% FBS)

• (R)-AMG-193 stock solution (in DMSO)

• 96-well solid white, clear-bottom cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed HCT116 MTAP-WT and MTAP-deleted cells into 96-well plates at a density of 1,000-2,000 cells per well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (R)-AMG-193 in complete culture medium. Add the diluted compound to the appropriate wells. Include a vehicle control (DMSO) at the same final concentration.

• Incubation: Incubate the plates for 6 days at 37°C in a humidified 5% CO2 incubator.

• Assay:

  • Equilibrate the plate to room temperature for 30 minutes.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well (e.g., 100 µL).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control wells and plot the dose-response curve. Use a non-linear regression model to calculate the IC50 value.

Symmetric Dimethylarginine (SDMA) Western Blotting

This protocol is used to measure the levels of SDMA, a pharmacodynamic biomarker of PRMT5 activity.

Materials:

• HCT116 MTAP-WT and MTAP-deleted cells

• (R)-AMG-193

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-SDMA, anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Protein electrophoresis and transfer equipment

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with varying concentrations of (R)-AMG-193 for a specified time (e.g., 72 hours). Harvest and lyse the cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-SDMA antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the SDMA signal to the loading control (β-actin).

Conclusion

(R)-AMG-193 represents a paradigm of precision oncology, effectively targeting a synthetic lethal vulnerability in MTAP-deleted cancers. Its MTA-cooperative mechanism of action, confirmed through extensive biochemical, cellular, and structural studies, allows for potent and selective inhibition of PRMT5 in cancer cells while minimizing effects on normal tissues. This in-depth understanding of its molecular basis provides a solid foundation for its continued clinical development and for the design of future generations of MTA-cooperative inhibitors.

References

• 1. onclive.com [onclive.com]
• 2. Study Establishes Molecular Link Between Tumor Metabolism and Drug Engagement in Cancer Cells | Morningstar [morningstar.com]
• 3. AMG193: Discovery and Structural basis for MTA cooperative inhibition of PRMT5(Work done at Amgen with PRMT5 Team) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacr.org [aacr.org]
• 5. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. MTAP deletion confers enhanced dependency on the PRMT5 arginine methyltransferase in cancer cells. | Broad Institute [broadinstitute.org]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-AMG-193 (AMG 193) in In Vitro Cell Viability Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 193 is a first-in-class, orally bioavailable, and potent MTA-cooperative protein arginine methyltransferase 5 (PRMT5) inhibitor.[1][2][3][4][5][6][7] It demonstrates selective antitumor activity in cancer cells harboring a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, a condition present in approximately 10-15% of human cancers.[3][5][6][7]

The loss of MTAP in cancer cells leads to the accumulation of methylthioadenosine (MTA).[5] MTA competes with the natural PRMT5 cofactor, S-adenosyl methionine (SAM), placing PRMT5 in a partially inhibited or hypomorphic state.[5] AMG 193 exploits this vulnerability by preferentially binding to the MTA-PRMT5 complex, leading to potent inhibition of PRMT5 activity.[1][5] This selective inhibition in MTAP-deleted cells results in downstream effects including DNA damage, cell cycle arrest at the G2/M phase, and aberrant mRNA splicing, ultimately leading to tumor cell death.[1][2][4]

These application notes provide a detailed protocol for assessing the in vitro efficacy of AMG 193 on the viability of cancer cell lines using a luminescence-based assay.

Data Presentation

Table 1: In Vitro Cell Viability (IC50) of AMG 193 in Isogenic HCT116 Cell Lines

Cell Line	MTAP Status	AMG 193 IC50 (µM)	Fold Selectivity	Reference
HCT116	Wild-Type (WT)	> 4	~40x	[1]
HCT116	MTAP-deleted	0.107	[1]

Table 2: In Vitro Activity of Predecessor Compounds in HCT116 MTAP-deleted Cells

Compound	AMG 193 IC50 (µM)	MTA Cooperativity	Reference
Compound 1	9.23	3.6x	[1]
AM-9747	0.040	21x	[1]
AMG 193	0.107	40x	[1]

Signaling Pathway and Mechanism of Action

Experimental Workflow

Experimental Protocols

In Vitro Cell Viability Assay using CellTiter-Glo®

This protocol is adapted from methodologies reported for AMG 193 and other PRMT5 inhibitors.[1][8][9]

Objective: To determine the half-maximal inhibitory concentration (IC50) of AMG 193 in MTAP-deleted and MTAP wild-type cancer cell lines.

Materials:

• MTAP-deleted and MTAP wild-type cancer cell lines (e.g., HCT116 isogenic pair)

• AMG 193 (synthesized by Amgen or commercially available)

• Complete cell culture medium (as recommended for the specific cell lines)

• Fetal Bovine Serum (FBS)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Luminometer plate reader

• Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

• Cell Seeding:

  • Culture MTAP-deleted and wild-type cells in their recommended growth medium containing 10% FBS at 37°C in a 5% CO2 incubator.

  • Trypsinize and count the cells. Seed the cells at their optimized density in opaque-walled 96-well plates in a volume of 100 µL per well. Include wells for "medium only" (background) and "vehicle control" (cells treated with DMSO).

  • Incubate the plates overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of AMG 193 in DMSO.

  • On the day of treatment, prepare a 9-point serial dilution of AMG 193 in complete culture medium. A common starting concentration is 10 µM with a 1:3 dilution series.

  • Prepare a vehicle control solution containing the same final concentration of DMSO as the highest concentration of AMG 193 (typically ≤ 0.5%).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the desired concentrations of AMG 193 or vehicle control. Each concentration should be tested in triplicate.

• Incubation:

  • Incubate the treated plates for 6 days at 37°C in a 5% CO2 incubator.[1]

• Cell Viability Measurement (CellTiter-Glo® Assay):

  • After the 6-day incubation, remove the plates from the incubator and allow them to equilibrate to room temperature for approximately 30 minutes.[10]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® Reagent to each well equal to the volume of cell culture medium in the well (e.g., 100 µL of reagent to 100 µL of medium).[8][11]

  • Place the plates on an orbital shaker for 2 minutes to induce cell lysis.[8][10][11]

  • Incubate the plates at room temperature for 10 minutes to stabilize the luminescent signal.[8][10][11]

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence (from "medium only" wells) from all other readings.

  • Normalize the data to the vehicle control wells to determine the percentage of cell viability for each concentration of AMG 193.

  • Plot the percentage of cell viability against the log of the AMG 193 concentration.

  • Calculate the IC50 value using a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope [four parameters]) in a suitable software package (e.g., GraphPad Prism).

Conclusion

AMG 193 demonstrates potent and selective inhibition of cell viability in MTAP-deleted cancer cell lines. The provided protocol for an in vitro cell viability assay offers a robust method for evaluating the efficacy of AMG 193 and similar compounds. The distinct mechanism of action, which relies on the synthetic lethal interaction between MTAP deletion and PRMT5 inhibition, makes AMG 193 a promising targeted therapy for a defined patient population.[1][2]

References

• 1. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. onclive.com [onclive.com]
• 4. rcsb.org [rcsb.org]
• 5. AMG193: Discovery and Structural basis for MTA cooperative inhibition of PRMT5(Work done at Amgen with PRMT5 Team) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers. | Semantic Scholar [semanticscholar.org]
• 7. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 8. benchchem.com [benchchem.com]
• 9. filecache.investorroom.com [filecache.investorroom.com]
• 10. OUH - Protocols [ous-research.no]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for AMG 193 in Cancer Cell Lines

For Research Use Only. Not for use in diagnostic procedures.

Introduction

AMG 193 is a first-in-class, orally bioavailable, and potent MTA-cooperative inhibitor of Protein Arginine Methyltransferase 5 (PRMT5).[1][2] In cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, the accumulation of methylthioadenosine (MTA) creates a unique dependency on PRMT5.[3] AMG 193 selectively binds to the MTA-bound PRMT5, leading to potent and selective inhibition of its methyltransferase activity in MTAP-deleted cancer cells while sparing normal tissues where MTA levels are low.[1][3] This targeted approach induces synthetic lethality, resulting in downstream effects such as cell cycle arrest, DNA damage, and apoptosis in MTAP-null tumors.[1][4] These application notes provide recommended concentrations, detailed experimental protocols, and an overview of the signaling pathway to guide researchers in utilizing AMG 193 for in vitro studies.

Data Presentation

Recommended Concentration of AMG 193 for Cancer Cell Lines

The optimal concentration of AMG 193 is cell line-dependent, primarily driven by the MTAP gene status. MTAP-deleted cell lines exhibit significantly higher sensitivity to AMG 193. The following table summarizes reported IC50 values and provides a recommended concentration range for initial experiments.

Cell Line	Cancer Type	MTAP Status	IC50 (µM)	Recommended Starting Concentration Range (µM)	Treatment Duration	Assay
HCT116	Colorectal Carcinoma	MTAP-deleted	0.107[1][5]	0.01 - 1	6 days[1]	Cell Viability
HCT116	Colorectal Carcinoma	MTAP Wild-Type	> 4[2]	1 - 10	6 days[1]	Cell Viability
BxPC-3	Pancreatic Cancer	MTAP-null	Not explicitly stated, but showed 96% TGI in xenografts[2]	0.1 - 5	5-6 days	Cell Viability
U87MG	Glioblastoma	MTAP-null	Not explicitly stated, but showed 88% TGI in xenografts[2]	0.1 - 5	5-6 days	Cell Viability
DOHH-2	Diffuse Large B-cell Lymphoma	MTAP-deleted	Highly sensitive (10-fold lower IC50 than other indications)[1]	0.001 - 0.1	6 days[1]	Cell Viability
Various	Pancreatic, Lung, Biliary Tract, Lymphoma	MTAP-null	Preferential sensitivity compared to WT[2]	0.01 - 10 (for initial screening)	5 days[1]	Cell Viability (PRISM screen)

Note: For initial screening of a new cell line, a broad dose-response curve (e.g., 8-point, 3-fold dilutions starting from 10 µM) is recommended to determine the IC50 value. The PRISM screen utilized an eight-point concentration range over 5 days.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of AMG 193 and a general experimental workflow for its evaluation.

Caption: AMG 193 Mechanism of Action.

Caption: General experimental workflow.

Experimental Protocols

Cell Viability Assay (MTS-based)

This protocol is adapted from standard MTS assay procedures and optimized for evaluating the effect of AMG 193 on cancer cell proliferation.[6][7][8]

Materials:

• Cancer cell lines of interest

• Complete culture medium

• 96-well clear flat-bottom plates

• AMG 193 (stock solution in DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Plate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of AMG 193 in complete culture medium. For an 8-point dose-response curve, a 3-fold dilution series starting from 10 µM is recommended.

  • Include a vehicle control (DMSO) at the same final concentration as the highest AMG 193 dose.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of AMG 193 or the vehicle control.

• Incubation:

  • Incubate the plate for 5-6 days at 37°C in a humidified 5% CO2 incubator.[1]

• MTS Assay:

  • Add 20 µL of MTS reagent to each well.[6]

  • Incubate the plate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from the absorbance of the experimental wells.

  • Calculate cell viability as a percentage of the vehicle-treated control.

  • Plot the percentage of cell viability against the log of the inhibitor concentration to generate a dose-response curve and determine the IC50 value.

Western Blot Analysis

This protocol outlines the procedure for detecting changes in PRMT5 and its downstream methylation target, symmetric dimethylarginine (SDMA), following AMG 193 treatment.[9]

Materials:

• Cancer cell lines

• 6-well plates

• AMG 193

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PRMT5, anti-SDMA, anti-GAPDH/β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with the desired concentrations of AMG 193 (e.g., 0.1, 1, 10 µM) and a vehicle control for 3-6 days.[1][9]

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Determine protein concentration using the BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in blocking buffer.

  • Incubate the membrane with the primary antibody (e.g., anti-SDMA, anti-PRMT5, anti-loading control) overnight at 4°C. Antibody dilutions should be optimized according to the manufacturer's instructions.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Quantify band intensities and normalize to the loading control. A decrease in SDMA levels is expected with effective PRMT5 inhibition.[9]

Cell Cycle Analysis by Flow Cytometry

This protocol details the use of propidium (B1200493) iodide (PI) staining to analyze the effects of AMG 193 on cell cycle distribution.[10][11][12]

Materials:

• Cancer cell lines

• 6-well plates

• AMG 193

• PBS

• 70% cold ethanol (B145695)

• PI/RNase staining buffer

Procedure:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates.

  • Treat cells with AMG 193 (e.g., 200 nM for HCT116 MTAP-deleted cells) or vehicle control for the desired duration (e.g., 6 days).[1][5]

  • Harvest cells (including any floating cells) by trypsinization and centrifugation at 200 x g for 5 minutes.

• Fixation:

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the pellet in 500 µL of ice-cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (can be stored for several weeks).

• Staining:

  • Centrifuge the fixed cells at 200 x g for 10 minutes.

  • Discard the ethanol and wash the pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI/RNase staining buffer.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer.

  • Use appropriate gating to exclude doublets and debris.

  • Acquire data for at least 10,000 single-cell events.

• Data Analysis:

  • Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to quantify the percentage of cells in G0/G1, S, and G2/M phases.

  • AMG 193 treatment is expected to induce a G2/M phase arrest in sensitive (MTAP-deleted) cell lines.[1]

References

• 1. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 3. AMG193: Discovery and Structural basis for MTA cooperative inhibition of PRMT5(Work done at Amgen with PRMT5 Team) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rcsb.org [rcsb.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. broadpharm.com [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. Inhibition of the Protein Arginine Methyltransferase PRMT5 in High-Risk Multiple Myeloma as a Novel Treatment Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Analysis of Cell Cycle by Flow Cytometry. | Semantic Scholar [semanticscholar.org]
• 11. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 12. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]

Measuring SDMA Levels Post-AMG 193 Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 193 is a first-in-class, investigational, MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5).[1][2] PRMT5 is the primary enzyme responsible for symmetric dimethylation of arginine (SDMA) on histone and non-histone proteins, playing a crucial role in cellular processes such as RNA splicing, gene expression, and DNA repair.[2] In cancers with homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, the accumulation of MTA leads to partial inhibition of PRMT5, creating a synthetic lethal vulnerability that can be exploited by MTA-cooperative PRMT5 inhibitors like AMG 193.[1][3]

The inhibition of PRMT5 by AMG 193 leads to a reduction in cellular and circulating levels of SDMA. This makes SDMA a critical pharmacodynamic biomarker for assessing the target engagement and biological activity of AMG 193 in both preclinical and clinical settings.[1][4] Accurate and robust measurement of SDMA levels is therefore essential for the development and clinical investigation of this therapeutic agent.

These application notes provide detailed protocols for the quantification of SDMA in various biological samples following treatment with AMG 193. The methodologies covered include Enzyme-Linked Immunosorbent Assay (ELISA), Western Blotting, and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the PRMT5 signaling pathway and a general workflow for measuring SDMA levels.

Caption: PRMT5 signaling pathway and the inhibitory action of AMG 193.

Caption: General experimental workflow for SDMA level measurement.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of AMG 193 on SDMA levels as reported in preclinical and clinical studies.

Table 1: Preclinical In Vivo SDMA Inhibition by AMG 193

Model System	Treatment Dose	Sample Type	SDMA Inhibition (%)	Reference
HCT116 MTAP-deleted Xenograft	3 mg/kg QD	Tumor	~86%	[2]
HCT116 MTAP-deleted Xenograft	10 mg/kg QD	Tumor	~90%	[2]
HCT116 MTAP-deleted Xenograft	30 mg/kg QD	Tumor	~93%	[2]
HCT116 MTAP-deleted Xenograft	100 mg/kg QD	Tumor	~93%	[2]
HCT116 MTAP WT Xenograft	100 mg/kg QD	Tumor	>50%	[2]
Mice with HCT116 MTAP-deleted Xenografts	3 mg/kg QD	Blood	~29%	[2]
Mice with HCT116 MTAP-deleted Xenografts	10 mg/kg QD	Blood	~50%	[2]
Mice with HCT116 MTAP-deleted Xenografts	30 mg/kg QD	Blood	~65%	[2]
Mice with HCT116 MTAP-deleted Xenografts	100 mg/kg QD	Blood	~73%	[2]

Table 2: Clinical Pharmacodynamic Effects of AMG 193 on SDMA

Dose Level	Sample Type	Observation	Reference
≥ 480 mg	Tumor Biopsies	Complete intratumoral PRMT5 inhibition	[1][5]
≥ 800 mg	Serum	Strongest SDMA reduction	[1]
Dose-dependent	Serum	Reduction in total SDMA levels	[4][6]

Experimental Protocols

Protocol 1: SDMA Measurement by Competitive ELISA

This protocol is adapted for a standard competitive ELISA for SDMA quantification in plasma, serum, or cell lysates.

Materials:

• SDMA ELISA Kit (commercial vendor)

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and tips

• Wash buffer

• Sample diluent

• TMB substrate

• Stop solution

• Distilled water

• Samples (plasma, serum, or cell lysate)

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the ELISA kit manual.

• Standard and Sample Addition: Add 50 µL of standard or sample to the appropriate wells of the microplate pre-coated with an SDMA antibody.

• Biotinylated SDMA Addition: Add 50 µL of biotinylated SDMA to each well.

• Incubation: Cover the plate and incubate for 1-2 hours at room temperature on a shaker.

• Washing: Aspirate each well and wash three to five times with 300 µL of wash buffer per well. After the last wash, remove any remaining wash buffer by inverting the plate and blotting it against clean paper towels.

• Streptavidin-HRP Addition: Add 100 µL of Streptavidin-HRP conjugate to each well.

• Incubation: Cover the plate and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as described in step 5.

• Substrate Development: Add 100 µL of TMB substrate to each well. Incubate for 15-30 minutes at room temperature in the dark.

• Reaction Stoppage: Add 50 µL of stop solution to each well. The color in the wells should change from blue to yellow.

• Absorbance Measurement: Read the absorbance of each well at 450 nm within 30 minutes of adding the stop solution.

• Calculation: Calculate the concentration of SDMA in the samples by plotting a standard curve of the known concentrations of the standards versus their absorbance and interpolating the sample absorbances.

Protocol 2: SDMA Measurement by Western Blot

This protocol describes the detection of total SDMA levels in cell lysates.

Materials:

• Cells treated with AMG 193

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• Running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against SDMA (pan-SDMA)

• HRP-conjugated secondary antibody

• TBST (Tris-buffered saline with 0.1% Tween-20)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Sample Preparation (Cell Lysates):

  • Wash cultured cells with ice-cold PBS.

  • Lyse cells in RIPA buffer on ice for 30 minutes.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

  • Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE:

  • Load 20-30 µg of protein per lane onto an SDS-PAGE gel.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking:

  • Block the membrane in blocking buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary anti-SDMA antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with ECL substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

• Analysis:

  • Quantify the band intensities using densitometry software. Normalize the SDMA signal to a loading control (e.g., GAPDH or β-actin).

Protocol 3: SDMA Quantification by LC-MS/MS

This protocol provides a general workflow for the quantification of SDMA in plasma samples. The exact parameters will need to be optimized for the specific instrument and column used.

Materials:

• Plasma samples

• Internal standard (e.g., stable isotope-labeled SDMA)

• Acetonitrile (B52724)

• Methanol (B129727)

• Formic acid

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

• C18 or HILIC analytical column

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, add 50 µL of internal standard solution.

  • Add 200 µL of ice-cold acetonitrile or methanol to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Chromatography:

    • Inject 5-10 µL of the prepared sample onto the analytical column.

    • Use a gradient elution with mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

  • Mass Spectrometry:

    • Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

    • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for SDMA and the internal standard.

• Data Analysis:

  • Generate a standard curve by analyzing known concentrations of SDMA.

  • Quantify SDMA in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Conclusion

The measurement of SDMA is a robust method for assessing the pharmacodynamic activity of the PRMT5 inhibitor AMG 193. The choice of analytical method will depend on the specific research question, sample type, and available resources. ELISA offers a high-throughput and sensitive method suitable for large sample numbers. Western blotting provides a semi-quantitative assessment of total cellular SDMA. LC-MS/MS is the gold standard for accurate and precise quantification of SDMA in complex biological matrices. The provided protocols offer a foundation for researchers to develop and validate their assays for measuring SDMA levels in response to AMG 193 treatment.

References

• 1. onclive.com [onclive.com]
• 2. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for (R)-AMG-193 in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of (R)-AMG-193, an investigational, orally bioavailable, and potent MTA-cooperative protein arginine methyltransferase 5 (PRMT5) inhibitor, in preclinical mouse xenograft models of human cancer.

Introduction

(R)-AMG-193 is a selective inhibitor of PRMT5 that preferentially targets cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene.[1][2] MTAP deletion, which occurs in approximately 10-15% of human cancers, leads to the accumulation of methylthioadenosine (MTA).[1][2] AMG-193 exhibits a unique mechanism of action by binding to the MTA-PRMT5 complex, thereby selectively inhibiting PRMT5 enzymatic activity in MTAP-deleted cancer cells while sparing normal tissues.[1][2] This targeted approach has demonstrated significant anti-tumor activity in various preclinical models.[3]

Mechanism of Action Signaling Pathway

The following diagram illustrates the signaling pathway of AMG-193 in MTAP-deleted cancer cells.

Caption: Mechanism of (R)-AMG-193 in MTAP-deleted cancer cells.

Quantitative Data Summary

The following tables summarize the reported dosages and anti-tumor efficacy of (R)-AMG-193 in various cell line-derived xenograft (CDX) models.

Table 1: (R)-AMG-193 Monotherapy Dosages in Mouse Xenograft Models

Cell Line	Cancer Type	Mouse Strain	(R)-AMG-193 Dosage (Oral, QD)
HCT116 (MTAP-deleted)	Colorectal Carcinoma	Not Specified	3, 10, 30, 100 mg/kg
BxPC-3	Pancreatic Adenocarcinoma	Not Specified	10, 30, 100 mg/kg
U87MG	Glioblastoma	Not Specified	100 mg/kg
DOHH-2	Diffuse Large B-cell Lymphoma	Not Specified	10, 20, 30 mg/kg
LU99	Non-Small Cell Lung Cancer	Not Specified	10, 25, 100 mg/kg
H838	Non-Small Cell Lung Cancer	Not Specified	10, 25, 100 mg/kg

Table 2: Reported Efficacy of (R)-AMG-193 in Mouse Xenograft Models

Cell Line	Dosage (Oral, QD)	Efficacy Endpoint	Result
BxPC-3	100 mg/kg	Tumor Growth Inhibition (TGI)	96%[3]
U87MG	100 mg/kg	Tumor Growth Inhibition (TGI)	88%[3]

Experimental Protocols

The following are detailed protocols for establishing common mouse xenograft models and administering (R)-AMG-193.

Protocol 1: Establishment of Subcutaneous Xenograft Models

Caption: General workflow for establishing a subcutaneous xenograft model.

Materials:

• Human cancer cell line (e.g., HCT116, BxPC-3, U87MG)

• Appropriate cell culture medium and supplements

• Immunocompromised mice (e.g., NCr-nu/nu, NOD/SCID)

• Matrigel (optional, but recommended for some cell lines)

• Sterile PBS, syringes, and needles

Procedure:

• Cell Culture: Culture the selected cancer cell line according to standard protocols to ensure logarithmic growth.

• Cell Preparation:

  • Harvest cells using trypsinization.

  • Perform a cell count and determine viability (typically >95%).

  • Resuspend the cells in sterile PBS or culture medium at the desired concentration. For some models, resuspending the cells in a 1:1 mixture with Matrigel can improve tumor take rate.

• Xenograft Implantation:

  • HCT116: Inject 1 x 10^6 to 2.5 x 10^6 cells in a volume of 100-200 µL subcutaneously into the flank of athymic nude or NOD/SCID mice.

  • BxPC-3: Inject 1 x 10^6 cells in a volume of 100-200 µL, often mixed with Matrigel, subcutaneously into the flank of NCr-nu/nu mice.

  • U87MG: Inject 5 x 10^6 cells in a volume of 100 µL, typically mixed with Matrigel, subcutaneously into the flank of athymic nude mice.

• Tumor Growth Monitoring:

  • Monitor the mice regularly for tumor formation.

  • Once tumors are palpable, measure their dimensions (length and width) with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: (Width² x Length) / 2.

• Randomization and Treatment Initiation:

  • When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment and control groups.

  • Begin treatment with (R)-AMG-193 as described in Protocol 2.

Protocol 2: Administration of (R)-AMG-193

Materials:

• (R)-AMG-193

• Vehicle for oral gavage (Note: The specific vehicle used in the cited preclinical studies is not publicly disclosed. A common vehicle for oral administration in mice is a solution of 0.5% methylcellulose (B11928114) in water. It is highly recommended to perform formulation suitability studies.)

• Oral gavage needles

• Syringes

Procedure:

• Formulation Preparation:

  • Prepare a stock solution of (R)-AMG-193 in a suitable solvent.

  • On each day of dosing, dilute the stock solution to the final desired concentrations (e.g., 3, 10, 25, 30, 100 mg/kg) with the chosen oral vehicle. The final dosing volume for oral gavage in mice is typically 10 mL/kg.

• Administration:

  • Administer the prepared (R)-AMG-193 formulation or vehicle control to the mice once daily (QD) via oral gavage.

• Monitoring:

  • Continue to monitor tumor growth as described in Protocol 1.

  • Monitor the body weight of the mice 2-3 times per week as an indicator of general health and treatment tolerance.

  • Observe the mice for any clinical signs of toxicity.

• Study Endpoint:

  • The study may be terminated when tumors in the control group reach a predetermined size (e.g., 1000-2000 mm³) or based on other ethical considerations.

  • At the end of the study, tumors and other tissues can be collected for further analysis (e.g., pharmacodynamics, histology).

Preclinical Pharmacokinetics and Tolerability

Preclinical studies have indicated that (R)-AMG-193 is orally bioavailable in mice.[4] The compound was found to be well-tolerated at efficacious doses, with no significant impact on body weight or hematological parameters reported in the preclinical setting.[4]

Conclusion

(R)-AMG-193 has demonstrated robust and selective anti-tumor activity in a range of preclinical mouse xenograft models of MTAP-deleted cancers. The provided protocols offer a foundation for researchers to design and execute in vivo studies to further evaluate the therapeutic potential of this novel PRMT5 inhibitor. It is essential to adapt these protocols to specific experimental needs and to adhere to all institutional animal care and use guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Oral Administration and Bioavailability Assessment of AMG 193 In Vivo

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 193 is a potent and selective, orally bioavailable, MTA-cooperative PRMT5 inhibitor that has demonstrated significant antitumor activity in preclinical models of MTAP-deleted cancers.[1] The deletion of the methylthioadenosine phosphorylase (MTAP) gene, which occurs in approximately 10-15% of all human cancers, leads to the accumulation of methylthioadenosine (MTA).[2] AMG 193 exploits this tumor-specific vulnerability by preferentially binding to the PRMT5-MTA complex, leading to the inhibition of PRMT5's methyltransferase activity and subsequent cancer cell death, while sparing normal tissues.[3][4] This document provides detailed application notes and protocols for the in vivo assessment of AMG 193's oral administration and bioavailability, intended to guide researchers in preclinical and translational studies.

Data Presentation

Preclinical Pharmacokinetic Parameters of AMG 193 in Mice

The following table summarizes the key pharmacokinetic parameters of AMG 193 in mice following a single oral administration. This data is crucial for designing in vivo efficacy and pharmacodynamic studies.

Parameter	Value	Species	Dosing	Reference
Oral Bioavailability (%F)	77%	Mouse	5 mg/kg, p.o.	[2]
Clearance (CL)	0.061 L/h/kg	Mouse	5 mg/kg, p.o.	[2]
Half-life (t½)	1.6 h	Mouse	5 mg/kg, p.o.	[2]
Plasma Protein Unbound Fraction	0.071	Mouse	N/A	[2]

Dose-Dependent Pharmacodynamic Effect of Oral AMG 193 in a Xenograft Model

This table illustrates the dose-dependent inhibition of the pharmacodynamic marker, symmetric dimethylarginine (SDMA), in HCT116 MTAP-deleted tumor xenografts in mice after four daily oral doses of AMG 193.

AMG 193 Dose (mg/kg, p.o., QD)	Mean Tumor SDMA Inhibition (%)	Reference
1	~25%	[3]
3	~50%	[3]
10	~70%	[3]
30	~75%	[3]

Experimental Protocols

Protocol 1: In Vivo Oral Bioavailability and Pharmacokinetic Study of AMG 193 in Mice

This protocol outlines the procedure for determining the oral bioavailability and pharmacokinetic profile of AMG 193 in mice.

1. Animal Models and Housing:

• Species: Male CD-1 or C57BL/6 mice, 8-10 weeks old.

• Housing: House animals in a controlled environment (22 ± 2°C, 50 ± 10% humidity, 12-hour light/dark cycle) with ad libitum access to food and water. Acclimate animals for at least one week before the experiment. For the study, fast animals overnight (approximately 12 hours) before dosing, with continued access to water.

2. Dosing Solution Preparation:

• Compound: AMG 193 (purity >98%).

• Vehicle: A suitable vehicle for oral administration should be selected based on the compound's solubility and stability. A common vehicle for preclinical studies is 0.5% methylcellulose (B11928114) in sterile water.

• Preparation:

  • Calculate the required amount of AMG 193 based on the desired dose (e.g., 5 mg/kg) and the number of animals.

  • Prepare the dosing solution by suspending the calculated amount of AMG 193 in the vehicle.

  • Vortex and/or sonicate the suspension to ensure homogeneity. Prepare fresh on the day of dosing.

3. Oral Administration (Gavage):

• Procedure:

  • Weigh each mouse to determine the exact volume of the dosing solution to administer (typically 10 mL/kg).

  • Gently restrain the mouse, ensuring the head and body are in a straight line to facilitate the passage of the gavage needle.

  • Measure the appropriate length for gavage needle insertion (from the corner of the mouth to the last rib).

  • Carefully insert a sterile, ball-tipped gavage needle into the esophagus. Do not force the needle.

  • Administer the dosing solution slowly and steadily.

  • Withdraw the needle gently and return the mouse to its cage.

  • Monitor the animal for any signs of distress post-administration.

4. Blood Sample Collection:

• Method: Serial blood sampling from a single mouse is recommended to reduce animal usage and inter-animal variability. The saphenous vein or tail vein are suitable sites for repeated small volume blood collection.

• Time Points: Collect blood samples at predetermined time points post-dose to capture the absorption, distribution, and elimination phases. For a compound with a half-life of 1.6 hours, suggested time points are: 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

• Procedure:

  • Warm the mouse under a heat lamp to dilate the blood vessels.

  • Puncture the saphenous or tail vein with a sterile lancet or needle.

  • Collect approximately 30-50 µL of whole blood into an anticoagulant-coated (e.g., EDTA) capillary tube or microcentrifuge tube.

  • Apply gentle pressure to the puncture site to stop the bleeding.

5. Plasma Preparation:

• Procedure:

  • Immediately after collection, centrifuge the blood samples at 1,000-2,000 x g for 10 minutes at 4°C to separate the plasma.

  • Carefully transfer the supernatant (plasma) to a clean, labeled microcentrifuge tube.

  • Store the plasma samples at -80°C until bioanalysis.

6. Bioanalysis by LC-MS/MS:

• Objective: To quantify the concentration of AMG 193 in plasma samples.

• General Method:

  • Sample Preparation: Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile) containing an appropriate internal standard to the plasma samples. Vortex and centrifuge to pellet the precipitated proteins.

  • LC Separation: Inject the supernatant onto a suitable C18 reverse-phase HPLC column. Use a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid to achieve chromatographic separation.

  • MS/MS Detection: Utilize a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Optimize the specific precursor-to-product ion transitions for AMG 193 and the internal standard.

  • Quantification: Generate a standard curve using known concentrations of AMG 193 in blank plasma. Calculate the concentration of AMG 193 in the study samples by interpolating their peak area ratios (analyte/internal standard) against the standard curve.

7. Pharmacokinetic Analysis:

• Software: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to analyze the plasma concentration-time data.

• Parameters: Calculate key pharmacokinetic parameters including Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), CL/F (apparent clearance), and t½ (elimination half-life). Oral bioavailability (%F) is calculated by comparing the dose-normalized AUC from oral administration to that from intravenous administration.

Protocol 2: In Vivo Pharmacodynamic Assessment of AMG 193 in Tumor Xenografts

This protocol describes the methodology to assess the target engagement of AMG 193 in vivo by measuring the inhibition of the pharmacodynamic biomarker SDMA in tumor tissue.

1. Cell Line-Derived Xenograft (CDX) Model:

• Cell Line: HCT116 MTAP-deleted human colorectal carcinoma cells.

• Animals: Immunocompromised mice (e.g., NOD-SCID or athymic nude).

• Procedure:

  • Subcutaneously implant HCT116 MTAP-deleted cells into the flank of the mice.

  • Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize mice into vehicle and AMG 193 treatment groups.

2. Dosing:

• Regimen: Administer AMG 193 orally, once daily (QD), at various dose levels (e.g., 1, 3, 10, 30 mg/kg) for a specified duration (e.g., 4-11 days).[3]

• Vehicle: Use a suitable vehicle as described in Protocol 1.

3. Tumor and Blood Collection:

• Time Point: Collect tumor and blood samples at a specified time after the last dose (e.g., 4 hours).[5]

• Procedure:

  • Euthanize the mice according to IACUC guidelines.

  • Excise the tumors and collect blood via cardiac puncture.

  • Snap-freeze a portion of the tumor tissue in liquid nitrogen for protein analysis and fix another portion in formalin for immunohistochemistry if desired.

  • Prepare plasma from the collected blood as described in Protocol 1.

4. SDMA Analysis by ELISA:

• Objective: To quantify the levels of SDMA in tumor lysates.

• Procedure:

  • Tumor Lysate Preparation: Homogenize the frozen tumor tissue in a suitable lysis buffer containing protease inhibitors. Centrifuge the homogenate to pellet cellular debris and collect the supernatant. Determine the total protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

  • ELISA: Use a commercially available SDMA ELISA kit. Follow the manufacturer's instructions for the assay. This typically involves:

    • Preparing standards and samples. Some kits may require a derivatization step.

    • Incubating the standards and samples in the antibody-coated microplate.

    • Washing the plate to remove unbound substances.

    • Adding a detection antibody conjugated to an enzyme (e.g., HRP).

    • Adding a substrate that reacts with the enzyme to produce a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength.

  • Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Calculate the concentration of SDMA in the tumor lysates from the standard curve and normalize it to the total protein concentration. Calculate the percentage of SDMA inhibition relative to the vehicle-treated control group.

Mandatory Visualizations

References

• 1. cinj.org [cinj.org]
• 2. ouv.vt.edu [ouv.vt.edu]
• 3. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. brd.nci.nih.gov [brd.nci.nih.gov]

Application Notes and Protocols for Determining PRMT5 Target Engagement with AMG 193 via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Arginine Methyltransferase 5 (PRMT5) is a critical enzyme that catalyzes the symmetric dimethylation of arginine residues on both histone and non-histone proteins. This post-translational modification plays a pivotal role in numerous cellular processes, including gene transcription, RNA splicing, and DNA damage repair. Dysregulation of PRMT5 activity has been implicated in various cancers, making it an attractive therapeutic target. AMG 193 is a potent and selective MTA-cooperative inhibitor of PRMT5, demonstrating preferential activity in cancer cells with methylthioadenosine phosphorylase (MTAP) deletion.[1][2][3] This application note provides a detailed protocol for assessing the target engagement of AMG 193 with PRMT5 in a cellular context using Western blotting to measure the levels of symmetric dimethylarginine (SDMA), a direct downstream marker of PRMT5 activity.

Principle

The enzymatic activity of PRMT5 results in the symmetric dimethylation of arginine residues on its substrate proteins. Inhibition of PRMT5 by AMG 193 leads to a dose-dependent decrease in the levels of SDMA on these substrates. This change can be quantified by Western blot analysis using antibodies specific for the SDMA modification and for total levels of a specific PRMT5 substrate or PRMT5 itself as a loading control. The HCT116 MTAP-deleted (MTAP-/-) cell line is a suitable model for these studies due to its heightened sensitivity to PRMT5 inhibition.[1][2]

Data Presentation

The following tables summarize quantitative data from a representative experiment assessing the effect of AMG 193 on SDMA levels in HCT116 MTAP-deleted cells.

Table 1: IC50 Values of AMG 193 in HCT116 Isogenic Cell Lines

Cell Line	Assay	IC50 (µM)
HCT116 MTAP-deleted	Viability	0.107
HCT116 MTAP-deleted	SDMA Levels	~0.01
HCT116 MTAP-wildtype	Viability	>10
HCT116 MTAP-wildtype	SDMA Levels	~0.9

Data is representative of findings for AMG 193. Actual values may vary based on experimental conditions.[2][3]

Table 2: Quantification of SDMA Levels Following AMG 193 Treatment

AMG 193 Concentration (µM)	Normalized SDMA Intensity (Arbitrary Units)	% Inhibition of SDMA
0 (DMSO)	1.00	0%
0.001	0.75	25%
0.01	0.40	60%
0.1	0.15	85%
1	0.05	95%

Data is hypothetical and for illustrative purposes, based on typical results observed with PRMT5 inhibitors.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: HCT116 MTAP-deleted (MTAP-/-) and HCT116 MTAP-wildtype (MTAP+/+) cells.

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Treatment:

  • Prepare a stock solution of AMG 193 in DMSO.

  • Dilute the AMG 193 stock solution in culture medium to the desired final concentrations (e.g., 0, 0.001, 0.01, 0.1, 1 µM).

  • Include a vehicle control (DMSO) at the same final concentration as the highest AMG 193 dose.

  • Remove the old medium from the cells and add the medium containing the different concentrations of AMG 193 or DMSO.

  • Incubate the cells for 72 hours.[4]

Western Blot Protocol

1. Cell Lysis

• After treatment, place the 6-well plates on ice and wash the cells twice with ice-cold Phosphate Buffered Saline (PBS).

• Aspirate the PBS and add 100-150 µL of ice-cold RIPA lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors to each well.

• Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Transfer the supernatant to a new pre-chilled tube.

2. Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

3. Sample Preparation

• To 20-30 µg of protein lysate, add 4X Laemmli sample buffer (containing β-mercaptoethanol) to a final concentration of 1X.

• Boil the samples at 95-100°C for 5-10 minutes.

4. SDS-PAGE and Protein Transfer

• Load the denatured protein samples onto a 4-15% SDS-polyacrylamide gel.

• Run the gel at 100-120V until the dye front reaches the bottom.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane at 100V for 1 hour in a cold room or with an ice pack.

5. Immunoblotting

• Blocking: Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody diluted in the blocking buffer overnight at 4°C with gentle agitation.

  • Anti-Symmetric Dimethyl Arginine (SDMA) antibody: 1:1000 dilution (e.g., EpiCypher, Cat# 13-0010 or Cell Signaling Technology, Cat# 13222).[5][6]

  • Anti-PRMT5 antibody: 1:1000 dilution (e.g., Cell Signaling Technology, Cat# 2252).[7]

  • Anti-GAPDH or β-actin antibody (Loading Control): 1:5000 dilution.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with an HRP-conjugated anti-rabbit or anti-mouse IgG secondary antibody (depending on the primary antibody host species) diluted 1:2000 - 1:5000 in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

6. Detection and Analysis

• Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate for 1-5 minutes.

• Capture the chemiluminescent signal using a digital imaging system.

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the SDMA signal to the loading control (GAPDH or β-actin).

Mandatory Visualization

Western Blot Workflow for PRMT5 Target Engagement.

PRMT5 Signaling and Inhibition by AMG 193.

References

• 1. MRTX1719 Is an MTA-Cooperative PRMT5 Inhibitor That Exhibits Synthetic Lethality in Preclinical Models and Patients with MTAP-Deleted Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of the Protein Arginine Methyltransferase PRMT5 in High-Risk Multiple Myeloma as a Novel Treatment Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epicypher.com [epicypher.com]
• 6. Symmetric Di-Methyl Arginine Motif [sdme-RG] MultiMab® Rabbit Monoclonal Antibody mix | Cell Signaling Technology [cellsignal.com]
• 7. PRMT5 Antibody | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols: Cell Cycle Analysis of MTAP-Deleted Cells Treated with (R)-AMG-193

Introduction

Methylthioadenosine phosphorylase (MTAP) is an enzyme that is homozygously deleted in approximately 10-15% of human cancers, including non-small cell lung cancer, pancreatic cancer, and glioblastoma.[1][2] This deletion is often a consequence of the close proximity of the MTAP gene to the frequently deleted tumor suppressor gene CDKN2A.[3][4] The loss of MTAP function leads to the accumulation of its substrate, 5'-methylthioadenosine (MTA), within the cancer cells.[3][4][5]

Protein Arginine Methyltransferase 5 (PRMT5) is an essential enzyme involved in various cellular processes, including cell cycle regulation and RNA splicing.[2] MTA is a natural, weak inhibitor of PRMT5.[3] Consequently, the elevated MTA levels in MTAP-deleted cancer cells render them uniquely vulnerable to further PRMT5 inhibition, a concept known as synthetic lethality.[3][4][6]

(R)-AMG-193 is a potent, orally bioavailable, and selective MTA-cooperative PRMT5 inhibitor.[1][7][8] It preferentially binds to the MTA-bound PRMT5 complex, leading to profound and selective inhibition of PRMT5 activity in MTAP-deleted cancer cells while largely sparing normal, MTAP wild-type (WT) cells.[1][9] Preclinical and clinical studies have shown that treatment with (R)-AMG-193 induces DNA damage, cell cycle arrest, and ultimately, apoptosis in MTAP-deleted cancer cells.[1][7][9]

These application notes provide a detailed protocol for analyzing the cell cycle effects of (R)-AMG-193 on MTAP-deleted cells using flow cytometry with propidium (B1200493) iodide (PI) staining.

Principle of the Assay

Cell cycle analysis by flow cytometry is a widely used technique to determine the distribution of a cell population in the different phases of the cell cycle (G0/G1, S, and G2/M).[10] The method is based on the stoichiometric binding of a fluorescent dye, such as propidium iodide (PI), to the DNA content of the cells.[10] Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and cells in the S phase have an intermediate amount of DNA.

After treating MTAP-deleted and wild-type cells with (R)-AMG-193, the cells are harvested, fixed to permeabilize the cell membrane, and treated with RNase to prevent the staining of double-stranded RNA.[2] The cells are then stained with PI, and the fluorescence intensity of individual cells is measured by a flow cytometer. The resulting data is displayed as a histogram, where the percentage of cells in each phase of the cell cycle can be quantified. In MTAP-deleted cells, treatment with (R)-AMG-193 is expected to cause an accumulation of cells in the G2/M phase and an increase in the sub-G1 population, which is indicative of apoptotic cells.[1]

Data Presentation

The following tables summarize the expected quantitative data from cell cycle analysis of various cancer cell lines treated with a selective MTA-cooperative PRMT5 inhibitor like (R)-AMG-193. The data illustrates a significant shift in cell cycle distribution, specifically a G2/M arrest, in MTAP-deleted cells upon treatment.

Table 1: Cell Cycle Distribution in HCT116 Isogenic Cell Lines

Cell Line	Treatment (6 days)	% Sub-G1	% G0/G1	% S	% G2/M
HCT116 MTAP WT	Vehicle (DMSO)	2.1	55.4	25.3	17.2
HCT116 MTAP WT	(R)-AMG-193 analog	2.5	53.8	24.1	19.6
HCT116 MTAP-deleted	Vehicle (DMSO)	3.0	52.1	28.5	16.4
HCT116 MTAP-deleted	(R)-AMG-193 analog	8.7	15.2	10.3	65.8
Data is representative of expected outcomes based on published studies with similar compounds like AM-9747.[1]

Table 2: Cell Cycle Distribution in Diffuse Large B-cell Lymphoma (DLBCL) Cell Lines

Cell Line	MTAP Status	Treatment (100 nM, 6 days)	% Sub-G1	% G0/G1	% S	% G2/M
OCI-Ly19	WT	Vehicle (DMSO)	4.5	60.1	18.2	17.2
OCI-Ly19	WT	(R)-AMG-193 analog	5.2	58.9	17.5	18.4
SU-DHL-10	Deleted	Vehicle (DMSO)	6.1	55.3	20.4	18.2
SU-DHL-10	Deleted	(R)-AMG-193 analog	25.8	20.1	12.5	41.6
Data is representative of expected outcomes based on published studies with similar compounds like AM-9747.[1]

Table 3: Cell Cycle Distribution in Solid Tumor Cell Lines

Cell Line	Cancer Type	MTAP Status	Treatment (100 nM, 6 days)	% Sub-G1	% G0/G1	% S	% G2/M
H838	NSCLC	Deleted	Vehicle (DMSO)	3.8	48.9	22.1	25.2
H838	NSCLC	Deleted	(R)-AMG-193 analog	10.5	18.4	9.8	61.3
BxPC-3	Pancreatic	Deleted	Vehicle (DMSO)	4.2	51.7	24.3	19.8
BxPC-3	Pancreatic	Deleted	(R)-AMG-193 analog	12.1	22.6	11.5	53.8
Data is representative of expected outcomes based on published studies with similar compounds like AM-9747.[1]

Experimental Protocols

Materials and Reagents

• MTAP-deleted and MTAP wild-type cancer cell lines (e.g., HCT116 isogenic pair)

• (R)-AMG-193 (and appropriate vehicle, e.g., DMSO)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Trypsin-EDTA

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI in PBS)

• RNase A (DNase-free, e.g., 100 µg/mL stock)

• Flow cytometry tubes

• Flow cytometer

Procedure

• Cell Seeding and Treatment:

  • Seed MTAP-deleted and MTAP wild-type cells in 6-well plates at a density that will not exceed 80-90% confluency by the end of the experiment.

  • Allow cells to adhere overnight.

  • Treat cells with the desired concentrations of (R)-AMG-193 or vehicle control (e.g., DMSO).

  • Incubate for the desired time period (e.g., 72 hours to 6 days).[1]

• Cell Harvesting:

  • Collect the culture medium, which may contain floating apoptotic cells.

  • Wash the adherent cells with PBS.

  • Detach the adherent cells using Trypsin-EDTA.

  • Combine the detached cells with the collected medium from step 2.1.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and wash the cell pellet twice with cold PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.[2] This prevents cell clumping.

  • Fix the cells for at least 1 hour (or overnight) at 4°C.[2] Cells can be stored in 70% ethanol at -20°C for several weeks.

• Staining:

  • Centrifuge the fixed cells at 500 x g for 10 minutes.

  • Decant the ethanol and wash the cell pellet twice with cold PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Add RNase A to a final concentration of 50 µg/mL to the cell suspension.[2]

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Transfer the stained cell suspension to flow cytometry tubes.

  • Analyze the samples on a flow cytometer, exciting with a 488 nm laser and collecting the PI fluorescence in the appropriate channel (e.g., FL-2 or FL-3).

  • Collect data for at least 10,000 events per sample.

  • Use appropriate software (e.g., ModFit LT, FlowJo) to generate DNA content histograms and quantify the percentage of cells in the Sub-G1, G0/G1, S, and G2/M phases.

  • Use pulse processing (e.g., plotting pulse width vs. pulse area) to exclude cell doublets and aggregates from the analysis.

Visualizations

Caption: Signaling pathway of (R)-AMG-193 in MTAP-deleted cells.

References

• 1. onclive.com [onclive.com]
• 2. letswinpc.org [letswinpc.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. clinicaltrials.eu [clinicaltrials.eu]
• 5. tipranks.com [tipranks.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. AMG 193 for Non-Small Cell Lung Cancer · Recruiting Participants for Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]

Application Notes and Protocols: RNA-seq Analysis of Gene Expression Changes Induced by AMG 193

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 193 is a first-in-class, orally bioavailable, and potent MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5).[1][2] It demonstrates significant antitumor activity in preclinical models and has shown promising clinical activity in patients with MTAP-deleted solid tumors.[1][3] The deletion of the methylthioadenosine phosphorylase (MTAP) gene, which occurs in approximately 10-15% of cancers, leads to the accumulation of methylthioadenosine (MTA).[3][4] AMG 193 preferentially binds to the PRMT5-MTA complex, leading to potent and selective inhibition of PRMT5 in cancer cells with MTAP deletion, while sparing normal tissues.[1][5]

The inhibition of PRMT5 by AMG 193 has been shown to induce DNA damage, cell cycle arrest, and aberrant alternative mRNA splicing in MTAP-deleted cancer cells.[1][2] This document provides detailed application notes and protocols for utilizing RNA sequencing (RNA-seq) to analyze the global gene expression changes induced by AMG 193, offering insights into its mechanism of action and potential biomarkers of response.

Data Presentation: Gene Expression Changes

RNA-seq analysis of MTAP-deleted pancreatic cancer cell lines treated with an MTA-cooperative PRMT5 inhibitor revealed significant alterations in gene expression.[1] The primary pathways affected were related to the cell cycle and RNA processing.[1] Below are illustrative tables summarizing the types of quantitative data that can be obtained from such an analysis.

Note: The following data is a representative example and is intended to illustrate the expected results from an RNA-seq experiment. For actual data, please refer to the Gene Expression Omnibus (GEO) repository #GSE273376.[1]

Table 1: Illustrative Differentially Expressed Genes Involved in Cell Cycle Regulation Following AMG 193 Treatment

Gene Symbol	Gene Name	Log2 Fold Change	p-value	Regulation
CCNB1	Cyclin B1	-2.5	< 0.001	Downregulated
CDK1	Cyclin Dependent Kinase 1	-2.2	< 0.001	Downregulated
PLK1	Polo-Like Kinase 1	-2.0	< 0.001	Downregulated
CDC25C	Cell Division Cycle 25C	-1.8	< 0.005	Downregulated
CDKN1A	Cyclin Dependent Kinase Inhibitor 1A (p21)	3.0	< 0.001	Upregulated
GADD45A	Growth Arrest and DNA Damage Inducible Alpha	2.5	< 0.001	Upregulated

Table 2: Illustrative Differentially Expressed Genes Involved in RNA Splicing and Processing Following AMG 193 Treatment

Gene Symbol	Gene Name	Log2 Fold Change	p-value	Regulation
SF3B1	Splicing Factor 3b Subunit 1	-1.5	< 0.005	Downregulated
U2AF1	U2 Small Nuclear RNA Auxiliary Factor 1	-1.2	< 0.01	Downregulated
SRSF2	Serine and Arginine Rich Splicing Factor 2	-1.7	< 0.001	Downregulated
HNRNPA1	Heterogeneous Nuclear Ribonucleoprotein A1	-1.4	< 0.005	Downregulated
PRPF8	Pre-MRNA Processing Factor 8	-1.6	< 0.001	Downregulated
EIF4A3	Eukaryotic Initiation Factor 4A3	-1.3	< 0.01	Downregulated

Signaling Pathways and Experimental Workflows

AMG 193 Mechanism of Action

The following diagram illustrates the MTA-cooperative inhibition of PRMT5 by AMG 193 in MTAP-deleted cancer cells.

Caption: MTA-cooperative inhibition of PRMT5 by AMG 193.

RNA-seq Experimental Workflow

The diagram below outlines the key steps in an RNA-seq experiment to analyze gene expression changes following treatment with AMG 193.

Caption: A typical workflow for an RNA-seq experiment.

Experimental Protocols

The following are detailed protocols for conducting an RNA-seq experiment to assess gene expression changes induced by AMG 193.

Protocol 1: Cell Culture and AMG 193 Treatment

• Cell Line Selection: Culture MTAP-deleted human cancer cell lines (e.g., pancreatic cancer lines BxPC-3, MIA PaCa-2; or non-small cell lung cancer line HCT116 MTAP-/-).

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Culture in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified incubator with 5% CO2.

• AMG 193 Treatment:

  • Prepare a stock solution of AMG 193 in dimethyl sulfoxide (B87167) (DMSO).

  • Once cells have adhered and are in the exponential growth phase, treat them with the desired concentration of AMG 193 (e.g., 1 µM) or with an equivalent volume of DMSO for the vehicle control.

  • Perform each treatment in biological triplicate.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

• Cell Harvesting:

  • Aspirate the media and wash the cells once with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells directly in the well by adding 1 mL of TRIzol™ Reagent or a similar lysis buffer.

  • Pipette the lysate up and down several times to ensure complete lysis.

  • Transfer the lysate to a microcentrifuge tube and proceed to RNA isolation or store at -80°C.

Protocol 2: RNA Isolation and Quality Control

• RNA Isolation: Isolate total RNA from the cell lysates using a column-based kit (e.g., RNeasy Mini Kit, Qiagen) or a phenol-chloroform extraction method, following the manufacturer's instructions. Include an on-column DNase digestion step to remove any contaminating genomic DNA.

• RNA Quantification: Determine the concentration of the isolated RNA using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

• RNA Integrity Assessment: Evaluate the RNA integrity by running an aliquot of the sample on an Agilent Bioanalyzer or a similar instrument. A high RNA Integrity Number (RIN) (≥ 8) is recommended for downstream RNA-seq applications.

Protocol 3: RNA-seq Library Preparation and Sequencing

• mRNA Purification: Enrich for polyadenylated mRNA from 1 µg of total RNA using oligo(dT) magnetic beads.

• Fragmentation and Priming: Fragment the purified mRNA into smaller pieces and prime with random hexamers.

• First-Strand cDNA Synthesis: Synthesize the first strand of cDNA using reverse transcriptase and the primed RNA fragments.

• Second-Strand cDNA Synthesis: Synthesize the second strand of cDNA using DNA Polymerase I and RNase H.

• End Repair and Adenylation: Repair the ends of the double-stranded cDNA fragments and add a single 'A' base to the 3' ends.

• Adapter Ligation: Ligate sequencing adapters to the ends of the adenylated cDNA fragments.

• PCR Amplification: Amplify the adapter-ligated library by PCR to enrich for fragments that have adapters on both ends and to add the sequencing indexes.

• Library Quality Control: Assess the quality and size distribution of the prepared library using a Bioanalyzer. Quantify the library concentration using qPCR.

• Sequencing: Pool the indexed libraries and sequence them on an Illumina sequencing platform (e.g., NovaSeq 6000) to generate paired-end reads of a desired length (e.g., 150 bp).

Protocol 4: Bioinformatic Analysis of RNA-seq Data

• Quality Control of Raw Reads: Use a tool like FastQC to assess the quality of the raw sequencing reads.

• Read Trimming: If necessary, trim low-quality bases and adapter sequences from the reads using a tool like Trimmomatic.

• Alignment to Reference Genome: Align the trimmed reads to a reference human genome (e.g., GRCh38) using a splice-aware aligner such as STAR.

• Gene Expression Quantification: Count the number of reads mapping to each gene using a tool like HTSeq-count or featureCounts.

• Differential Gene Expression Analysis:

  • Import the gene count matrix into R.

  • Use a package like DESeq2 or edgeR to normalize the counts and perform differential expression analysis between the AMG 193-treated and DMSO control groups.

  • Identify genes with a significant change in expression based on a fold-change threshold (e.g., |log2FoldChange| > 1) and a p-adjusted value (e.g., padj < 0.05).

• Pathway and Gene Set Enrichment Analysis:

  • Use the list of differentially expressed genes to perform pathway analysis using tools like GSEA (Gene Set Enrichment Analysis) or online platforms such as DAVID or Metascape.

  • Identify the biological pathways and processes that are significantly enriched in the set of differentially expressed genes.

• Alternative Splicing Analysis: To investigate the impact of AMG 193 on RNA splicing, use tools like rMATS or LeafCutter to identify and quantify alternative splicing events from the RNA-seq data.

Conclusion

RNA-seq is a powerful tool for elucidating the genome-wide effects of AMG 193 on gene expression. The protocols and application notes provided here offer a comprehensive guide for researchers to investigate the molecular mechanisms underlying the antitumor activity of this novel MTA-cooperative PRMT5 inhibitor. The resulting data can aid in the identification of pharmacodynamic biomarkers, mechanisms of resistance, and potential combination therapy strategies.

References

• 1. Data analysis pipeline for RNA-seq experiments: From differential expression to cryptic splicing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. List of RNA-Seq bioinformatics tools - Wikipedia [en.wikipedia.org]
• 3. RNA sequencing for cancer cell lines analysis [bio-protocol.org]
• 4. Approaching RNA-seq for Cell Line Identification [en.bio-protocol.org]
• 5. arxiv.org [arxiv.org]

Application Notes and Protocols for (R)-AMG-193 in Patient-Derived Xenograft (PDX) Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-AMG-193 is a first-in-class, orally bioavailable, and selective MTA-cooperative PRMT5 inhibitor that has demonstrated significant antitumor activity in preclinical models of methylthioadenosine phosphorylase (MTAP)-deleted cancers.[1][2][3][4] This document provides detailed application notes and protocols for the use of (R)-AMG-193 in patient-derived xenograft (PDX) models, a critical tool for translational oncology research. PDX models, which involve the implantation of human tumor tissue into immunodeficient mice, are known to better recapitulate the heterogeneity and microenvironment of patient tumors compared to traditional cell line-derived xenografts.[5][6] These protocols are intended to guide researchers in designing and executing robust in vivo efficacy studies with (R)-AMG-193.

Mechanism of Action of (R)-AMG-193

(R)-AMG-193 exhibits a novel mechanism of action, capitalizing on a synthetic lethal interaction in cancer cells with a homozygous deletion of the MTAP gene.[2][3] The MTAP gene is frequently co-deleted with the tumor suppressor gene CDKN2A in various cancers.[4]

• MTAP Deletion and MTA Accumulation: In normal cells, the MTAP enzyme metabolizes methylthioadenosine (MTA). In MTAP-deleted cancer cells, MTA accumulates to high levels.

• MTA-Cooperative Inhibition of PRMT5: (R)-AMG-193 preferentially binds to the PRMT5-MTA complex, effectively inhibiting the methyltransferase activity of PRMT5. This selective inhibition spares normal tissues where MTA levels are low.[1][2]

• Downstream Effects: Inhibition of PRMT5 leads to a reduction in symmetric dimethylarginine (SDMA) marks on target proteins, resulting in DNA damage, cell cycle arrest at the G2/M phase, and alterations in mRNA splicing, ultimately leading to tumor cell death.[1][2][4]

Figure 1: Signaling pathway of (R)-AMG-193 in MTAP-deleted cancer cells.

Quantitative Data from Preclinical PDX Studies

(R)-AMG-193 has demonstrated robust, dose-dependent antitumor activity across a range of MTAP-deleted PDX models. The following tables summarize the key efficacy data.

PDX Model (Cancer Type)	Treatment	Dosage	Tumor Growth Inhibition (TGI %)	Reference
Pancreatic (BxPC-3)	(R)-AMG-193	100 mg/kg, QD	96%	[7][8]
Glioblastoma (U87MG)	(R)-AMG-193	100 mg/kg, QD	88%	[7][8]
Pancreatic	(R)-AMG-193	100 mg/kg, QD	Significant	[6]
Lung	(R)-AMG-193	100 mg/kg, QD	Significant	[6]
Melanoma	(R)-AMG-193	100 mg/kg, QD	Significant	[6]
Esophageal	(R)-AMG-193	100 mg/kg, QD	Significant	[6]

Table 1: Summary of (R)-AMG-193 Efficacy in PDX Models. QD: once daily.

PDX Model (Cancer Type)	Treatment	Dosage	Pharmacodynamic Marker	Effect	Reference
HCT116 MTAP-deleted (CDX)	(R)-AMG-193	3, 10, 30, 100 mg/kg, QD	Tumor SDMA	Dose-dependent inhibition	[6]
HCT116 MTAP-deleted (CDX)	(R)-AMG-193	100 mg/kg, QD	Blood SDMA	Significant inhibition	[6]

Table 2: Pharmacodynamic Effects of (R)-AMG-193 in Xenograft Models. CDX: Cell line-derived xenograft.

Experimental Protocols

The following protocols provide a general framework for establishing PDX models and conducting efficacy studies with (R)-AMG-193. These should be adapted based on the specific tumor type and experimental goals.

Protocol 1: Establishment of Patient-Derived Xenograft Models

This protocol outlines the key steps for implanting patient tumor tissue into immunodeficient mice.

Materials:

• Fresh patient tumor tissue, collected in sterile medium on ice.

• Immunodeficient mice (e.g., NOD-scid IL2Rgammanull (NSG) or similar highly immunodeficient strains). 6-8 week old female mice are commonly used.[9]

• Surgical instruments (scalpels, forceps, scissors).

• Matrigel (optional, can improve initial engraftment).

• Anesthesia (e.g., isoflurane).

• Surgical clips or sutures.

• Animal housing under sterile conditions.

Procedure:

• Tumor Tissue Preparation:

  • In a sterile biosafety cabinet, wash the fresh tumor tissue with a sterile balanced salt solution (e.g., HBSS) containing antibiotics.

  • Remove any non-tumor tissue (e.g., fat, necrotic tissue).

  • Mince the tumor tissue into small fragments (approximately 2-3 mm³).

  • (Optional) Mix the tumor fragments with Matrigel at a 1:1 ratio.

• Animal Preparation and Tumor Implantation:

  • Anesthetize the mouse using a calibrated vaporizer with isoflurane.

  • Shave and sterilize the flank of the mouse.

  • Make a small incision (approximately 5 mm) in the skin.

  • Using sterile forceps, create a subcutaneous pocket.

  • Implant one to two tumor fragments into the subcutaneous pocket.

  • Close the incision with surgical clips or sutures.

• Post-Operative Care and Monitoring:

  • Monitor the mice daily for the first week for signs of distress, infection, or wound dehiscence.

  • Once tumors become palpable, measure tumor volume two to three times weekly using digital calipers.

  • Tumor volume can be calculated using the formula: Volume = (Length x Width²) / 2 .[2][10]

  • When the tumor reaches a volume of approximately 1000-1500 mm³, the mouse should be euthanized, and the tumor can be harvested for serial passaging into new cohorts of mice.

Figure 2: Workflow for the establishment of patient-derived xenograft models.

Protocol 2: In Vivo Efficacy Study of (R)-AMG-193 in PDX Models

This protocol describes a typical efficacy study to evaluate the antitumor effects of (R)-AMG-193.

Materials:

• Established PDX-bearing mice with tumor volumes of 150-250 mm³.

• (R)-AMG-193.

• Vehicle for oral administration (A suitable vehicle should be determined based on the physicochemical properties of (R)-AMG-193. Common vehicles for oral gavage in mice include 0.5% methylcellulose (B11928114) in water or a solution containing a solubilizing agent like PEG400 or Solutol HS-15).

• Oral gavage needles.

• Digital calipers.

Procedure:

• Cohort Formation:

  • Once tumors reach the desired volume range, randomize the mice into treatment and control groups (n=8-10 mice per group).

• Drug Preparation and Administration:

  • Prepare a stock solution of (R)-AMG-193 in a suitable solvent and then dilute to the final dosing concentration with the chosen vehicle.

  • Administer (R)-AMG-193 orally (e.g., once daily) at the desired dose levels (e.g., 10, 30, 100 mg/kg).[6]

  • The control group should receive the vehicle only.

• In-life Monitoring:

  • Monitor tumor volume and body weight two to three times weekly. Body weight is a key indicator of treatment-related toxicity.

  • The study duration will depend on the tumor growth rate and the efficacy of the treatment.

• Data Analysis and Endpoints:

  • The primary endpoint is typically tumor growth inhibition (TGI). TGI can be calculated at the end of the study using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100 .[2][10]

  • Secondary endpoints can include tumor regression, survival analysis, and pharmacodynamic analysis of biomarkers.

• Pharmacodynamic Analysis (Optional):

  • At the end of the study, or at specific time points, tumors and blood can be collected for biomarker analysis.

  • For (R)-AMG-193, key pharmacodynamic biomarkers include the levels of symmetric dimethylarginine (SDMA) in tumor tissue and blood, which can be measured by ELISA or Western blot.[6]

Figure 3: Experimental workflow for an in vivo efficacy study of (R)-AMG-193.

Conclusion

The use of (R)-AMG-193 in patient-derived xenograft models provides a powerful preclinical platform to evaluate its therapeutic potential in a setting that more closely mimics the clinical scenario. The detailed protocols and data presented in these application notes are intended to facilitate the design and execution of robust and reproducible studies to further investigate the efficacy and mechanism of action of this promising targeted therapy. Adherence to best practices in animal welfare, experimental design, and data analysis is crucial for the successful implementation of these studies.

References

• 1. Patient-Derived Xenograft Models of Pancreatic Cancer: Overview and Comparison with Other Types of Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Establishment of Patient-derived Orthotopic Xenografts (PDX) as Models for Pancreatic Ductal Adenocarcinoma | In Vivo [iv.iiarjournals.org]
• 4. Patient-Derived Xenograft Models of Non-Small Cell Lung Cancer and Their Potential Utility in Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interval Approach to Assessing Antitumor Activity for Tumor Xenograft Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Mice with the Human Tumors, a Look at PDX Models | Taconic Biosciences [taconic.com]
• 8. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 9. Patient‐derived xenograft models of non‐small cell lung cancer for evaluating targeted drug sensitivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]

Pharmacokinetic and pharmacodynamic assays for (R)-AMG-193

(R)-AMG-193 is a potent and selective, orally bioavailable, MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5). It is being investigated for the treatment of advanced solid tumors with methylthioadenosine phosphorylase (MTAP) deletion.

These application notes provide an overview of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of (R)-AMG-193 and detailed protocols for key assays.

Mechanism of Action

In normal cells, the enzyme MTAP salvages adenine (B156593) and methionine from methylthioadenosine (MTA). However, in cancers with a homozygous deletion of the MTAP gene, MTA accumulates to high levels.[1][2][3] This accumulated MTA binds to PRMT5, partially inhibiting its activity. (R)-AMG-193 is designed to bind specifically to this MTA-bound PRMT5 complex, leading to potent and selective inhibition of PRMT5 in cancer cells while sparing healthy tissues.[2][3][4][5] This targeted inhibition of PRMT5 in MTAP-deleted cells disrupts critical cellular processes, including mRNA splicing, DNA damage repair, and cell cycle regulation, ultimately leading to cell death.[2][4][6][7][8]

Figure 1: Mechanism of action of (R)-AMG-193.

Quantitative Data Summary

Table 1: In Vitro Activity of (R)-AMG-193

Cell Line	MTAP Status	Assay Type	IC50	Selectivity (MTAP-null vs WT)	Reference
HCT116	MTAP-deleted	Cell Viability	0.1 µM	~40-fold	[7]
HCT116	Wild-Type	Cell Viability	> 4 µM	-	[7]
HCT116	MTAP-deleted	SDMA Levels	-	>100-fold	[7]
HCT116	Wild-Type	SDMA Levels	-	-	[7]
BxPC-3	MTAP-null	-	-	-	[9]
U87MG	MTAP-null	-	-	-	[9]

Table 2: In Vivo Efficacy of (R)-AMG-193 in Xenograft Models

Tumor Model	MTAP Status	Dose (mg/kg, QD)	Tumor Growth Inhibition (TGI)	Reference
HCT116	MTAP-deleted	100	>50% SDMA inhibition	[6]
BxPC-3	MTAP-null	100	96%	[9]
U87MG	MTAP-null	100	88%	[9]

Table 3: Pharmacokinetic Parameters of (R)-AMG-193

Species	Dose (mg/kg, oral)	Clearance (L/h/kg)	Half-life (h)	Bioavailability (%)	Reference
Mouse	5	0.061	1.6	77%	[1]
Human	40-1200	Dose-proportional exposure	7-13	-	[5][10]

Experimental Protocols

Protocol 1: In Vivo Pharmacodynamic (SDMA) Assay

This protocol describes the measurement of symmetric dimethylarginine (SDMA) levels in tumor tissue from xenograft models treated with (R)-AMG-193 as a biomarker of PRMT5 inhibition.[6]

1. Animal Model and Dosing:

• Use mice bearing bilateral tumors: one flank with MTAP-deleted cells (e.g., HCT116 MTAP-null) and the other with MTAP wild-type cells (e.g., HCT116 MTAP WT).[6]

• Administer (R)-AMG-193 orally (PO) once daily (QD) at desired dose levels for a specified number of days (e.g., 4 days).[6]

• Include a vehicle control group.

2. Sample Collection:

• Collect tumors at a specified time point after the last dose (e.g., 4 hours).[11]

• Snap-freeze tumor samples in liquid nitrogen and store at -80°C until analysis.

3. Sample Preparation:

• Homogenize tumor tissue in an appropriate lysis buffer.

• Determine protein concentration using a standard method (e.g., BCA assay).

4. SDMA ELISA:

• Use a commercially available SDMA ELISA kit.

• Follow the manufacturer's instructions for coating plates with the SDMA antibody, blocking, and washing.

• Add prepared tumor lysates to the wells and incubate.

• Add a detection antibody and a substrate for color development.

• Read the absorbance on a plate reader.

5. Data Analysis:

• Calculate SDMA concentration based on a standard curve.

• Normalize SDMA levels to total protein concentration for each sample.

• Express the results as a percentage of inhibition relative to the vehicle-treated control group.[11]

Figure 2: Workflow for the in vivo SDMA pharmacodynamic assay.

Protocol 2: Pharmacokinetic Analysis of (R)-AMG-193 in Plasma

This protocol outlines a general procedure for quantifying (R)-AMG-193 concentrations in plasma samples using Liquid Chromatography-Selected Reaction Monitoring Mass Spectrometry (LC-SRM MS).[11]

1. Animal Dosing and Sample Collection:

• Administer a single oral dose of (R)-AMG-193 to mice.[1]

• Collect blood samples at various time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant (e.g., EDTA).

• Centrifuge the blood samples to separate plasma.

• Store plasma samples at -80°C until analysis.

2. Sample Preparation:

• Thaw plasma samples on ice.

• Perform a protein precipitation step by adding a solvent like acetonitrile (B52724).

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant containing the drug to a clean tube.

• Evaporate the solvent and reconstitute the sample in a mobile phase-compatible solution.

3. LC-SRM MS Analysis:

• Liquid Chromatography (LC):

  • Inject the prepared sample onto a suitable LC column (e.g., C18).

  • Use a gradient elution with appropriate mobile phases (e.g., water with formic acid and acetonitrile with formic acid) to separate the analyte from matrix components.

• Mass Spectrometry (MS):

  • Use a triple quadrupole mass spectrometer operating in positive ion mode.

  • Optimize the MS parameters (e.g., parent ion and fragment ion masses, collision energy) for (R)-AMG-193.

  • Set up a selected reaction monitoring (SRM) method to detect the specific transition of the parent ion to a characteristic product ion.

4. Data Analysis:

• Generate a standard curve using known concentrations of (R)-AMG-193 spiked into blank plasma.

• Quantify the concentration of (R)-AMG-193 in the study samples by interpolating their peak areas against the standard curve.

• Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, clearance, half-life, and bioavailability.

References

• 1. MTA-cooperative PRMT5 inhibitor exerts robust antitumor activity | BioWorld [bioworld.com]
• 2. onclive.com [onclive.com]
• 3. aacr.org [aacr.org]
• 4. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. targetedonc.com [targetedonc.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing (R)-AMG-193 treatment schedule for in vivo studies

This technical support center provides guidance and answers to frequently asked questions for researchers and scientists utilizing (R)-AMG-193 in in vivo studies. Our aim is to help you optimize your experimental design and troubleshoot potential issues to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (R)-AMG-193?

A1: (R)-AMG-193 is a first-in-class, orally bioavailable, and selective inhibitor of protein arginine methyltransferase 5 (PRMT5).[1][2] It functions as a methylthioadenosine (MTA)-cooperative inhibitor, meaning it preferentially binds to the PRMT5 enzyme when it is in complex with MTA.[3][4] In cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, MTA accumulates.[5][6] This accumulation facilitates the potent and selective inhibition of PRMT5 by (R)-AMG-193, leading to synthetic lethality in MTAP-deleted tumors while sparing normal, MTAP-wildtype cells.[3][4] Inhibition of PRMT5 disrupts critical cellular processes in cancer cells, including mRNA splicing, DNA damage repair, and cell cycle regulation, ultimately inducing cell cycle arrest and apoptosis.[1][3][5]

Q2: What is the recommended starting dose and treatment schedule for (R)-AMG-193 in mouse xenograft models?

A2: Based on preclinical studies, a once-daily (QD) oral administration schedule has been shown to be effective and well-tolerated in mouse xenograft models.[1][3] Dose-dependent anti-tumor activity has been observed, so the optimal dose will depend on the specific tumor model.[3] It is recommended to perform a preliminary dose-range-finding study to determine the optimal dose for your specific model. Consider starting with a range of doses that have been reported in the literature for similar PRMT5 inhibitors or in the preclinical evaluation of AMG-193.

Q3: How can I monitor the in vivo efficacy of (R)-AMG-193?

A3: In vivo efficacy can be monitored through several key parameters:

• Tumor Growth Inhibition (TGI): Regularly measure tumor volume using calipers. TGI is the primary endpoint for assessing anti-tumor activity.

• Pharmacodynamic (PD) Biomarkers: Symmetric dimethylarginine (SDMA) is a product of PRMT5 activity and can be measured in tumor tissue and blood as a proximal biomarker of target engagement.[1][3] A reduction in SDMA levels indicates successful inhibition of PRMT5.

• Body Weight and Clinical Observations: Monitor animal body weight and general health daily to assess tolerability of the treatment.

Q4: Should I consider alternative dosing schedules to once-daily (QD)?

A4: While QD dosing has been shown to be effective, optimizing the schedule may enhance efficacy or improve the therapeutic index in certain models. The pharmacokinetic profile of (R)-AMG-193, including its half-life of 7-11 hours in humans, can inform decisions about dosing frequency.[4] For instance, a twice-daily (BID) schedule could be explored to maintain more consistent drug exposure, which may be beneficial in aggressive tumor models. Intermittent dosing schedules (e.g., 5 days on, 2 days off) could be considered to manage potential long-term toxicities, although preclinical data for (R)-AMG-193 primarily supports continuous daily dosing.[3] Any alternative schedule should be evaluated in a pilot study comparing it to the standard QD regimen.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Suboptimal tumor growth inhibition (TGI)	Inadequate dose.	Perform a dose-escalation study to identify the maximum tolerated dose (MTD) and optimal biological dose.
Insufficient drug exposure.	Verify the formulation and administration technique. Consider pharmacokinetic analysis to assess drug levels in plasma and tumor tissue.
Tumor model is resistant to PRMT5 inhibition.	Confirm MTAP deletion status of your cell line/PDX model. Evaluate baseline PRMT5 expression and dependency.
Significant animal weight loss or signs of toxicity	Dose is too high.	Reduce the dose or consider an intermittent dosing schedule (e.g., 5 days on/2 days off) to allow for recovery.
Formulation or vehicle is causing toxicity.	Test the vehicle alone as a control group. Consider alternative, well-tolerated vehicle formulations.
High variability in tumor growth within treatment groups	Inconsistent tumor cell implantation.	Refine surgical/implantation techniques to ensure uniform tumor cell number and location.
Heterogeneity of the tumor model (especially in PDX).	Increase the number of animals per group to improve statistical power.
Inconsistent drug administration.	Ensure accurate and consistent oral gavage technique.
No significant reduction in SDMA levels despite treatment	Insufficient dose or drug exposure.	Increase the dose and/or confirm drug exposure through pharmacokinetic analysis.
Timing of sample collection is not optimal.	Collect tumor and blood samples at the expected time of peak drug concentration (Tmax) and at the end of the dosing interval (trough).
Assay for SDMA is not sensitive enough.	Validate the sensitivity and specificity of your SDMA detection method (e.g., ELISA, flow cytometry).

Experimental Protocols

General In Vivo Xenograft Study Protocol

• Cell Culture and Implantation:

  • Culture MTAP-deleted cancer cells under standard conditions.

  • Harvest cells during the exponential growth phase.

  • Implant a defined number of cells (e.g., 5 x 10^6) subcutaneously into the flank of immunocompromised mice (e.g., NOD-SCID or nude mice).

• Tumor Growth Monitoring and Randomization:

  • Monitor tumor growth using calipers.

  • When tumors reach a predetermined size (e.g., 100-200 mm³), randomize animals into treatment and control groups.

• Drug Preparation and Administration:

  • Prepare (R)-AMG-193 in a suitable vehicle (e.g., 0.5% methylcellulose).

  • Administer the drug orally via gavage at the determined dose and schedule (e.g., once daily). The control group receives the vehicle only.

• Efficacy and Tolerability Assessment:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor animals for any clinical signs of toxicity.

• Endpoint and Sample Collection:

  • Continue treatment for the duration of the study (e.g., 21-28 days) or until tumors reach a predetermined endpoint.

  • At the end of the study, collect tumors and blood for pharmacodynamic (SDMA) and pharmacokinetic analysis.

Pharmacodynamic (SDMA) Analysis Protocol

• Tumor Lysate Preparation:

  • Excise tumors and snap-freeze in liquid nitrogen.

  • Homogenize tumor tissue in lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge to pellet cellular debris and collect the supernatant.

• SDMA Quantification:

  • Determine the protein concentration of the tumor lysates.

  • Use a commercially available ELISA kit or flow cytometry-based assay to quantify SDMA levels according to the manufacturer's instructions.

  • Normalize SDMA levels to the total protein concentration.

• Blood Analysis:

  • Collect whole blood via cardiac puncture or tail vein bleeding.

  • Use a flow cytometry-based assay to measure SDMA levels in peripheral blood mononuclear cells (PBMCs).

Visualizations

Caption: Mechanism of action of (R)-AMG-193 in MTAP-deleted cancer cells.

Caption: General workflow for an in vivo efficacy study with (R)-AMG-193.

Caption: Troubleshooting logic for suboptimal tumor growth inhibition (TGI).

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A selective inhibitor of PRMT5 with in vivo and in vitro potency in MCL models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. onclive.com [onclive.com]
• 6. mdpi.com [mdpi.com]

Dose-limiting toxicities of AMG 193 observed in clinical trials

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the dose-limiting toxicities (DLTs) of AMG 193 observed in clinical trials. It includes troubleshooting guides and frequently asked questions in a user-friendly format to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the observed dose-limiting toxicities (DLTs) of AMG 193 in clinical trials?

A1: In the phase 1 dose-escalation trial (NCT05094336), dose-limiting toxicities were reported in eight patients at doses of 240 mg and higher. The observed DLTs included nausea, vomiting, fatigue, hypersensitivity reaction, and hypokalemia.[1] The maximum tolerated dose (MTD) was established at 1200 mg administered once daily.[1]

Q2: What are the most common treatment-related adverse events (TRAEs) associated with AMG 193?

A2: The most frequently reported TRAEs are nausea, fatigue, and vomiting.[1] It is noteworthy that, unlike first-generation PRMT5 inhibitors, AMG 193 has not been associated with clinically significant myelosuppression.[2]

Q3: What is the mechanism of action of AMG 193?

A3: AMG 193 is a first-in-class, orally bioavailable, and potent MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5).[3] It selectively targets cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene.[3][4] This deletion leads to the accumulation of methylthioadenosine (MTA), which binds to PRMT5. AMG 193 preferentially binds to the MTA-PRMT5 complex, leading to potent inhibition of PRMT5's enzymatic activity. This targeted inhibition in MTAP-deleted cancer cells induces synthetic lethality, while sparing normal tissues where MTA levels are low.[2][3][4]

Q4: What are the downstream cellular effects of PRMT5 inhibition by AMG 193?

A4: Inhibition of PRMT5 by AMG 193 in MTAP-deleted cancer cells leads to a cascade of downstream effects, including the modulation of RNA splicing, gene expression, and DNA repair pathways.[4] These disruptions ultimately result in cell cycle arrest and senescence.[4][5][6]

Troubleshooting Guide

Issue Encountered	Potential Cause	Suggested Action
Unexpectedly high cytotoxicity in in vitro assays with MTAP-proficient cell lines.	Off-target effects at high concentrations.	Confirm the MTAP status of your cell lines. Titrate AMG 193 to determine the optimal concentration that maintains selectivity between MTAP-deleted and MTAP-proficient cells.
Difficulty in detecting a significant reduction in symmetric dimethylarginine (SDMA) levels.	Suboptimal assay sensitivity or timing of measurement.	Ensure the use of a validated and sensitive assay for SDMA detection, such as LC-MS/MS. Optimize the timing of sample collection post-treatment to capture the peak pharmacodynamic effect.
Variability in cell cycle arrest phenotype across different MTAP-deleted cell lines.	Cell line-specific differences in cell cycle regulation.	Characterize the baseline cell cycle profile of each cell line. Perform a time-course experiment to identify the optimal time point for observing maximal cell cycle arrest.

Quantitative Data Summary

Table 1: Dose-Limiting Toxicities (DLTs) of AMG 193 in the Phase 1 Trial

Dose Level	DLTs Observed
≥ 240 mg	Nausea, Vomiting, Fatigue, Hypersensitivity Reaction, Hypokalemia
1200 mg (MTD)	Tolerated with manageable toxicities
Data from the NCT05094336 clinical trial.[1]

Table 2: Most Common Treatment-Related Adverse Events (TRAEs) (Any Grade)

Adverse Event	Frequency
Nausea	48.8%
Fatigue	31.3%
Vomiting	30.0%
Data from the NCT05094336 clinical trial.[1]

Experimental Protocols

1. Measurement of Symmetric Dimethylarginine (SDMA) Levels

This protocol provides a general framework for the quantification of the pharmacodynamic biomarker SDMA in biological samples.

• Methodology: Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the recommended method for its high sensitivity and specificity.

• Sample Preparation:

  • Collect plasma or serum samples from treated subjects or animals.

  • Perform protein precipitation to remove interfering proteins.

  • Derivatize the samples if necessary to improve chromatographic separation and ionization efficiency.

• LC-MS/MS Analysis:

  • Utilize a validated LC-MS/MS method with appropriate internal standards for accurate quantification.

  • Develop a calibration curve using known concentrations of SDMA to determine the concentration in the samples.

• Data Analysis:

  • Calculate the concentration of SDMA in each sample based on the calibration curve.

  • Compare SDMA levels between treated and control groups to assess the pharmacodynamic effect of AMG 193.

2. Cell Cycle Analysis by Flow Cytometry

This protocol outlines the steps to assess the effect of AMG 193 on the cell cycle distribution of cancer cells.

• Cell Culture and Treatment:

  • Culture MTAP-deleted and MTAP-proficient cancer cell lines in appropriate media.

  • Treat cells with varying concentrations of AMG 193 or vehicle control for a predetermined duration (e.g., 24, 48, 72 hours).

• Cell Staining:

  • Harvest cells and wash with phosphate-buffered saline (PBS).

  • Fix the cells in cold 70% ethanol (B145695) to permeabilize the cell membrane.

  • Resuspend the fixed cells in a staining solution containing a DNA-binding fluorescent dye (e.g., propidium (B1200493) iodide) and RNase A to prevent staining of double-stranded RNA.

• Flow Cytometry:

  • Acquire data on a flow cytometer, measuring the fluorescence intensity of the DNA dye.

  • Analyze the data using appropriate software to quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

• Antibodies for Advanced Analysis (from preclinical studies):

  • For more detailed analysis of cell cycle proteins, Western Blot or intracellular flow cytometry can be performed using antibodies against key cell cycle regulators. A list of antibodies used in preclinical studies of AMG 193 can be found in the supplementary materials of the publication by Belmontes et al. in Cancer Discovery, 2025.[7]

Visualizations

Caption: Mechanism of action of AMG 193 in MTAP-deleted cancer cells.

References

• 1. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacr.org [aacr.org]
• 3. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 4. onclive.com [onclive.com]
• 5. Item - Supplementary Table S1 from AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - American Association for Cancer Research - Figshare [aacr.figshare.com]
• 6. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]

Technical Support Center: AMG 193 and Sotorasib Combination Therapy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving the combination of AMG 193 and the KRAS G12C inhibitor, sotorasib (B605408).

Frequently Asked Questions (FAQs)

Q1: What is the rationale for combining AMG 193 and sotorasib?

A1: The combination of AMG 193, an MTA-cooperative PRMT5 inhibitor, and sotorasib, a KRAS G12C inhibitor, is based on a strong preclinical rationale of synergistic anti-tumor activity. Preclinical studies have shown that this combination leads to enhanced inhibition of tumor growth in cancer models harboring both MTAP deletion and a KRAS G12C mutation.[1] The two agents target distinct but critical pathways involved in cancer cell proliferation and survival. Sotorasib directly inhibits the oncogenic KRAS G12C protein, while AMG 193 targets PRMT5, an enzyme essential for cancer cells with MTAP deletion, a common co-occurrence with KRAS mutations.[1][2]

Q2: In which cancer cell lines has the synergy between AMG 193 and sotorasib been observed?

A2: The synergistic effect of combining AMG 193 and sotorasib has been demonstrated in cancer cell lines with both an MTAP deletion and a KRAS G12C mutation. Notably, in vitro studies have shown synergy in the MIAPACA2 pancreatic cancer cell line.[1]

Q3: What is the proposed mechanism for the synergistic interaction?

A3: While sotorasib directly inhibits the KRAS G12C mutant protein, leading to the downregulation of the MAPK signaling pathway, AMG 193's inhibition of PRMT5 in MTAP-deleted cells induces DNA damage and cell cycle arrest.[1] The combination of these two distinct mechanisms of action is believed to result in a more potent and durable anti-tumor response than either agent alone. Research suggests a potential crosstalk between the PRMT5 and KRAS pathways, where targeting both may overcome compensatory signaling and resistance mechanisms.[3][4][5]

Q4: What are the key signaling pathways to monitor when studying this combination?

A4: When evaluating the combination of AMG 193 and sotorasib, it is crucial to monitor the KRAS downstream signaling pathway, primarily the MAPK pathway. Key proteins to assess via methods like western blotting include the phosphorylation levels of ERK1/2 (p-ERK1/2).[6] Additionally, given AMG 193's mechanism, monitoring markers of DNA damage (e.g., γH2AX) and cell cycle arrest (e.g., p27) would be informative.[1]

Q5: What are some potential mechanisms of resistance to sotorasib that this combination could overcome?

A5: Resistance to sotorasib can arise through various mechanisms, including the activation of bypass signaling pathways.[7] By simultaneously targeting PRMT5 with AMG 193, a critical dependency in MTAP-deleted cancer cells, the combination therapy may prevent or delay the development of resistance by attacking the cancer cell through two independent and essential pathways.

Data Presentation

Table 1: In Vitro Synergy of AMG 193 and Sotorasib in MTAP-deleted, KRAS G12C-mutant Pancreatic Cancer Cells

Cell Line	Treatment	IC50 (µM)	Combination Index (CI)	Synergy/Antagonism
MIAPACA2	AMG 193 (as AM-9747) alone	~0.1	N/A	N/A
MIAPACA2	Sotorasib alone	~0.12	N/A	N/A
MIAPACA2	AMG 193 + Sotorasib	6.5-fold decrease in AM-9747 IC50	<1	Synergy

Data synthesized from preclinical studies. AM-9747 is a tool compound with similar in vitro and in vivo biology to AMG 193.[1][8] The Combination Index (CI) is a quantitative measure of drug interaction, where CI < 1 indicates synergy.

Table 2: In Vivo Antitumor Efficacy of AMG 193 and Sotorasib Combination in Xenograft Models

Xenograft Model	Treatment Group	Tumor Growth Inhibition (%)	Statistical Significance (Combination vs. Single Agents)
MIAPACA2 (Pancreatic CDX)	AMG 193 alone	Substantial	N/A
Sotorasib alone	Substantial	N/A
AMG 193 + Sotorasib	Significantly enhanced	P < 0.0001
LU99 (NSCLC CDX)	AMG 193 alone	Moderate	N/A
Sotorasib alone	Moderate	N/A
AMG 193 + Sotorasib	Significantly enhanced	P < 0.001
LU5268 (NSCLC PDX)	AMG 193 alone	Moderate	N/A
Sotorasib alone	Moderate	N/A
AMG 193 + Sotorasib	Significantly enhanced	P < 0.01

CDX: Cell line-derived xenograft; PDX: Patient-derived xenograft. Data is qualitative based on graphical representation from the source.[1]

Experimental Protocols

Cell Viability Assay (e.g., CellTiter-Glo®)

Objective: To determine the effect of AMG 193, sotorasib, and their combination on the viability of MTAP-deleted, KRAS G12C-mutant cancer cells.

Materials:

• MTAP-deleted, KRAS G12C-mutant cancer cell line (e.g., MIAPACA2)

• Complete cell culture medium

• 96-well opaque-walled plates

• AMG 193 (and/or tool compound AM-9747)

• Sotorasib

• DMSO (vehicle control)

• CellTiter-Glo® Luminescent Cell Viability Assay kit

Procedure:

• Cell Seeding: Seed cells in a 96-well opaque-walled plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of AMG 193 and sotorasib in complete cell culture medium. For the combination, prepare a matrix of concentrations of both drugs. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Treatment: Remove the overnight culture medium and add the medium containing the single agents or their combination. Include vehicle-only control wells.

• Incubation: Incubate the plate for a predetermined duration (e.g., 6 days).[1]

• Assay:

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of the cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control. Determine IC50 values for single agents and evaluate synergy using methods such as the Combination Index (CI).

Western Blot for p-ERK1/2 Inhibition

Objective: To assess the effect of sotorasib, alone and in combination with AMG 193, on the KRAS downstream signaling pathway.

Materials:

• MTAP-deleted, KRAS G12C-mutant cancer cell line

• 6-well plates

• AMG 193

• Sotorasib

• DMSO

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and Western blotting apparatus

• Primary antibodies: anti-phospho-ERK1/2 (p-ERK1/2), anti-total-ERK1/2, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and allow them to adhere. Treat the cells with the desired concentrations of AMG 193, sotorasib, or the combination for the specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) for at least 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-ERK1/2 and total-ERK1/2 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and calculate the ratio of p-ERK to total-ERK to determine the extent of pathway inhibition.

In Vivo Xenograft Study

Objective: To evaluate the anti-tumor efficacy of AMG 193 and sotorasib combination therapy in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• MTAP-deleted, KRAS G12C-mutant cancer cells (for cell line-derived xenografts) or patient-derived tumor tissue

• AMG 193

• Sotorasib

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Implant cancer cells or tumor fragments subcutaneously into the flanks of the mice.

• Tumor Growth and Randomization: Allow tumors to reach a palpable size (e.g., 100-200 mm³). Randomize mice into treatment groups (Vehicle, AMG 193 alone, sotorasib alone, AMG 193 + sotorasib).

• Drug Administration: Administer the drugs and vehicle according to the predetermined dose and schedule (e.g., oral gavage, daily).[1]

• Monitoring: Monitor tumor growth by measuring tumor volume with calipers at regular intervals. Also, monitor the body weight and overall health of the mice.

• Endpoint: Continue the study until tumors in the control group reach a predetermined maximum size or for a specified duration.

• Data Analysis: Plot tumor growth curves for each treatment group. Calculate tumor growth inhibition (TGI) and perform statistical analysis to compare the efficacy of the combination treatment to the single agents.

Troubleshooting Guides

Issue 1: High variability in cell viability assay results between replicate wells.

• Potential Cause: Uneven cell seeding, edge effects in the 96-well plate, or incomplete drug dissolution.

• Troubleshooting Steps:

  • Ensure a single-cell suspension before seeding and mix the cell suspension thoroughly.

  • To mitigate edge effects, avoid using the outer wells of the plate for experimental samples or fill them with sterile PBS or media.

  • Confirm that the drug stock solutions are fully dissolved before preparing dilutions.

Issue 2: Weak or no signal for p-ERK in Western blot.

• Potential Cause: Low basal p-ERK levels, inefficient protein extraction, or phosphatase activity.

• Troubleshooting Steps:

  • Consider stimulating the cells with a growth factor (e.g., EGF) to increase the basal p-ERK signal before drug treatment.

  • Ensure the lysis buffer contains fresh protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation.

  • Optimize the protein extraction protocol to ensure efficient lysis.

Issue 3: Inconsistent tumor growth in in vivo xenograft models.

• Potential Cause: Variation in the number of viable cells injected, differences in injection site, or inherent tumor heterogeneity.

• Troubleshooting Steps:

  • Ensure consistent cell viability and number for each injection.

  • Be consistent with the subcutaneous injection site for all animals.

  • Increase the number of animals per group to account for biological variability.

Issue 4: Toxicity observed in the in vivo combination therapy group.

• Potential Cause: Overlapping toxicities of the two drugs.

• Troubleshooting Steps:

  • Perform a dose-finding study for the combination to identify a well-tolerated dose and schedule.

  • Closely monitor the mice for signs of toxicity, such as weight loss or changes in behavior.

  • Consider reducing the dose of one or both agents in the combination.

Mandatory Visualizations

Caption: Combined inhibition of KRAS G12C and PRMT5 pathways.

Caption: Preclinical experimental workflow for combination therapy.

References

• 1. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Protein Arginine Methyltransferase 5 as a Therapeutic Target for KRAS Mutated Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PRMT5 Inhibition as a Potential Strategy for KRAS Mutant CRC: Downstream Mediators of the PRMT5–KRAS Crosstalk - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein Arginine Methyltransferase 5 (PRMT5) and the ERK1/2 & PI3K Pathways: A Case for PRMT5 Inhibition and Combination Therapies in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Combine and conquer: challenges for targeted therapy combinations in early phase trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Statistical Assessment of Drug Synergy from In Vivo Combination Studies Using Mouse Tumor Models - PMC [pmc.ncbi.nlm.nih.gov]

Addressing AMG 193-induced nausea and fatigue in animal models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the MTA-cooperative PRMT5 inhibitor, AMG 193, in animal models. The content is specifically designed to address potential challenges, with a focus on monitoring and managing side effects such as nausea and fatigue.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for AMG 193?

A1: AMG 193 is a first-in-class, orally bioavailable, and central nervous system (CNS)-penetrant small molecule inhibitor of protein arginine methyltransferase 5 (PRMT5).[1][2] Its action is MTA-cooperative, meaning it preferentially binds to the complex of PRMT5 and its endogenous substrate, methylthioadenosine (MTA).[1][3] In cancer cells with a homozygous deletion of the MTAP gene, MTA accumulates to high levels. This accumulation facilitates the binding of AMG 193 to PRMT5, leading to potent and selective inhibition of its methyltransferase activity.[4][5] This inhibition results in DNA damage, cell cycle arrest at the G2/M phase, and alternative mRNA splicing, ultimately leading to synthetic lethality in MTAP-deleted tumor cells while sparing normal, MTAP-wild-type cells.[1][4]

Q2: Are nausea and fatigue common side effects of AMG 193 in preclinical animal models?

A2: Published preclinical studies in human cancer cell line and patient-derived xenograft (PDX) mouse models have reported that AMG 193 is generally well-tolerated at doses that induce robust anti-tumor activity.[4][6][7] These studies have not highlighted significant effects on normal hematopoietic lineages.[4][6][7] However, in a Phase I clinical trial in human patients with MTAP-deleted solid tumors, the most common treatment-related adverse events were nausea, fatigue, and vomiting.[2] Given this clinical observation, it is prudent for researchers to proactively monitor for signs of these side effects in their animal models.

Q3: What are the reported clinical incidences of nausea and fatigue with AMG 193?

A3: In the Phase I dose-exploration study in humans, the following treatment-related adverse events were reported:

• Nausea: 48.8% of patients[2]

• Fatigue: 31.3% of patients[2]

• Vomiting: 30.0% of patients[2]

Dose-limiting toxicities, including nausea, vomiting, and fatigue, were reported at doses of 240 mg and higher.[2]

Troubleshooting Guide: Managing Potential Nausea and Fatigue

While preclinical reports suggest good tolerability, researchers should be prepared to identify and manage potential signs of nausea and fatigue. The following guide provides practical advice.

Issue 1: Suspected Nausea/Vomiting in Rodent Models

• Symptoms & Observations:

  • Pica: Increased consumption of non-nutritive substances (e.g., bedding).

  • Conditioned Taste Aversion: Reduced consumption of a novel, palatable food or liquid that has been paired with AMG 193 administration.

  • Reduced food and water intake.

  • Weight loss.

  • Retching-like movements (though rodents cannot vomit).

• Troubleshooting Steps:

Step	Action	Rationale
1	Implement a Scoring System:	To objectively quantify the severity of nausea-like symptoms over time.
2	Refine Dosing Regimen:	Consider splitting the daily dose, if feasible with the experimental design, to reduce peak plasma concentrations.
3	Optimize Vehicle and Administration:	Ensure the vehicle is palatable and the administration method (e.g., oral gavage) is performed skillfully to minimize stress, which can exacerbate gastrointestinal upset. Consider voluntary oral administration methods.[8]
4	Provide Supportive Care:	Offer highly palatable, moist food or hydration gels to encourage intake and prevent dehydration.
5	Consider Anti-emetic Co-administration:	In consultation with a veterinarian, standard anti-emetic agents used in preclinical studies could be evaluated, though this may introduce confounding factors.

Issue 2: Suspected Fatigue/Lethargy in Animal Models

• Symptoms & Observations:

  • Reduced spontaneous activity in the home cage.

  • Decreased exploration in an open-field test.

  • Reduced grip strength.

  • Hunched posture and/or piloerection.

  • Increased time spent sleeping or in a resting state.

• Troubleshooting Steps:

Step	Action	Rationale
1	Quantify Activity Levels:	Utilize automated activity monitoring systems or standardized behavioral tests (e.g., open-field, rotarod) to get baseline and on-treatment activity data.
2	Ensure Proper Husbandry:	Confirm that ambient temperature, light cycles, and noise levels are optimal to reduce environmental stress.
3	Enrich the Environment:	Provide nesting material and other forms of enrichment to encourage natural behaviors and improve overall well-being.
4	Monitor for Other Morbidity Signs:	Rule out other potential causes of lethargy, such as dehydration, malnutrition, or infection.
5	Adjust Study Timeline:	If fatigue is significant but transient after dosing, consider scheduling behavioral assessments at a time point when the animals are likely to be more active.

Data Presentation

Table 1: Incidence of Common Treatment-Related Adverse Events in the AMG 193 Phase I Human Trial

Adverse Event	Any Grade Incidence (%)	Grade 3 Incidence (%)
Nausea	57.5	4.6
Vomiting	34.5	3.4
Fatigue	25.3	1.1

Data from the dose-expansion phase of the first-in-human, phase 1 trial.[5]

Experimental Protocols & Visualizations

Signaling Pathway

The following diagram illustrates the MTA-cooperative inhibition of PRMT5 by AMG 193 in MTAP-deleted cancer cells.

Caption: Mechanism of AMG 193 in MTAP-deleted vs. wild-type cells.

Experimental Workflow

This diagram outlines a workflow for assessing potential nausea and fatigue in a rodent xenograft model treated with AMG 193.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anvumetostat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. onclive.com [onclive.com]
• 6. researchgate.net [researchgate.net]
• 7. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Researchers [rodentmda.ch]

Troubleshooting inconsistent results in AMG 193 cell-based assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using AMG 193 in cell-based assays. Our aim is to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for AMG 193?

A1: AMG 193 is a potent and selective, orally bioavailable MTA-cooperative inhibitor of protein arginine methyltransferase 5 (PRMT5).[1][2][3] It preferentially binds to the PRMT5-MTA complex, which accumulates in cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene.[2][4][5][6] This targeted inhibition leads to synthetic lethality in MTAP-deleted tumors while sparing normal tissues where MTA levels are low.[2][4][5][6][7] Inhibition of PRMT5 by AMG 193 disrupts downstream cellular processes, including RNA splicing, gene expression, and DNA damage repair, ultimately leading to cell cycle arrest and apoptosis in susceptible cancer cells.[2][4][5][7]

Q2: Which cell lines are most sensitive to AMG 193?

A2: Cell lines with a homozygous deletion of the MTAP gene are most sensitive to AMG 193.[4][8][9] The sensitivity of cell lines to AMG 193 strongly correlates with MTAP and CDKN2A copy number loss.[4][9] A broad panel of cancer cell lines has been profiled, with significant sensitivity observed in MTAP-deleted lines from various cancers, including pancreatic, lung, biliary tract, and lymphoma.[4][9] For example, HCT116 MTAP-deleted cells are significantly more sensitive to AMG 193 than their wild-type counterparts.[4][10][11]

Q3: What are the recommended storage and handling conditions for AMG 193?

A3: For long-term storage, AMG 193 powder should be stored at -20°C for up to 3 years.[3] Stock solutions can be stored at -80°C for up to one year.[3] It is advisable to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation.[12] When preparing working solutions, ensure the compound is fully dissolved in a suitable solvent like DMSO.[3][13]

Troubleshooting Guide

Inconsistent IC50 Values or Loss of Potency

Q4: We are observing significant variability in our IC50 values for AMG 193 between experiments. What are the potential causes?

A4: Inconsistent IC50 values are a common challenge in cell-based assays and can arise from several factors. Here are some key areas to investigate:

• Compound Integrity and Handling:

  • Solubility: Ensure AMG 193 is completely dissolved in your stock solution. Visually inspect for any precipitation before making serial dilutions.[12][13]

  • Storage and Stability: Improper storage and repeated freeze-thaw cycles of stock solutions can degrade the compound.[12] Prepare fresh aliquots from a master stock.

  • Purity: If you suspect batch-to-batch variability, confirm the purity of your AMG 193 lot using analytical methods.

• Assay Conditions:

  • Cell Health and Passage Number: Use cells within a consistent and low passage number range. Cellular characteristics, including sensitivity to inhibitors, can change with prolonged culturing.[12] Ensure cells are healthy and in the exponential growth phase at the time of treatment.

  • Seeding Density: Inconsistent cell seeding density can significantly impact the final viability readout and inhibitor sensitivity.[12] Optimize and maintain a consistent seeding density for each experiment.

  • Serum Concentration: Variations in serum concentration in the culture medium can affect the potency of some compounds.[12] Use a consistent source and concentration of serum.

  • Incubation Time: The duration of AMG 193 treatment can influence the observed IC50. A 6-day incubation period is commonly used to assess effects on cell viability.[4] Ensure the incubation time is consistent across experiments.

• Reagent Quality:

  • Use high-quality, fresh reagents for your viability assays (e.g., CellTiter-Glo). Expired or improperly stored reagents can lead to unreliable results.

Summary of Potential Causes for Inconsistent IC50 Values and Recommended Solutions

Potential Cause	Recommended Solution
Compound Degradation	Aliquot stock solutions to minimize freeze-thaw cycles. Store at recommended temperatures.[12]
Incomplete Dissolution	Ensure complete dissolution of the compound in the solvent. Prepare fresh stock solutions if precipitation is observed.[13]
Cell Passage Number	Use cells within a defined, low passage number range for all experiments.[12]
Inconsistent Seeding Density	Optimize and strictly control the cell seeding density for each assay plate.[12]
Variable Incubation Time	Maintain a consistent incubation period with the inhibitor for all experiments.
Reagent Quality	Use fresh, high-quality assay reagents and verify their expiration dates.

Discrepancy Between Expected and Observed Cellular Activity

Q5: AMG 193 is showing weaker than expected activity in our cell-based assays, especially when compared to published data. What could be the reason?

A5: A discrepancy between expected and observed cellular potency can be due to several factors related to the specific cell line and experimental setup.

• MTAP Status of Your Cell Line:

  • Confirm the MTAP status of your cell line. AMG 193's potency is significantly higher in MTAP-deleted cells.[4]

• Cellular Uptake and Efflux:

  • Membrane Permeability: While AMG 193 is orally bioavailable, poor permeability in a specific cell line could lead to lower intracellular concentrations.

  • Efflux Pumps: High expression of efflux pumps (e.g., P-glycoprotein) in your target cells might actively remove the inhibitor, reducing its effective intracellular concentration.[12]

• Assay Endpoint and Duration:

  • The mechanism of action of AMG 193 involves processes like cell cycle arrest and induction of apoptosis, which may take time to manifest as a significant decrease in cell viability.[4][5] Ensure your assay duration (e.g., 6 days) is sufficient to observe the desired effect.[4]

• Assay Type:

  • Metabolic assays like MTT can sometimes produce misleading results.[14] Factors other than cell death can influence the readout. Consider using an alternative or complementary assay to measure cell viability, such as a direct cell counting method or an assay that measures apoptosis.

Troubleshooting Workflow for Reduced Cellular Potency

Caption: A logical workflow for troubleshooting unexpectedly low potency of AMG 193 in cell-based assays.

Experimental Protocols

Protocol: Cell Viability Assay Using CellTiter-Glo®

This protocol is adapted from methodologies reported for AMG 193.[4][15]

• Cell Seeding:

  • Harvest cells during their exponential growth phase.

  • Determine the optimal seeding density for your cell line to ensure they are approximately 80-90% confluent at the end of the assay in the vehicle control wells.

  • Seed cells in a 96-well, white-walled plate suitable for luminescence assays.

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation and Treatment:

  • Prepare a stock solution of AMG 193 in DMSO (e.g., 10 mM).

  • Perform serial dilutions of AMG 193 in culture medium to achieve the desired final concentrations. A common approach is a 9-point, 1:3 serial dilution with a top concentration of 10 µM.[4][15]

  • Include a DMSO-only vehicle control.

  • Carefully remove the old medium from the cells and add the medium containing the different concentrations of AMG 193 or DMSO.

• Incubation:

  • Incubate the treated cells for 6 days at 37°C in a 5% CO2 incubator.[4][15]

• Cell Viability Measurement:

  • Equilibrate the CellTiter-Glo® reagent to room temperature.

  • Remove the plates from the incubator and allow them to equilibrate to room temperature for about 30 minutes.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions (typically a volume equal to the culture medium volume).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the DMSO-only control wells.

  • Plot the dose-response curves and calculate the IC50 values using appropriate software (e.g., GraphPad Prism).

Signaling Pathway

AMG 193 Mechanism of Action in MTAP-Deleted Cells

Caption: The mechanism of AMG 193 in MTAP-deleted cancer cells, leading to apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. selleckchem.com [selleckchem.com]
• 4. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. onclive.com [onclive.com]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. sophion.com [sophion.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 15. aacrjournals.org [aacrjournals.org]

Technical Support Center: Managing Hematological Impact of Long-Term AMG 193 Treatment

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing the potential hematological impact of long-term AMG 193 treatment in a research setting. AMG 193, an MTA-cooperative PRMT5 inhibitor, is designed for high selectivity to MTAP-deleted cancer cells, thereby sparing normal tissues and minimizing the hematological toxicities observed with first-generation, non-selective PRMT5 inhibitors.[1][2][3] Clinical studies have demonstrated a favorable safety profile for AMG 193, with no clinically significant myelosuppression reported.[4][5][6] The most common treatment-related adverse events are non-hematological, including nausea, fatigue, and vomiting.[1][4]

However, given that PRMT5 is essential for normal hematopoiesis, long-term preclinical studies may reveal minor or transient hematological changes. This guide offers troubleshooting advice and detailed protocols to monitor and manage these potential effects.

Frequently Asked Questions (FAQs)

Q1: What is the expected hematological safety profile of AMG 193?

A1: AMG 193 is a second-generation, MTA-cooperative PRMT5 inhibitor designed to be highly selective for MTAP-deleted cancer cells.[3] This selectivity is intended to spare normal hematopoietic cells. Clinical trial data for AMG 193 have shown a favorable safety profile with no reports of clinically significant myelosuppression.[4][5][6] This contrasts with first-generation PRMT5 inhibitors, which have been associated with dose-limiting hematological toxicities such as anemia, neutropenia, and thrombocytopenia.[7]

Q2: While "clinically significant" myelosuppression is not reported, what minor hematological changes might be observed in preclinical models with long-term AMG 193 treatment?

A2: In long-term preclinical studies, it is plausible, though not definitively reported, that researchers might observe mild and transient cytopenias. These could manifest as slight decreases in one or more blood cell lineages (red blood cells, white blood cells, or platelets). It is crucial to differentiate between a statistically significant change and a biologically significant one. Any observed changes should be monitored closely and interpreted in the context of the overall health of the animal model.

Q3: How often should I monitor hematological parameters in my animal models during a long-term AMG 193 study?

A3: For long-term studies, a baseline complete blood count (CBC) with differential should be performed before the initiation of treatment. We recommend weekly CBC monitoring for the first month of treatment to establish any acute effects. Subsequently, monthly monitoring is advised for the duration of the study. If any hematological abnormalities are detected, the frequency of monitoring should be increased to weekly until resolution or stabilization.

Q4: What should I do if I observe a significant drop in blood counts in my experimental animals?

A4: If a significant drop in any blood cell lineage is observed, it is important to first rule out other potential causes unrelated to AMG 193, such as infection, other medications, or procedural-related blood loss. If the hematological change is suspected to be related to AMG 193, consider the following actions:

• Increase monitoring frequency: Move to weekly or bi-weekly CBCs.

• Dose modification: Depending on the severity of the cytopenia and the goals of the experiment, a dose reduction or temporary interruption of AMG 193 treatment may be considered.

• Supportive care: For moderate to severe cytopenias, supportive care measures may be necessary and should be discussed with a veterinarian. This could include transfusions in critical situations, though this is highly unlikely with a selective agent like AMG 193.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Mild, asymptomatic anemia (e.g., 10-20% decrease in hemoglobin/hematocrit from baseline)	Potential off-target effect of long-term PRMT5 inhibition on erythroid progenitors.	1. Confirm with a repeat CBC. 2. Perform a peripheral blood smear to assess red blood cell morphology. 3. Continue AMG 193 treatment and monitor with weekly CBCs. 4. If anemia worsens or becomes symptomatic, consider a dose reduction.
Mild to moderate, asymptomatic neutropenia (e.g., 20-50% decrease in absolute neutrophil count from baseline)	Potential off-target effect on myeloid progenitors.	1. Confirm with a repeat CBC with differential. 2. Rule out infection. 3. Continue AMG 193 treatment with caution and monitor with weekly CBCs. 4. If the absolute neutrophil count drops below a critical threshold (as defined by institutional animal care guidelines), consider a dose interruption until recovery.
Mild, asymptomatic thrombocytopenia (e.g., 20-40% decrease in platelet count from baseline)	Potential off-target effect on megakaryocytes.	1. Confirm with a repeat CBC. 2. Perform a peripheral blood smear to rule out platelet clumping. 3. Continue AMG 193 treatment and monitor with weekly CBCs. 4. If the platelet count continues to decline or if there is evidence of bleeding, a dose reduction or interruption is recommended.[8]
Pancytopenia (decrease in all three major blood cell lineages)	Unlikely with AMG 193, but could indicate a more significant impact on hematopoietic stem/progenitor cells. May also be due to other confounding factors.	1. Immediately pause AMG 193 treatment. 2. Perform a comprehensive health assessment of the animal to rule out other causes. 3. Consider bone marrow analysis (aspirate and/or biopsy) to assess cellularity and progenitor populations. 4. Consult with a veterinary hematopathologist.

Quantitative Data Summary

As of the latest clinical trial data, specific percentages for hematological adverse events with AMG 193 have not been a primary focus due to the lack of clinically significant myelosuppression. The table below summarizes the most common non-hematological treatment-related adverse events from a Phase I study of AMG 193.

Adverse Event	Any Grade (%)	Grade 3 or Higher (%)
Nausea	48.8	-
Fatigue	31.3	-
Vomiting	30.0	-
(Data from a Phase I dose-escalation study of AMG 193)[4]

Experimental Protocols

Protocol 1: Complete Blood Count (CBC) and Peripheral Blood Smear Analysis

Objective: To quantitatively and qualitatively assess the cellular components of blood in animals treated with AMG 193.

Methodology:

• Blood Collection:

  • Collect 50-100 µL of whole blood from a suitable site (e.g., tail vein, saphenous vein) into an EDTA-coated microtainer tube to prevent coagulation.

  • Ensure proper mixing by gently inverting the tube 8-10 times.

• Automated CBC Analysis:

  • Use a calibrated automated hematology analyzer to obtain counts for red blood cells (RBC), white blood cells (WBC) with a 5-part differential (neutrophils, lymphocytes, monocytes, eosinophils, basophils), platelets (PLT), hemoglobin (HGB), and hematocrit (HCT).

• Peripheral Blood Smear Preparation:

  • Place a small drop of the EDTA-anticoagulated blood onto a clean glass slide.

  • Using a second slide at a 30-45 degree angle, spread the blood drop smoothly and quickly to create a feathered edge.

  • Allow the smear to air dry completely.

• Staining:

  • Stain the smear using a Wright-Giemsa or similar Romanowsky stain according to the manufacturer's instructions.

• Microscopic Examination:

  • Examine the smear under a microscope at 100x and 1000x (oil immersion) magnification.

  • Assess the morphology of red blood cells (for signs of anemia), white blood cells (for signs of dysplasia or immature forms), and platelets (for size and clumping).

  • Perform a manual differential count of 100 white blood cells to confirm the automated results.

Protocol 2: Flow Cytometric Analysis of Hematopoietic Progenitor Cells

Objective: To quantify specific populations of hematopoietic stem and progenitor cells (HSPCs) in the bone marrow of animals undergoing long-term AMG 193 treatment, particularly if significant cytopenias are observed.

Methodology:

• Bone Marrow Harvest:

  • Euthanize the animal according to approved institutional protocols.

  • Dissect the femurs and tibias and clean them of excess tissue.

  • Flush the bone marrow from the bones using a syringe with ice-cold PBS containing 2% FBS.

  • Create a single-cell suspension by gently passing the marrow through a 21-gauge needle.

• Red Blood Cell Lysis:

  • Lyse red blood cells using an ACK lysis buffer.

  • Wash the remaining cells with PBS with 2% FBS and centrifuge.

• Cell Counting and Staining:

  • Resuspend the cell pellet and perform a cell count.

  • Aliquot approximately 1x10^6 cells per tube.

  • Incubate the cells with a cocktail of fluorescently-conjugated antibodies specific for murine hematopoietic stem and progenitor cell markers (e.g., Lineage cocktail-FITC, c-Kit-APC, Sca-1-PE-Cy7, CD34-PE, Flt3-APC-Cy7). Include appropriate isotype controls.

  • Incubate on ice for 30 minutes in the dark.

• Flow Cytometry Acquisition and Analysis:

  • Wash the cells to remove unbound antibodies and resuspend in FACS buffer.

  • Acquire the samples on a calibrated flow cytometer.

  • Gate on the appropriate cell populations to identify and quantify Lineage-negative, Sca-1+, c-Kit+ (LSK) cells and further subpopulations such as long-term HSCs, short-term HSCs, and multipotent progenitors.

Visualizations

Caption: Role of PRMT5 in normal hematopoiesis and the high specificity of AMG 193.

References

• 1. onclive.com [onclive.com]
• 2. targetedonc.com [targetedonc.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 5. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A review of the known MTA-cooperative PRMT5 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Managing thrombocytopenia associated with cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating AMG 193 On-Target Activity: A Comparative Guide to SDMA Reduction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of AMG 193, a first-in-class, investigational Methylthioadenosine (MTA)-cooperative protein arginine methyltransferase 5 (PRMT5) inhibitor, with other PRMT5 inhibitors. The focus is on the validation of its on-target activity through the reduction of Symmetric Dimethylarginine (SDMA), a key pharmacodynamic biomarker. This document summarizes supporting experimental data, details relevant protocols, and visualizes key pathways and workflows to offer an objective assessment for researchers in oncology and drug development.

Introduction to AMG 193 and MTA-Cooperative PRMT5 Inhibition

AMG 193 is a novel, orally bioavailable small molecule that selectively inhibits PRMT5 in the presence of MTA.[1][2][3] PRMT5 is an enzyme that plays a critical role in various cellular processes, including RNA splicing, gene expression, and DNA damage repair, through the symmetric dimethylation of arginine residues on histone and non-histone proteins.[4][5] In approximately 10-15% of cancers, the gene encoding the enzyme methylthioadenosine phosphorylase (MTAP) is deleted.[6][7] This deletion leads to the accumulation of MTA, a natural substrate of MTAP.[6][7]

AMG 193 leverages this tumor-specific metabolic state by preferentially binding to the PRMT5-MTA complex, leading to potent and selective inhibition of PRMT5 in MTAP-deleted cancer cells while largely sparing normal, MTAP-proficient cells.[1][2][3] This synthetic lethal approach offers a promising therapeutic window. The on-target activity of AMG 193 is directly assessed by measuring the reduction in SDMA, the product of PRMT5 enzymatic activity.[1][7]

Mechanism of Action: MTA-Cooperative Inhibition

The selective action of AMG 193 is rooted in its unique mechanism of binding to the PRMT5-MTA complex. In MTAP-deleted cancer cells, the high concentration of MTA facilitates the formation of this complex, which is the specific target of AMG 193. This MTA-cooperative binding leads to a more potent and sustained inhibition of PRMT5's methyltransferase activity compared to its effect in healthy cells with normal MTA levels.

Figure 1. Mechanism of MTA-Cooperative PRMT5 Inhibition by AMG 193.

Comparative On-Target Activity: AMG 193 vs. Other PRMT5 Inhibitors

The on-target potency of AMG 193 has been extensively validated in preclinical models and clinical trials through the measurement of SDMA reduction. The following tables summarize the comparative performance of AMG 193 and other notable PRMT5 inhibitors.

Table 1: In Vitro Potency and Selectivity of PRMT5 Inhibitors

Inhibitor	Target Class	Cell Line	MTAP Status	SDMA Inhibition IC50	Cell Viability IC50	Selectivity (WT/Deleted IC50)
AMG 193	MTA-Cooperative	HCT116	Deleted	~0.01 µM	~0.1 µM	~90-fold (SDMA)
HCT116	Wild-Type	~0.9 µM	>4 µM	~46-fold (Viability)
MRTX1719	MTA-Cooperative	HCT116	Deleted	<1 nM	12 nM	>70-fold (Viability)
HCT116	Wild-Type	~1 µM	890 nM
GSK3326595	SAM-Competitive	Z-138	N/A	2.5 nM	~80.7 nM	N/A
JNJ-64619178	SAM-Competitive	NCI-H1048	N/A	>50% inhibition at 1 nM	Varies	N/A

Data compiled from multiple preclinical studies.[2][8][9][10][11]

Table 2: In Vivo and Clinical SDMA Reduction with AMG 193

Model/Trial	Dose	Tissue	SDMA Reduction	Antitumor Activity
HCT116 MTAP-deleted Xenograft	10-100 mg/kg	Tumor	Dose-dependent, significant inhibition	Dose-dependent tumor growth inhibition.[2]
HCT116 MTAP WT Xenograft	up to 100 mg/kg	Tumor	>50% inhibition only at 100 mg/kg	No significant tumor growth inhibition.[2]
Phase 1/2 (NCT05094336)	≥480 mg	Tumor	Complete Inhibition	Confirmed Partial Responses.[7][12]
Phase 1/2 (NCT05094336)	≥800 mg	Serum	Strongest Reduction	Correlation with clinical response.[7]

Experimental Protocols

Accurate validation of on-target activity relies on robust and reproducible experimental methods. Below are detailed protocols for the key assays used to measure SDMA levels and cell viability in response to PRMT5 inhibition.

This protocol is used to qualitatively and semi-quantitatively assess the levels of global SDMA in cell lysates.

References

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 2. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Celltiter Glo Luminescent Cell Viability Assay Protocol | PDF | Cytotoxicity | Luciferase [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. CellTiter-Glo® 3D Cell Viability Assay Protocol [promega.in]
• 7. onclive.com [onclive.com]
• 8. MRTX1719 Is an MTA-Cooperative PRMT5 Inhibitor That Exhibits Synthetic Lethality in Preclinical Models and Patients with MTAP-Deleted Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Discovery and Pharmacological Characterization of JNJ-64619178, a Novel Small-Molecule Inhibitor of PRMT5 with Potent Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of the p53-MDM4 regulatory axis defines the anti-tumour response to PRMT5 inhibition through its role in regulating cellular splicing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]

AMG 193: A Comparative Analysis of Efficacy in MTAP-Deleted Solid Tumors

A new wave of targeted therapies is emerging for cancers harboring a specific genetic alteration: the deletion of the methylthioadenosine phosphorylase (MTAP) gene. Among these, AMG 193, a first-in-class, orally bioavailable, MTA-cooperative PRMT5 inhibitor, has shown promising antitumor activity in both preclinical models and early-phase clinical trials. This guide provides a comprehensive comparison of AMG 193's efficacy across different MTAP-deleted tumor types, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

The deletion of the MTAP gene, often co-deleted with the tumor suppressor gene CDKN2A, is prevalent in 10-15% of all human cancers, including non-small cell lung cancer (NSCLC), pancreatic ductal adenocarcinoma (PDAC), glioblastoma, and bladder cancer.[1][2] This genetic event leads to the accumulation of methylthioadenosine (MTA), which is normally metabolized by the MTAP enzyme.[2] AMG 193 leverages this metabolic vulnerability by preferentially binding to the PRMT5 enzyme when it is in complex with MTA, leading to potent and selective inhibition of PRMT5 in cancer cells with MTAP deletion while sparing normal tissues.[3] This targeted approach induces synthetic lethality, ultimately leading to cell cycle arrest, DNA damage, and apoptosis in tumor cells.[3][4]

Clinical Efficacy of AMG 193 in MTAP-Deleted Solid Tumors

A first-in-human, phase 1 dose-escalation and expansion study (NCT05094336) has provided the initial clinical evidence for the efficacy of AMG 193 in patients with various advanced MTAP-deleted solid tumors.[2][5] The data demonstrates encouraging antitumor activity across multiple cancer types.

Summary of Clinical Responses to AMG 193 by Tumor Type

Tumor Type	Number of Patients (n)	Confirmed Partial Response (PR)	Unconfirmed Partial Response (uPR)	Stable Disease (SD)	Progressive Disease (PD)	Not Evaluable (NE)
Non-Small Cell Lung Cancer (NSCLC)	17	2	3	6	3	3
Pancreatic Ductal Adenocarcinoma (PDAC)	23	2	3	4	8	6
Biliary Tract Cancer	19	2	0	8	3	6
Esophageal/Gastric Cancer	6	1	1	2	2	0

Data from the phase 1 trial (NCT05094336) presented at the 2024 ESMO Congress, with a median follow-up of 4.5 months for patients receiving active doses.[2]

These early findings highlight the potential of AMG 193 as a therapeutic option for a range of MTAP-deleted cancers, with responses observed in heavily pre-treated patient populations.[2][6]

Preclinical Efficacy of AMG 193

The clinical activity of AMG 193 is strongly supported by extensive preclinical studies demonstrating its potent and selective antitumor effects in MTAP-deleted cancer models.

In Vitro Sensitivity of MTAP-Deleted Cancer Cell Lines to AMG 193

Cell Line	Cancer Type	MTAP Status	IC50 (µM)
HCT116	Colorectal Carcinoma	Deleted	0.107
HCT116	Colorectal Carcinoma	Wild-Type	>4
BxPC-3	Pancreatic Carcinoma	Deleted	Not Reported
U87MG	Glioblastoma	Deleted	Not Reported
A549	Non-Small Cell Lung Cancer	Deleted	Not Reported
MIAPACA2	Pancreatic Carcinoma	Deleted	Not Reported

IC50 values represent the concentration of AMG 193 required to inhibit cell growth by 50%. Data for HCT116 is from Belmontes et al., Cancer Discovery, 2024.[3][7] While specific IC50 values for other cell lines were not detailed in the provided search results, they were used in preclinical studies demonstrating sensitivity to AMG 193.[4][8]

The significant difference in IC50 values between MTAP-deleted and wild-type cells underscores the high selectivity of AMG 193.[7]

In Vivo Antitumor Activity of AMG 193 in Xenograft Models

Xenograft Model	Cancer Type	Treatment	Tumor Growth Inhibition (TGI)
BxPC-3	Pancreatic Carcinoma	AMG 193 (100 mg/kg, daily)	96%
U87MG	Glioblastoma	AMG 193 (100 mg/kg, daily)	88%

Tumor growth inhibition was assessed in mouse xenograft models.[9]

These in vivo studies confirm the potent antitumor activity of AMG 193 in established MTAP-deleted tumors.

Mechanism of Action: MTA-Cooperative PRMT5 Inhibition

The central mechanism of AMG 193's action is its unique ability to bind to and inhibit the PRMT5 enzyme in an MTA-cooperative manner.

Figure 1. Mechanism of MTA-cooperative PRMT5 inhibition by AMG 193.

In normal cells, MTAP efficiently metabolizes MTA, keeping its concentration low. PRMT5, using S-adenosylmethionine (SAM) as a methyl donor, carries out its normal functions of symmetrically dimethylating substrate proteins, which is crucial for processes like RNA splicing and DNA repair.[2] In MTAP-deleted cancer cells, the accumulation of MTA leads to the formation of a PRMT5-MTA complex. AMG 193 has a high affinity for this complex, effectively locking PRMT5 in an inhibited state.[3] This potent inhibition disrupts downstream pathways, leading to catastrophic cellular events and selective cancer cell death.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the preclinical evaluation of AMG 193.

Cell Viability Assay (CellTiter-Glo®)

The CellTiter-Glo® Luminescent Cell Viability Assay is a widely used method to determine the number of viable cells in culture based on the quantification of ATP, an indicator of metabolically active cells.[1]

Protocol:

• Cell Seeding: Plate cells in opaque-walled multi-well plates (e.g., 96-well plates) at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Treat cells with a serial dilution of AMG 193 or vehicle control (e.g., DMSO) and incubate for the desired duration (e.g., 72 hours).

• Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature.

• Assay Procedure: Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, followed by a 10-minute incubation at room temperature to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP and, therefore, the number of viable cells.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values by plotting the percentage of cell viability against the logarithm of the drug concentration.

Figure 2. Workflow for the CellTiter-Glo® cell viability assay.

Western Blotting for Symmetric Dimethylarginine (SDMA)

Western blotting is a standard technique to detect and quantify specific proteins in a sample. In the context of PRMT5 inhibition, it is used to measure the levels of symmetric dimethylarginine (SDMA), a direct marker of PRMT5 activity.

Protocol:

• Cell Lysis: Harvest cells after treatment with AMG 193 and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples for electrophoresis by adding Laemmli buffer and boiling.

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for SDMA overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities relative to a loading control (e.g., GAPDH or β-actin).

In Vivo Xenograft Studies

Animal models are essential for evaluating the in vivo efficacy and tolerability of novel cancer therapeutics.

Protocol:

• Cell Implantation: Subcutaneously implant MTAP-deleted human cancer cells into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: Allow tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize mice into treatment and control groups. Administer AMG 193 orally at the desired dose and schedule. The control group receives a vehicle.

• Tumor Measurement: Measure tumor volume with calipers at regular intervals throughout the study.

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: At the end of the study (due to tumor size limits or a predetermined time point), euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker analysis).

• Data Analysis: Calculate tumor growth inhibition (TGI) as the percentage difference in the mean tumor volume between the treated and control groups.

Comparison with Alternative Therapies

While AMG 193 is a frontrunner in the class of MTA-cooperative PRMT5 inhibitors, other therapeutic strategies are also being explored for MTAP-deleted cancers.

• Other MTA-Cooperative PRMT5 Inhibitors:

  • MRTX1719: This agent has also demonstrated synthetic lethality in preclinical models and early clinical trials, with objective responses observed in patients with various MTAP-deleted solid tumors.[1][10][11]

  • TNG908: A brain-penetrant MTA-cooperative PRMT5 inhibitor that showed efficacy in non-CNS tumors but had disappointing results in glioblastoma clinical trials.[12][13][14]

• MAT2A Inhibitors: Methionine adenosyltransferase 2A (MAT2A) is another synthetic lethal target in MTAP-deleted cancers. Inhibiting MAT2A reduces the levels of SAM, the methyl donor for PRMT5, thereby indirectly inhibiting PRMT5 activity. Several MAT2A inhibitors are in clinical development.[4]

The development of AMG 193 and other MTA-cooperative PRMT5 inhibitors represents a significant advancement in precision oncology, offering a targeted therapeutic strategy for a patient population with a clear biomarker. The robust preclinical data, coupled with the encouraging early clinical results, positions AMG 193 as a promising agent for the treatment of a wide range of MTAP-deleted solid tumors. Further clinical investigation is ongoing to fully elucidate its efficacy and safety profile.

References

• 1. Cancer Discovery Publishes Preclinical and Initial Clinical Data for MRTX1719 to Treat MTAP-Deleted Cancers through Novel Approach to MTA-Cooperative PRMT5 Inhibition [prnewswire.com]
• 2. onclive.com [onclive.com]
• 3. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. targetedonc.com [targetedonc.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. aacrjournals.org [aacrjournals.org]
• 10. MRTX1719 Is an MTA-Cooperative PRMT5 Inhibitor That Exhibits Synthetic Lethality in Preclinical Models and Patients with MTAP-Deleted Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tango Therapeutics Shifts Focus from TNG908 to More Promising Cancer Drug Candidates, TNG462 and TNG456 [biopharmatrend.com]
• 12. academic.oup.com [academic.oup.com]
• 13. A Phase I/II Multicenter, Open-Label Study to Evaluate the Safety, Tolerability, and Preliminary Anti-Tumor Activity of TNG908 in Patients with MTAP-deleted Advanced or Metastatic Solid Tumors | UCSF Brain Tumor Center [braintumorcenter.ucsf.edu]
• 14. aacrjournals.org [aacrjournals.org]

The Evolving Landscape of Precision Oncology: A Comparative Guide to Biomarkers for (R)-AMG-193 and Alternative Therapies in MTAP-Deleted Cancers

For Immediate Release

A new wave of targeted therapies is offering hope for patients with a specific genetic vulnerability in their tumors: the homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene. This alteration, present in approximately 10-15% of all human cancers, creates a dependency on the enzyme PRMT5, making it a prime therapeutic target.[1][2][3] Leading this charge is (R)-AMG-193, a clinical-stage, first-in-class MTA-cooperative PRMT5 inhibitor.[1][3][4] This guide provides a comprehensive comparison of the predictive biomarkers for (R)-AMG-193 and its emerging alternatives, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

The central biomarker for predicting response to (R)-AMG-193 and other MTA-cooperative PRMT5 inhibitors is the homozygous deletion of the MTAP gene .[1][5] This genetic event leads to the accumulation of methylthioadenosine (MTA), a metabolite that is normally cleared by the MTAP enzyme.[1][2][3] (R)-AMG-193 leverages this accumulation by preferentially binding to the MTA-bound PRMT5, leading to potent and selective inhibition of its methyltransferase activity in cancer cells while sparing healthy cells with intact MTAP.[1][3][4]

Mechanism of Action: Beyond Simple Inhibition

The inhibition of PRMT5 by (R)-AMG-193 in MTAP-deleted cells triggers a cascade of events, including:

• DNA damage: Leading to the activation of DNA damage response pathways.[1][4]

• Cell cycle arrest: Primarily in the G2/M phase, halting cell proliferation.[1][4]

• Aberrant mRNA splicing: Disrupting the normal processing of RNA transcripts.[1][4]

These downstream effects ultimately result in tumor growth inhibition and, in some cases, tumor regression.[1]

Pharmacodynamic and Exploratory Biomarkers

Beyond the primary predictive biomarker of MTAP deletion, several pharmacodynamic and exploratory biomarkers are being investigated to monitor treatment response and identify patients most likely to benefit from (R)-AMG-193 and similar therapies:

• Symmetric Dimethylarginine (SDMA): A direct product of PRMT5 enzymatic activity, a reduction in SDMA levels in tumor tissue and serum serves as a key pharmacodynamic biomarker of target engagement and inhibition.[1][6]

• Circulating Tumor DNA (ctDNA): A decrease in the variant allele frequency of tumor-specific mutations in the blood can indicate a molecular response to treatment and has been shown to correlate with clinical outcomes.[7][8]

• CDKN2A/B Loss: Due to its close proximity to the MTAP gene on chromosome 9p, the tumor suppressor gene CDKN2A is often co-deleted with MTAP.[2][5] While not a direct target, its loss is highly correlated with MTAP deletion and can be used as a surrogate marker.

Comparison with Alternative Therapies

The promising results of (R)-AMG-193 have spurred the development of other therapies targeting the same vulnerability. This section compares (R)-AMG-193 with key alternatives in clinical development.

MTA-Cooperative PRMT5 Inhibitors

These inhibitors share a similar mechanism of action with (R)-AMG-193, exploiting the high MTA concentration in MTAP-deleted cancer cells.

Therapeutic Agent	Developer	Key Clinical Data Highlights (in MTAP-deleted cancers)
(R)-AMG-193	Amgen	Confirmed partial responses in a Phase 1/2 study across various solid tumors, including pancreatic, lung, and lymphoma.[4][6]
MRTX1719 (BMS-986504)	Mirati Therapeutics (Bristol Myers Squibb)	Demonstrated objective responses in a Phase 1/2 trial in patients with MTAP-deleted melanoma, gallbladder adenocarcinoma, mesothelioma, and NSCLC. Well-tolerated with no dose-limiting toxicities associated with first-generation PRMT5 inhibitors.[9][10]
Vopimetostat (TNG462)	Tango Therapeutics	Showed an overall response rate (ORR) of 27% in patients with various MTAP-deleted cancers. In second-line MTAP-deleted pancreatic cancer, the ORR was 25% with a median progression-free survival (PFS) of 7.2 months.[11][12][13]
TNG908	Tango Therapeutics	Demonstrated preclinical antitumor activity in MTAP-deleted models, including glioblastoma.[14][15][16] However, enrollment in the clinical trial was stopped due to insufficient brain exposure for glioblastoma, with the company focusing on TNG462 and a next-generation brain-penetrant inhibitor, TNG456.[17][18]

MAT2A Inhibitors

A distinct but related therapeutic strategy involves targeting MAT2A, the enzyme responsible for producing S-adenosylmethionine (SAM), the essential co-factor for PRMT5. Inhibition of MAT2A also creates a synthetic lethal vulnerability in MTAP-deleted cells.

Therapeutic Agent	Developer	Key Clinical Data Highlights (in MTAP-deleted cancers)
IDE397	IDEAYA Biosciences	In a Phase 2 monotherapy study, demonstrated a 39% overall response rate (ORR) and a 94% disease control rate (DCR) in patients with MTAP-deleted urothelial and non-small cell lung cancer (NSCLC).[11] A combination trial of IDE397 and AMG 193 was initiated but later discontinued (B1498344) by mutual agreement.[19][20]

Experimental Protocols

Accurate and reliable detection of biomarkers is crucial for patient selection and monitoring. Below are detailed methodologies for key assays.

Detection of MTAP Deletion

1. Immunohistochemistry (IHC)

• Principle: IHC detects the presence or absence of the MTAP protein in tumor tissue. The absence of MTAP protein is a surrogate for the homozygous deletion of the MTAP gene.[5][21]

• Protocol Outline:

  • Formalin-fixed, paraffin-embedded (FFPE) tumor tissue sections (4-5 μm) are deparaffinized and rehydrated.

  • Antigen retrieval is performed using a citrate (B86180) buffer (pH 6.0) at high temperature.

  • Endogenous peroxidase activity is blocked with a hydrogen peroxide solution.

  • Sections are incubated with a primary antibody against MTAP (e.g., clone EPR6893 or 1813).[22]

  • A secondary antibody conjugated to a detection enzyme (e.g., horseradish peroxidase) is applied.

  • The signal is visualized using a chromogen (e.g., DAB), resulting in a brown stain where the protein is present.

  • Sections are counterstained with hematoxylin.

  • Interpretation: Complete loss of staining in tumor cells, with positive internal controls (e.g., stromal cells, inflammatory cells), indicates MTAP deficiency.[2][22]

2. Fluorescence In Situ Hybridization (FISH)

• Principle: FISH uses fluorescently labeled DNA probes to detect the presence or absence of specific gene sequences on chromosomes.[23]

• Protocol Outline:

  • FFPE tumor tissue sections are deparaffinized and pretreated to allow probe access to the DNA.

  • A probe specific for the MTAP gene (on chromosome 9p21) and a control probe for the centromere of chromosome 9 (CEP9) are applied.[22][24]

  • The probes and cellular DNA are co-denatured and then allowed to hybridize.

  • Slides are washed to remove unbound probes and counterstained with a DNA dye (e.g., DAPI).

  • Interpretation: The absence of the MTAP signal in the presence of the CEP9 signal in tumor cell nuclei indicates homozygous deletion of the MTAP gene.[23][24]

Pharmacodynamic Biomarker Assays

1. Symmetric Dimethylarginine (SDMA) ELISA

• Principle: An enzyme-linked immunosorbent assay (ELISA) is used to quantify the concentration of SDMA in biological samples like serum, plasma, or tumor lysates.[25][26][27]

• Protocol Outline:

  • A microplate pre-coated with an anti-SDMA antibody is used.

  • Standards and samples are added to the wells.

  • A biotin-conjugated detection antibody specific for SDMA is added.

  • Streptavidin-horseradish peroxidase (HRP) is added, which binds to the biotin.

  • A substrate solution (e.g., TMB) is added, and the HRP catalyzes a color change.

  • The reaction is stopped with an acid, and the absorbance is measured at 450 nm.

  • Interpretation: The concentration of SDMA in the samples is determined by comparing their absorbance to a standard curve. A decrease in SDMA levels from baseline indicates PRMT5 inhibition.[25][26][27][28][29]

2. Circulating Tumor DNA (ctDNA) Analysis

• Principle: Next-generation sequencing (NGS) or digital PCR (dPCR) is used to detect and quantify tumor-specific mutations in cell-free DNA extracted from a patient's blood.[4][7][8][30]

• Protocol Outline:

  • Whole blood is collected in specialized tubes to stabilize cell-free DNA.

  • Plasma is separated from the blood cells through centrifugation.

  • Cell-free DNA is extracted from the plasma.

  • The extracted DNA is quantified and prepared for either NGS or dPCR.

  • For NGS, a library is prepared and sequenced to identify a broad range of mutations. For dPCR, specific known mutations are targeted for amplification and quantification.

  • Interpretation: A reduction in the variant allele frequency (VAF) of tumor-specific mutations after treatment initiation indicates a molecular response and is associated with a favorable clinical outcome.[7][8]

Visualizing the Pathways and Processes

To further elucidate the concepts discussed, the following diagrams illustrate the key signaling pathway, experimental workflow, and a comparison of therapeutic strategies.

Caption: Signaling pathway of MTA-cooperative PRMT5 inhibition.

Caption: Experimental workflow for biomarker detection.

Caption: Comparison of therapeutic strategies for MTAP-deleted cancers.

References

• 1. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers. | Semantic Scholar [semanticscholar.org]
• 4. biocompare.com [biocompare.com]
• 5. mtapdeletion.com [mtapdeletion.com]
• 6. onclive.com [onclive.com]
• 7. researchgate.net [researchgate.net]
• 8. Molecular response assessment using circulating tumor DNA (ctDNA) in advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Triple meeting 2023 – PRMT5 has a wobble | ApexOnco - Clinical Trials news and analysis [oncologypipeline.com]
• 10. MRTX1719 Is an MTA-Cooperative PRMT5 Inhibitor That Exhibits Synthetic Lethality in Preclinical Models and Patients with MTAP-Deleted Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tango Therapeutics Reports Positive Data from Ongoing Phase 1/2 Study with Vopimetostat (TNG462) in Patients with MTAP-deleted Cancers | Tango Therapeutics, Inc [tangotx.gcs-web.com]
• 12. Tango Therapeutics Reports Positive Data from Ongoing Phase 1/2 Study with Vopimetostat (TNG462) in Patients with MTAP-deleted Cancers | Tango Therapeutics, Inc [tangotx.gcs-web.com]
• 13. onclive.com [onclive.com]
• 14. firstwordpharma.com [firstwordpharma.com]
• 15. TNG908 is a brain-penetrant, MTA-cooperative PRMT5 inhibitor developed for the treatment of MTAP-deleted cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tangotx.com [tangotx.com]
• 17. biospace.com [biospace.com]
• 18. Tango Therapeutics Shifts Focus from TNG908 to More Promising Cancer Drug Candidates, TNG462 and TNG456 [biopharmatrend.com]
• 19. media.ideayabio.com [media.ideayabio.com]
• 20. Amgen, Ideaya Call It Quits on Cancer Combo - BioSpace [biospace.com]
• 21. eprints.victorchang.edu.au [eprints.victorchang.edu.au]
• 22. Comparison of IHC, NGS, and FISH for Detection of MTAP Loss - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 23. spandidos-publications.com [spandidos-publications.com]
• 24. CDKN2A and MTAP Are Useful Biomarkers Detectable by Droplet Digital PCR in Malignant Pleural Mesothelioma: A Potential Alternative Method in Diagnosis Compared to Fluorescence In Situ Hybridisation - PMC [pmc.ncbi.nlm.nih.gov]
• 25. elkbiotech.com [elkbiotech.com]
• 26. Human SDMA(Symmetric dimethylarginine) ELISA Kit – AFG Scientific [afgsci.com]
• 27. mybiosource.com [mybiosource.com]
• 28. eaglebio.com [eaglebio.com]
• 29. biovendor.com [biovendor.com]
• 30. Clinical Practice Guideline for Blood-based Circulating Tumor DNA Assays - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of AMG 193 and MRTX1719 preclinical data

A Detailed Guide for Researchers in Oncology Drug Development

The advent of MTA-cooperative PRMT5 inhibitors has marked a significant advancement in precision oncology, offering a targeted therapeutic strategy for cancers harboring methylthioadenosine phosphorylase (MTAP) deletions. This guide provides a comprehensive head-to-head comparison of the preclinical data for two leading clinical-stage candidates, AMG 193 and MRTX1719. The information presented is intended to assist researchers, scientists, and drug development professionals in evaluating the distinct profiles of these promising agents.

Mechanism of Action: Exploiting a Metabolic Vulnerability

Both AMG 193 and MRTX1719 are orally bioavailable, potent, and selective inhibitors of protein arginine methyltransferase 5 (PRMT5). Their novel mechanism of action relies on the accumulation of methylthioadenosine (MTA) in cancer cells with MTAP gene deletion.[1][2] MTAP is an enzyme crucial for the salvage of adenine (B156593) and methionine.[2] Its deletion, often occurring as a passenger event with the loss of the adjacent tumor suppressor gene CDKN2A, leads to a build-up of MTA.[2]

This accumulated MTA structurally mimics the natural PRMT5 cofactor S-adenosylmethionine (SAM), leading to the formation of an inactive PRMT5-MTA complex.[2] AMG 193 and MRTX1719 exhibit MTA-cooperative binding, meaning they preferentially bind to and stabilize this inactive complex, further suppressing PRMT5 activity.[1][3] This selective inhibition in MTAP-deleted cancer cells, while sparing normal cells with functional MTAP, creates a synthetic lethal therapeutic window.[1][3] The downstream effects of PRMT5 inhibition include cell cycle arrest, DNA damage, and aberrant mRNA splicing, ultimately leading to tumor cell death.[4][5]

Diagram 1: MTA-Cooperative PRMT5 Inhibition Signaling Pathway.

In Vitro Potency and Selectivity

Both AMG 193 and MRTX1719 have demonstrated potent and selective inhibition of viability in MTAP-deleted cancer cell lines compared to their MTAP wild-type (WT) counterparts.

Compound	Cell Line	MTAP Status	IC50 (nM)	Assay Type	Selectivity (MTAP WT/del)
AMG 193	HCT116	del	107	6-day Viability	~40x
HCT116	WT	4330	6-day Viability
MRTX1719	HCT116	del	12	10-day Viability	>70x
HCT116	WT	890	10-day Viability
Panel Median	del	90	5-day Viability	~24x
Panel Median	WT	2200	5-day Viability

Table 1: Comparison of In Vitro Cellular Viability. Data compiled from preclinical studies.[6][7][8]

Compound	Cell Line	MTAP Status	IC50 (nM)	Assay Type	Selectivity (MTAP WT/del)
AMG 193	HCT116	del	0.9	4-day SDMA Inhibition	~117x
HCT116	WT	105	4-day SDMA Inhibition
MRTX1719	HCT116	del	8	SDMA Inhibition	~82x
HCT116	WT	6550	SDMA Inhibition

Table 2: Comparison of In Vitro Symmetric Dimethylarginine (SDMA) Inhibition. SDMA is a pharmacodynamic biomarker for PRMT5 activity.[3][9]

In Vivo Efficacy in Xenograft Models

The antitumor activity of both compounds has been evaluated in various cell line-derived (CDX) and patient-derived (PDX) xenograft models of MTAP-deleted cancers. Both AMG 193 and MRTX1719 demonstrated robust, dose-dependent tumor growth inhibition and regressions in multiple tumor types.[4][6]

Compound	Xenograft Model	Tumor Type	Dose (mg/kg, oral, QD)	Tumor Growth Inhibition (%)
AMG 193	HCT116 (MTAP del)	Colorectal	Not specified	Dose-dependent inhibition
BxPC-3	Pancreatic	100	96
U87MG	Glioblastoma	100	88
MRTX1719	HCT116 (MTAP del)	Colorectal	50, 100	Dose-dependent inhibition
LU99	Lung	12.5 - 100	60 - 88

Table 3: Comparison of In Vivo Antitumor Efficacy. Data compiled from published preclinical studies.[3][6][10]

Diagram 2: General Experimental Workflow for Xenograft Studies.

Pharmacokinetics

Pharmacokinetic (PK) properties have been characterized in multiple preclinical species, indicating oral bioavailability for both compounds.

Compound	Species	Clearance (mL/min/kg)	Half-life (h)	Oral Bioavailability (%)
AMG 193	Mouse	-	-	23
MRTX1719	Mouse	-	-	80
Dog	-	-	51
Cynomolgus Monkey	15	6.1	41

Table 4: Comparison of Preclinical Pharmacokinetic Parameters. [3][10] Note: Direct comparison is challenging due to variations in experimental conditions.

Preclinical Safety Profile

A key differentiating feature of MTA-cooperative PRMT5 inhibitors is their predicted wider therapeutic window compared to first-generation, non-selective PRMT5 inhibitors. Preclinical studies have shown that both AMG 193 and MRTX1719 are well-tolerated at efficacious doses, with minimal impact on normal hematopoietic cells.[4][6] This is in contrast to earlier PRMT5 inhibitors which were associated with on-target hematological toxicities.[4]

Experimental Protocols

In Vitro Cell Viability Assay

• Cell Seeding: Cancer cell lines are seeded in 96-well plates at an appropriate density.

• Compound Treatment: Cells are treated with a serial dilution of the inhibitor (e.g., AMG 193 or MRTX1719) or DMSO as a vehicle control.

• Incubation: Plates are incubated for a specified period (e.g., 5, 6, or 10 days).

• Viability Assessment: Cell viability is measured using a luminescent-based assay such as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.[3][9]

In Vivo Xenograft Efficacy Study

• Animal Model: Immunocompromised mice (e.g., nude or NSG) are used.

• Tumor Implantation: Human cancer cells (CDX) or patient-derived tumor fragments (PDX) with MTAP deletion are implanted subcutaneously.

• Tumor Growth and Randomization: Once tumors reach a predetermined size (e.g., 150-200 mm³), mice are randomized into treatment and vehicle control groups.

• Dosing: The investigational compound is administered orally once daily (QD) at various dose levels.

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice weekly).

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for pharmacodynamic (e.g., SDMA levels) and pharmacokinetic analysis.[6][10]

Conclusion

Both AMG 193 and MRTX1719 have demonstrated compelling preclinical data as potent and selective MTA-cooperative PRMT5 inhibitors with significant antitumor activity in MTAP-deleted cancer models. While both compounds exhibit a similar mechanism of action and favorable safety profiles, subtle differences in in vitro potency, pharmacokinetic properties, and the breadth of preclinical models tested may inform future clinical development strategies. This guide provides a foundational comparison to aid researchers in their ongoing evaluation of these important targeted therapies.

References

• 1. Cancer Dependencies: PRMT5 and MAT2A in MTAP/p16-Deleted Cancers | Annual Reviews [annualreviews.org]
• 2. youtube.com [youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. MRTX1719 Is an MTA-Cooperative PRMT5 Inhibitor That Exhibits Synthetic Lethality in Preclinical Models and Patients with MTAP-Deleted Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. MRTX-1719 | PRMT5 Inhibitor | Histone Methyltransferase | TargetMol [targetmol.com]
• 9. books.rsc.org [books.rsc.org]
• 10. aacrjournals.org [aacrjournals.org]

Unveiling Tumor Response: A Comparative Guide to ctDNA Clearance in Monitoring AMG 193 Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of circulating tumor DNA (ctDNA) clearance as a predictive biomarker for tumor response to AMG 193, a first-in-class MTA-cooperative PRMT5 inhibitor. We present supporting experimental data from the ongoing NCT05094336 clinical trial, detail relevant experimental protocols, and compare ctDNA monitoring with alternative biomarker methodologies.

AMG 193: A Targeted Approach for MTAP-Deleted Cancers

AMG 193 is an investigational, orally bioavailable small molecule that selectively inhibits protein arginine methyltransferase 5 (PRMT5) in tumors with a specific genetic alteration known as methylthioadenosine phosphorylase (MTAP) deletion.[1] This deletion, present in approximately 10-15% of solid tumors, leads to the accumulation of methylthioadenosine (MTA), which AMG 193 utilizes to form a stable complex with PRMT5, thereby inhibiting its enzymatic activity.[1][2] This targeted inhibition induces DNA damage, cell cycle arrest, and aberrant mRNA splicing, ultimately leading to tumor cell death.[1]

The Role of ctDNA as a Dynamic Biomarker

Circulating tumor DNA (ctDNA) is fragmented DNA released into the bloodstream by tumor cells. As a minimally invasive "liquid biopsy," ctDNA analysis allows for the real-time monitoring of tumor burden and response to therapy. Its short half-life makes it a highly dynamic biomarker, potentially offering an earlier indication of treatment efficacy compared to traditional imaging methods.[3][4][5]

Correlating ctDNA Clearance with Tumor Response to AMG 193

Data from the dose-exploration and dose-expansion cohorts of the Phase 1/2 clinical trial (NCT05094336) of AMG 193 in patients with advanced MTAP-deleted solid tumors have demonstrated a strong correlation between the reduction in ctDNA levels and objective tumor response as measured by Response Evaluation Criteria in Solid Tumors (RECIST v1.1).

Quantitative Analysis of ctDNA Clearance and Clinical Outcomes

The following table summarizes the key findings from the NCT05094336 trial, highlighting the quantitative relationship between ctDNA clearance and the best overall response to AMG 193 treatment.

Clinical Response (RECIST v1.1)	Number of Patients	ctDNA Reduction	Key Observation
Partial Response (PR)	9	>90%	All patients who achieved a partial response demonstrated a profound reduction in ctDNA levels.[2]
Stable Disease (SD)	40	>50% in 33 patients (83%)	A significant majority of patients with stable disease showed a substantial decrease in ctDNA.[2]
Progressive Disease (PD)	-	-	Data not specifically reported for this group.

Data presented at the 2024 European Society for Medical Oncology (ESMO) Congress.[2]

These findings suggest that early and deep ctDNA clearance is a strong indicator of positive clinical response to AMG 193. Complete ctDNA clearance was observed in patients receiving doses of 480 mg or higher, aligning with doses that also showed complete inhibition of tumor symmetric dimethylarginine (SDMA), a pharmacodynamic marker of PRMT5 activity.[2]

Experimental Protocols

Longitudinal ctDNA Monitoring in Solid Tumors

While the specific proprietary details of the assay used in the AMG 193 trial are not fully public, a general experimental protocol for genomically informed longitudinal ctDNA monitoring in solid tumor clinical trials is as follows:

• Baseline Sample Collection: Whole blood is collected from patients prior to the initiation of treatment. Plasma is separated through centrifugation and stored frozen. Tumor tissue from a biopsy is also obtained for genomic profiling.

• Tumor Genomic Profiling: DNA is extracted from the tumor tissue and subjected to next-generation sequencing (NGS) to identify tumor-specific somatic mutations that can serve as personalized biomarkers.

• Custom Assay Design: Based on the identified tumor-specific mutations, personalized droplet digital PCR (ddPCR) assays or a targeted NGS panel are designed and validated for high sensitivity and specificity in detecting these mutations in plasma.

• Serial Blood Collection: Whole blood samples are collected at regular intervals throughout the treatment course (e.g., at the beginning of each treatment cycle and at the time of imaging-based response assessment).

• ctDNA Quantification: DNA is extracted from the plasma of serial blood samples. The custom ddPCR assays or targeted NGS panel are then used to quantify the variant allele frequency (VAF) of the tumor-specific mutations in each sample.

• Data Analysis: The change in ctDNA levels (VAF) from baseline is calculated at each time point. This dynamic change is then correlated with clinical outcomes, including tumor response assessed by imaging (RECIST) and survival data.

Visualizing the Science

AMG 193 Signaling Pathway

Caption: AMG 193 mechanism of action in MTAP-deleted cancer cells.

Experimental Workflow for ctDNA Analysis

Caption: General workflow for longitudinal ctDNA analysis.

Comparison with Alternative Biomarkers

While ctDNA shows great promise, it is important to consider its performance in the context of other available biomarkers.

Biomarker	Advantages	Disadvantages	Relevance to AMG 193
Circulating Tumor DNA (ctDNA)	Highly sensitive and specific.[6] Minimally invasive, allowing for frequent monitoring.[6] Short half-life provides a real-time indication of tumor response.[6]	Can be expensive and requires specialized equipment and expertise.[6] Not all patients have detectable ctDNA, especially in early-stage disease. Standardization of assays is ongoing.[6]	Strong correlation with response to AMG 193 demonstrated in clinical trials.[2]
Tumor Biopsy	Provides comprehensive genomic and histological information. The "gold standard" for diagnosis.	Invasive procedure with associated risks. May not capture the full heterogeneity of the tumor. Not feasible for frequent, serial monitoring.	Essential for initial diagnosis and confirmation of MTAP-deletion status to determine eligibility for AMG 193.
Radiographic Imaging (e.g., CT, MRI)	Standard of care for assessing tumor size and response (RECIST). Provides anatomical information.	Less sensitive to early changes in tumor viability. Response assessment is typically performed at longer intervals (e.g., 6-8 weeks).[3] Can be subject to inter-observer variability.	The primary endpoint for assessing tumor response in the AMG 193 clinical trials, with which ctDNA clearance is being correlated.
Serum Protein Biomarkers (e.g., CEA, CA 15-3)	Relatively inexpensive and widely available.	Often lack specificity and can be elevated in non-cancerous conditions.[6] Longer half-life may not reflect rapid changes in tumor burden.[6]	Less specific for monitoring response to a targeted therapy like AMG 193 compared to molecular biomarkers like ctDNA.
Symmetric Dimethylarginine (SDMA)	A direct pharmacodynamic biomarker of PRMT5 inhibition.	A marker of target engagement, not necessarily a direct measure of tumor burden or clinical response.	In the AMG 193 trial, SDMA reduction confirmed target engagement at doses that also led to ctDNA clearance and clinical responses.[2]

Conclusion

The correlation between ctDNA clearance and tumor response in patients treated with AMG 193 provides strong evidence for the utility of ctDNA as an early and sensitive biomarker of treatment efficacy. While radiographic imaging remains the standard for response assessment, longitudinal ctDNA monitoring offers a complementary and potentially more dynamic tool to guide clinical decision-making. Further research and standardization of ctDNA assays will continue to enhance the role of liquid biopsies in the era of precision oncology.

References

• 1. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onclive.com [onclive.com]
• 3. Longitudinal Monitoring of Circulating Tumor DNA to Predict Treatment Outcomes in Advanced Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ascopubs.org [ascopubs.org]
• 5. Longitudinal Monitoring of Circulating Tumor DNA to Predict Treatment Outcomes in Advanced Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Navigating the Landscape of Epigenetic Drug Combinations: A Guide to Cross-Resistance and Synergy with (R)-AMG-193

For Researchers, Scientists, and Drug Development Professionals

(R)-AMG-193, a first-in-class, orally bioavailable, and potent MTA-cooperative PRMT5 inhibitor, has shown significant promise in preclinical and clinical settings for the treatment of MTAP-deleted cancers.[1][2] As with many targeted therapies, the potential for acquired resistance and the opportunity for synergistic combinations with other anticancer agents are critical areas of investigation. This guide provides a comparative analysis of the known synergistic interactions of PRMT5 inhibitors, including AMG-193, and explores the potential for cross-resistance with other epigenetic drugs based on current preclinical and clinical data.

Synergistic Combinations with (R)-AMG-193 and Other PRMT5 Inhibitors

While direct studies on the cross-resistance of (R)-AMG-193 with other epigenetic drugs are limited, a growing body of evidence points towards synergistic anti-tumor effects when PRMT5 inhibitors are combined with various other cancer therapies. These findings offer a roadmap for potential combination strategies to enhance efficacy and overcome resistance.

Combination with Chemotherapy and Targeted Agents

Preclinical studies have demonstrated that (R)-AMG-193 acts synergistically with standard-of-care chemotherapies and other targeted agents. This suggests that co-administration could be a viable strategy to improve patient outcomes.

Combination Partner	Cancer Type	Observed Effect	Reference
Gemcitabine	Pancreatic Ductal Adenocarcinoma (PDAC)	Decreased tumor growth and metastatic burden	[3]
Paclitaxel (B517696)	Pancreatic Ductal Adenocarcinoma (PDAC)	Lower final tumor weight and fewer metastatic tumors	[3]
Sotorasib (KRAS G12C inhibitor)	Not specified	In vitro synergy and inhibition of tumor growth in vivo	[1][2]
Carboplatin	Not specified	In vitro synergy	[1]
Paclitaxel	Lung Adenocarcinoma	Potent and synergistic killing of cancer cells	[4][5]

Combination with Other Epigenetic and Related Drugs

Data on combining (R)-AMG-193 with other epigenetic drugs is emerging. However, studies with other PRMT5 inhibitors provide a strong rationale for exploring these combinations.

PRMT5 Inhibitor	Combination Partner	Cancer Type	Observed Effect	Reference
Not specified	PARP Inhibitors	Breast and Ovarian Cancers	Synergistic suppression of cancer cell proliferation and growth	[6]
Not specified	BCL-2 Inhibitor (Venetoclax)	Mantle Cell Lymphoma	Synergistic cell death in vitro and in vivo	[7]
Not specified	MAT2A Inhibitor (IDE397)	MTAP-deleted Solid Tumors	Clinical trial initiated (now discontinued) to evaluate synergy	[8][9][10]

Potential for Cross-Resistance

The development of resistance to targeted therapies is a significant clinical challenge. While specific cross-resistance studies involving (R)-AMG-193 and other epigenetic drugs are not yet published, understanding the mechanisms of resistance to PRMT5 inhibitors and other epigenetic modulators can provide insights into potential overlaps.

Acquired resistance to HDAC inhibitors has been shown to confer cross-resistance to other HDAC inhibitors of the same class.[11][12] For instance, resistance to vorinostat (B1683920) can lead to cross-resistance to other hydroxamate-class HDAC inhibitors.[11] This suggests that tumors developing resistance to one type of epigenetic drug may exhibit reduced sensitivity to other drugs targeting the same or similar pathways.

Mechanisms of resistance to PRMT5 inhibitors are believed to involve transcriptional reprogramming and the activation of bypass signaling pathways.[4][5] This could potentially lead to cross-resistance with other epigenetic drugs that are also sensitive to the activation of similar survival pathways. However, it is also plausible that resistance to a PRMT5 inhibitor could induce unique vulnerabilities, creating opportunities for synthetic lethality with other epigenetic agents. Further research is needed to elucidate these complex interactions.

Experimental Protocols

Synergy Analysis of Drug Combinations

A common method to assess the synergistic, additive, or antagonistic effects of drug combinations is the calculation of a Combination Index (CI) based on the Loewe additivity model.

Protocol:

• Cell Culture: Plate cancer cells at an appropriate density in 96-well plates and allow them to adhere overnight.

• Drug Treatment: Treat cells with a matrix of concentrations of Drug A ((R)-AMG-193) and Drug B (e.g., an HDAC inhibitor) both alone and in combination. Include a vehicle-treated control.

• Cell Viability Assay: After a defined incubation period (e.g., 72 hours), assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis:

  • Calculate the fraction of affected cells for each drug concentration and combination.

  • Use software such as CompuSyn or a custom script to calculate the Combination Index (CI).

    • CI < 1 indicates synergy.

    • CI = 1 indicates an additive effect.

    • CI > 1 indicates antagonism.

  • Generate dose-response curves and isobolograms to visualize the interaction.[13][14][15][16]

Signaling Pathways and Experimental Workflows

(R)-AMG-193 Mechanism of Action and Synergy

(R)-AMG-193 is an MTA-cooperative inhibitor of PRMT5. In MTAP-deleted cancer cells, MTA accumulates and binds to PRMT5. AMG-193 preferentially binds to this MTA-PRMT5 complex, leading to potent and selective inhibition of its methyltransferase activity. This results in altered RNA splicing, cell cycle arrest, and ultimately, tumor cell death.[1][2][17]

Caption: Mechanism of (R)-AMG-193 in MTAP-deleted cancer cells.

Experimental Workflow for Synergy Screening

A typical workflow for identifying synergistic drug combinations involves a multi-step process from initial screening to in-depth analysis.

Caption: A typical workflow for identifying synergistic drug combinations.

Potential for Cross-Resistance Development

The development of resistance to a PRMT5 inhibitor could involve the upregulation of parallel survival pathways, which might also confer resistance to other epigenetic drugs that are dependent on the same pathways.

Caption: A logical diagram illustrating the potential for cross-resistance.

Conclusion

(R)-AMG-193 represents a significant advancement in the targeted therapy of MTAP-deleted cancers. While direct evidence for cross-resistance with other epigenetic drugs is currently limited, the known synergistic interactions with chemotherapy and other targeted agents are promising. The synergistic effects observed with other PRMT5 inhibitors in combination with agents like PARP and BCL-2 inhibitors pave the way for future investigations with (R)-AMG-193. Understanding the molecular mechanisms of resistance will be crucial in designing rational combination therapies to improve patient outcomes and circumvent the emergence of drug-resistant disease. Further preclinical and clinical studies are warranted to fully elucidate the landscape of cross-resistance and synergy between (R)-AMG-193 and other epigenetic modulators.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PRMT5 Identified as a Viable Target for Combination Therapy in Preclinical Models of Pancreatic Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acquired resistance to PRMT5 inhibition induces concomitant collateral sensitivity to paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acquired resistance to PRMT5 inhibition induces concomitant collateral sensitivity to paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PRMT5 Inhibitors Regulate DNA Damage Repair Pathways in Cancer Cells and Improve Response to PARP Inhibition and Chemotherapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PRMT5 inhibition drives therapeutic vulnerability to combination treatment with BCL-2 inhibition in mantle cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fiercebiotech.com [fiercebiotech.com]
• 9. media.ideayabio.com [media.ideayabio.com]
• 10. biospace.com [biospace.com]
• 11. scispace.com [scispace.com]
• 12. Resistance to histone deacetylase inhibitors confers hypersensitivity to oncolytic reovirus therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Methods for High-throughput Drug Combination Screening and Synergy Scoring - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Computational frameworks transform antagonism to synergy in optimizing combination therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]
• 17. medchemexpress.com [medchemexpress.com]

Overcoming Sotorasib Resistance in KRAS G12C Cancers: A Comparative Guide to Emerging Therapeutic Strategies

For researchers, scientists, and drug development professionals, the emergence of resistance to KRAS G12C inhibitors like sotorasib (B605408) presents a significant clinical challenge. This guide provides a comparative analysis of the preclinical efficacy of (R)-AMG-193, a novel PRMT5 inhibitor, and other therapeutic alternatives in sotorasib-resistant KRAS G12C models. We present supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and experimental workflows.

The landscape of KRAS-mutant cancers has been transformed by the development of covalent inhibitors targeting the KRAS G12C mutation. Sotorasib (AMG 510) was a first-in-class agent that demonstrated clinical activity, offering a new therapeutic option for patients with these historically difficult-to-treat tumors. However, as with many targeted therapies, intrinsic and acquired resistance mechanisms often limit the duration of response.[1] These resistance mechanisms are broadly categorized as "on-target," involving secondary mutations in the KRAS gene itself, or "off-target," where reactivation of downstream signaling pathways or activation of bypass tracks allows cancer cells to evade KRAS G12C inhibition.[2][3]

This guide focuses on preclinical strategies being investigated to overcome sotorasib resistance, with a particular focus on the MTA-cooperative PRMT5 inhibitor, (R)-AMG-193, and its comparison with other emerging therapeutic approaches.

(R)-AMG-193: A Novel Approach to Combatting Sotorasib Resistance

(R)-AMG-193 is an isomer of AMG-193, an investigational, orally bioavailable, and potent MTA-cooperative protein arginine methyltransferase 5 (PRMT5) inhibitor. PRMT5 is a key enzyme involved in various cellular processes, including RNA splicing and gene regulation. In cancers with a specific genetic deletion known as MTAP (methylthioadenosine phosphorylase) loss, the metabolite MTA accumulates. AMG-193 preferentially binds to the PRMT5-MTA complex, leading to selective inhibition of PRMT5 in cancer cells with MTAP deletion while sparing normal tissues.

The primary strategy for utilizing (R)-AMG-193 in the context of KRAS G12C is not as a monotherapy for resistant tumors, but in combination with sotorasib to prevent or overcome resistance. Preclinical studies have demonstrated a synergistic anti-tumor effect when PRMT5 inhibitors are combined with KRAS inhibitors. This is based on the rationale that inhibiting PRMT5 may block key cellular processes that cancer cells rely on to adapt and survive when the primary KRAS G12C driver is inhibited.

While specific quantitative data on the efficacy of (R)-AMG-193 in pre-established sotorasib-resistant KRAS G12C models is still emerging, the strong preclinical rationale for combining PRMT5 and KRAS G12C inhibition makes this a promising area of investigation. Studies with other PRMT5 inhibitors, such as MRTX1719, have shown that this combination can lead to deeper and more durable responses, particularly in models with co-occurring KRAS mutations and MTAP deletion. One study demonstrated that in a pancreatic cancer model, the combination of a KRAS G12D inhibitor with a PRMT5 inhibitor led to sustained tumor regression, whereas the KRAS inhibitor alone resulted in adaptive resistance.

Alternative Strategies for Sotorasib-Resistant KRAS G12C Models

To provide a comprehensive comparison, we have compiled preclinical data on other promising therapeutic strategies for overcoming sotorasib resistance. These include combinations with SHP2 inhibitors and autophagy inhibitors.

Combination with SHP2 Inhibitors

SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in the RAS-MAPK signaling pathway. Inhibition of SHP2 has been shown to block the feedback reactivation of this pathway, which is a common mechanism of resistance to KRAS G12C inhibitors. Preclinical studies have demonstrated that combining sotorasib with a SHP2 inhibitor can overcome resistance mediated by various mechanisms, including HER2 amplification and KRAS G12C amplification.[4][5]

Combination with Autophagy Inhibitors

Autophagy is a cellular recycling process that can be upregulated in cancer cells under stress, such as treatment with targeted therapies, to promote survival. Inhibition of autophagy has emerged as a potential strategy to enhance the efficacy of anti-cancer drugs. Preclinical studies have shown that combining sotorasib with an autophagy inhibitor leads to superior tumor control in KRAS G12C-driven lung cancer models.[6][7]

Comparative Efficacy Data

The following tables summarize the available preclinical data for these emerging therapeutic strategies in sotorasib-resistant or sotorasib-sensitive KRAS G12C models, highlighting the potential to overcome resistance.

Table 1: In Vitro Efficacy of Combination Therapies in KRAS G12C Cell Lines

Cell Line	Resistance Mechanism	Treatment	IC50 (nM)	Fold Change in Sensitivity	Reference
H358-R	Sotorasib Resistant (generated in vitro)	Sotorasib	>10,000	-	[8]
H358-R	Sotorasib Resistant (generated in vitro)	Sotorasib + SHP2 Inhibitor (TNO155)	Not Reported	Synergistic Inhibition	[9]
H23AR	Sotorasib Resistant (generated in vitro)	Sotorasib	>10,000	>600-fold resistant	[10]
H23AR	Sotorasib Resistant (generated in vitro)	Sotorasib + Copanlisib (PI3K inhibitor)	Not Reported	Restored Sensitivity	[11]
H358AR	Sotorasib Resistant (generated in vitro)	Sotorasib	>1,000	>200-fold resistant	[10]

Table 2: In Vivo Efficacy of Combination Therapies in Sotorasib-Resistant Xenograft Models

Xenograft Model	Resistance Mechanism	Treatment	Tumor Growth Inhibition (%)	Outcome	Reference
H358 Sotorasib-Resistant	KRAS G12C Amplification	Sotorasib + SHP2 Inhibitor	Not Quantified	Drove tumor suppression	[5]
HER2-overexpressing KRAS G12C	HER2-mediated resistance	Sotorasib + SHP2 Inhibitor	Not Quantified	Synergistically overcame resistance	[4]
H23AR CDX	Acquired Sotorasib Resistance	Sotorasib + Copanlisib (PI3K inhibitor)	Not Quantified	Synergistic tumor growth inhibition	[11]
KRAS G12C-driven lung cancer	Adaptive Resistance	Sotorasib + DCC-3116 (ULK1/2 inhibitor)	Not Quantified	Superior tumor control	[7]

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental designs discussed, the following diagrams are provided in Graphviz DOT language.

Caption: Simplified KRAS G12C signaling pathway and the mechanism of action of sotorasib.

Caption: Overview of on-target and off-target mechanisms of resistance to sotorasib.

Caption: General experimental workflow for evaluating therapies in sotorasib-resistant models.

Caption: Rationale for combination strategies to overcome sotorasib resistance.

Experimental Protocols

Generation of Sotorasib-Resistant Cell Lines

Sotorasib-resistant cell lines are typically generated by continuous exposure of parental KRAS G12C mutant cell lines (e.g., NCI-H358, H23) to gradually increasing concentrations of sotorasib over several months.

• Initial Culture: Parental cells are cultured in standard growth medium (e.g., RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin).

• Initial Sotorasib Exposure: Cells are treated with sotorasib at a concentration close to the IC50 value of the parental line.

• Dose Escalation: Once the cells resume proliferation, the concentration of sotorasib is incrementally increased. This process is repeated until the cells can proliferate in a high concentration of sotorasib (e.g., 1-10 µM).[8][10][12]

• Characterization: The resistant phenotype is confirmed by cell viability assays, and the underlying resistance mechanisms can be investigated through genomic, transcriptomic, and proteomic analyses.

Cell Viability Assay

Cell viability assays are used to determine the half-maximal inhibitory concentration (IC50) of a drug.

• Cell Seeding: Cells (both parental and resistant) are seeded in 96-well plates at an appropriate density.

• Drug Treatment: The following day, cells are treated with a serial dilution of the test compounds (e.g., sotorasib alone, (R)-AMG-193 alone, or the combination).

• Incubation: Plates are incubated for a defined period (typically 72 hours).

• Viability Assessment: Cell viability is measured using a reagent such as CellTiter-Glo® (Promega), which quantifies ATP levels as an indicator of metabolically active cells, or by using assays like the sulforhodamine B (SRB) assay.[10]

• Data Analysis: The results are normalized to vehicle-treated controls, and IC50 values are calculated using non-linear regression analysis.

Western Blot Analysis

Western blotting is used to assess the phosphorylation status and expression levels of proteins in the KRAS signaling pathway.

• Cell Lysis: Cells are treated with the compounds for the desired time, then washed with PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Antibody Incubation: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., p-ERK, total ERK, p-AKT, total AKT, KRAS).[2][4][13]

• Detection: After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using a chemiluminescence detection system. Band intensities are quantified using densitometry software.

In Vivo Xenograft Studies

Xenograft models are used to evaluate the anti-tumor efficacy of drugs in a living organism.

• Cell Implantation: Parental or sotorasib-resistant KRAS G12C cancer cells are subcutaneously injected into immunocompromised mice (e.g., nude or NSG mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Mice are randomized into treatment groups and treated with vehicle, sotorasib, (R)-AMG-193, other alternative drugs, or combinations, typically via oral gavage.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size, and tumors are often excised for pharmacodynamic analysis (e.g., western blotting).[5][14]

Conclusion

Overcoming resistance to sotorasib is a critical step in improving outcomes for patients with KRAS G12C-mutated cancers. The combination of the PRMT5 inhibitor (R)-AMG-193 with sotorasib represents a novel and promising strategy, although further preclinical data in resistant models are needed to fully elucidate its efficacy. In parallel, combination therapies with SHP2 inhibitors and autophagy inhibitors have shown significant promise in preclinical studies and offer viable alternative approaches to tackling sotorasib resistance. The continued investigation of these and other combination strategies, guided by a deep understanding of resistance mechanisms, will be essential for the development of more durable and effective treatments for this patient population.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. onclive.com [onclive.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Discovery of potent and noncovalent KRASG12D inhibitors: Structure-based virtual screening and biological evaluation [frontiersin.org]
• 6. Suite of Biochemical and Cell-Based Assays for the Characterization of Kirsten Rat Sarcoma (KRAS) Inhibitors and Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Acquired resistance to sotorasib in KRASG12C mutant NSCLC is vulnerable to PI3K-mTOR pathway inhibition mediated by 4E-BP1 regulator of cap-dependent translation [elifesciences.org]
• 11. biorxiv.org [biorxiv.org]
• 12. Diverse alterations associated with resistance to KRAS(G12C) inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Efficacy and Imaging-Enabled Pharmacodynamic Profiling of KRAS G12C Inhibitors in Xenograft and Genetically Engineered Mouse Models of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Validating Alternative Splicing's Role in AMG 193-Induced Cell Death: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of AMG 193 and Other Splicing Modulators

AMG 193, a first-in-class, orally bioavailable MTA-cooperative PRMT5 inhibitor, has demonstrated promising preclinical and clinical activity in treating MTAP-deleted cancers.[1][2][3][4][5][6][7][8][9] Its mechanism of action involves the induction of DNA damage, cell cycle arrest, and notably, widespread alterations in alternative splicing, culminating in cancer cell death.[1][5] This guide provides a comprehensive comparison of AMG 193 with other therapeutic agents that modulate RNA splicing, supported by experimental data and detailed protocols to aid researchers in validating the critical role of alternative splicing in this process.

Performance Comparison: AMG 193 vs. Alternative Splicing Modulators

The efficacy of AMG 193 is intrinsically linked to the genetic background of the cancer cells, specifically the deletion of the methylthioadenosine phosphorylase (MTAP) gene. This deletion leads to the accumulation of methylthioadenosine (MTA), which enhances the binding of AMG 193 to the PRMT5 protein complex, leading to potent and selective inhibition in cancer cells while sparing normal tissues.[1][7][9]

Here, we compare the performance of AMG 193 with other inhibitors that also impact the splicing machinery, including another PRMT5 inhibitor (GSK3326595), an SF3b inhibitor (E7107), and a CLK inhibitor (T-025).

Compound	Target	Mechanism of Action	Selectivity	Reported Effects on Alternative Splicing	Reported Effects on Cell Death
AMG 193	PRMT5	MTA-cooperative inhibition of PRMT5 methyltransferase activity.	High selectivity for MTAP-deleted cells.	Induces widespread alternative splicing events, particularly intron retention.[1]	Induces apoptosis and cell cycle arrest at G2/M phase in MTAP-deleted cells.[1]
GSK3326595	PRMT5	General inhibitor of PRMT5 methyltransferase activity.	Not specific to MTAP-deleted cells.	Induces changes in mRNA splicing.	Inhibits cell proliferation and can induce apoptosis.
E7107 (Pladienolide B derivative)	SF3b complex	Binds to the SF3b complex of the spliceosome, inhibiting splicing.	Not specific to MTAP-deleted cells.	Modulates pre-mRNA splicing, leading to intron retention and exon skipping.	Induces G1-G2-M cell cycle arrest and apoptosis.
T-025	CLK1, CLK2, CLK4	Inhibits Cdc2-like kinases (CLKs), which are involved in the phosphorylation of SR splicing factors.	Not specific to MTAP-deleted cells.	Induces exon skipping.[10]	Suppresses cell growth and induces apoptosis.[10][11][12]

Table 1: Comparison of AMG 193 with Alternative Splicing Modulators. This table summarizes the key characteristics of AMG 193 and three other compounds known to interfere with RNA splicing.

Quantitative Data Summary

The following tables present available quantitative data to facilitate a direct comparison of the cytotoxic and splicing-modulatory effects of these compounds.

Cell Line	MTAP Status	AMG 193 IC50 (µM)
HCT116	Wild-Type	> 4
HCT116	MTAP-deleted	~0.1
BxPC-3	MTAP-deleted	-
U87MG	MTAP-deleted	-

Table 2: Cell Viability (IC50) Data for AMG 193. Data from studies on the HCT116 isogenic cell line pair demonstrates the high selectivity of AMG 193 for MTAP-deleted cells.[9][13] Further research is needed to establish a broader IC50 profile across various MTAP-deleted cell lines.

Compound	Cell Line	Apoptosis Induction (Fold Change or % Positive Cells)
AMG 193	MTAP-deleted lines	Data not yet quantified in publicly available literature.
GSK3326595	Various cancer cell lines	Induces apoptosis; quantitative data varies by cell line and dose.
E7107	Various cancer cell lines	Induces apoptosis; quantitative data varies by cell line and dose.
T-025	MDA-MB-468	Induces apoptosis; quantitative data varies by dose.[11]

Table 3: Apoptosis Induction by Splicing Modulators. While all listed compounds are reported to induce apoptosis, specific quantitative comparisons in MTAP-deleted contexts are not yet available.

Compound	Predominant Splicing Defect
AMG 193	Intron Retention
GSK3326595	General Splicing Changes
E7107	Intron Retention, Exon Skipping
T-025	Exon Skipping

Table 4: Predominant Alternative Splicing Events Induced. This table highlights the different signatures of splicing alterations caused by each inhibitor, which can be quantified by RNA-sequencing analysis.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental strategies discussed, the following diagrams are provided in DOT language for use with Graphviz.

Caption: AMG 193 signaling pathway in MTAP-deleted cancer cells.

Caption: Experimental workflow for validating alternative splicing's role.

Detailed Experimental Protocols

To ensure reproducibility and consistency, detailed protocols for the key validation experiments are provided below.

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures.

Materials:

• MTAP-deleted and wild-type cancer cell lines

• 96-well cell culture plates

• Complete growth medium

• AMG 193 and alternative inhibitors (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of AMG 193 and alternative inhibitors in complete growth medium.

• Remove the medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the drugs).

• Incubate the plate for 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 150 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 values by plotting the percentage of cell viability versus the drug concentration.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is based on standard flow cytometry procedures for apoptosis detection.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Harvest cells after treatment with AMG 193 or alternative inhibitors. Include both adherent and floating cells.

• Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

RNA Sequencing and Differential Splicing Analysis

This protocol outlines a general workflow for identifying alternative splicing events.

1. RNA Extraction and Library Preparation:

• Extract total RNA from treated and untreated cells using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen).

• Assess RNA quality and quantity using a Bioanalyzer or similar instrument.

• Prepare RNA-seq libraries using a strand-specific library preparation kit (e.g., TruSeq Stranded mRNA Library Prep Kit, Illumina).

2. Sequencing:

• Sequence the libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq) to generate paired-end reads.

3. Data Analysis:

• Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.

• Read Alignment: Align the reads to a reference genome using a splice-aware aligner such as STAR or HISAT2.

• Differential Splicing Analysis: Use specialized software to identify and quantify alternative splicing events. Popular tools include rMATS, and LeafCutter.[14][15] These tools can identify different types of splicing events (e.g., skipped exons, retained introns, alternative 5' or 3' splice sites) and calculate the "Percent Spliced In" (PSI) or similar metrics to quantify the changes between conditions.

• Visualization: Use tools like Sashimi plots to visualize the alternative splicing events for specific genes of interest.[14]

Western Blot Analysis for DNA Damage and Apoptosis Markers

This protocol provides a framework for detecting key protein markers.

Materials:

• Cell lysates from treated and untreated cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (see Table 5)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cells in RIPA buffer and determine protein concentration using the BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Target Protein	Function	Recommended Antibody (Example)
DNA Damage
γH2AX (phospho S139)	Marker for DNA double-strand breaks	Cell Signaling Technology #9718
p53	Tumor suppressor, activated by DNA damage	Cell Signaling Technology #2527
Apoptosis
Cleaved Caspase-3	Executioner caspase in apoptosis	Cell Signaling Technology #9664
Cleaved PARP	Substrate of cleaved caspase-3, marker of apoptosis	Cell Signaling Technology #5625
Bcl-2	Anti-apoptotic protein	Cell Signaling Technology #15071
Bax	Pro-apoptotic protein	Cell Signaling Technology #5023
Loading Control
GAPDH	Housekeeping gene	Cell Signaling Technology #5174
β-actin	Housekeeping gene	Cell Signaling Technology #4970

Table 5: Recommended Primary Antibodies for Western Blot Analysis. This table provides a starting point for selecting antibodies to probe key markers of DNA damage and apoptosis.[16][17][18][19][20]

Conclusion

The evidence strongly suggests that the induction of aberrant alternative splicing is a key mechanism through which AMG 193 exerts its potent anti-tumor activity in MTAP-deleted cancers.[1] This guide provides a framework for researchers to further validate this hypothesis through direct comparison with other splicing modulators and by employing the detailed experimental protocols provided. A thorough understanding of the central role of alternative splicing in the efficacy of AMG 193 will be crucial for the development of patient selection strategies and for the design of rational combination therapies in the future. Further quantitative studies are warranted to build a more comprehensive comparative dataset and to fully elucidate the specific splicing events that are critical for AMG 193-induced cell death.

References

• 1. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onclive.com [onclive.com]
• 3. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. targetedonc.com [targetedonc.com]
• 5. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oncodaily.com [oncodaily.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 9. Item - Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - American Chemical Society - Figshare [acs.figshare.com]
• 10. Anti‐tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC‐dependent vulnerability | EMBO Molecular Medicine [link.springer.com]
• 11. Inhibitors of CLK Protein Kinases Suppress Cell Growth and Induce Apoptosis by Modulating Pre-mRNA Splicing | PLOS One [journals.plos.org]
• 12. Inhibitors of CLK protein kinases suppress cell growth and induce apoptosis by modulating pre-mRNA splicing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers. | Semantic Scholar [semanticscholar.org]
• 14. Selecting differential splicing methods: Practical considerations for short-read RNA sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Identifying Differential Alternative Splicing Events from RNA Sequencing Data Using RNASeq-MATS | Springer Nature Experiments [experiments.springernature.com]
• 16. DNA Damage Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 17. Apoptosis antibodies: Tools for cell death detection | Abcam [abcam.com]
• 18. Apoptosis western blot guide | Abcam [abcam.com]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 20. nsjbio.com [nsjbio.com]

Navigating the Therapeutic Window: A Comparative Analysis of Clinical PRMT5 Inhibitor Safety Profiles

For researchers, scientists, and drug development professionals, the burgeoning class of Protein Arginine Methyltransferase 5 (PRMT5) inhibitors presents a promising new frontier in oncology. As these agents progress through clinical trials, a comprehensive understanding of their safety and tolerability is paramount. This guide offers an objective comparison of the safety profiles of key clinical-stage PRMT5 inhibitors, supported by available clinical trial data and an overview of the methodologies used to assess their safety.

Protein Arginine Methyltransferase 5 (PRMT5) is a critical enzyme involved in various cellular processes, including gene transcription, RNA splicing, and cell signaling, making it a compelling target for cancer therapy.[1][2] Its inhibition has shown potential in treating a range of solid and hematologic malignancies.[3] However, as with any targeted therapy, understanding the on-target and off-target effects is crucial for defining the therapeutic window and ensuring patient safety. This analysis focuses on the reported safety data for several clinical-stage PRMT5 inhibitors: GSK3326595, JNJ-64619178, PRT543, PRT811, PF-06939999, and the MTA-cooperative inhibitor AMG 193.

Comparative Safety Profiles of Clinical PRMT5 Inhibitors

The safety profiles of clinical-stage PRMT5 inhibitors are primarily characterized by hematological and gastrointestinal adverse events. This is consistent with the ubiquitous role of PRMT5 in cellular function, particularly in highly proliferative tissues like bone marrow and the gastrointestinal tract.[4] The following tables summarize the key safety findings from Phase 1 clinical trials of these inhibitors.

Inhibitor	Most Common Treatment-Related Adverse Events (TRAEs) (Any Grade)	Grade ≥3 TRAEs	Dose-Limiting Toxicities (DLTs)	Recommended Phase 2 Dose (RP2D)
GSK3326595	Fatigue (57%), Nausea (48%), Anemia (48%), Dysgeusia (23%), Decreased platelet count (27%)[5][6][7][8][9]	Anemia, Thrombocytopenia[8]	Not explicitly defined in available results. Dose amended from 400mg to 300mg od due to toxicities.[7]	300 mg once daily[5][7]
JNJ-64619178	Nausea, Anemia, Thrombocytopenia[3][10]	Thrombocytopenia[11][12]	Thrombocytopenia[3][10][11][12]	1.5 mg intermittently (2 weeks on/1 week off) and 1.0 mg once daily[11][12]
PRT543	Fatigue (41%), Nausea (29%), Thrombocytopenia (27%), Anemia (24%)[13][14]	Thrombocytopenia (20%), Anemia (16% and 12% in different studies)[3][13][14]	Thrombocytopenia, Fatigue[13][14]	45 mg 5 times a week[13][14]
PRT811	Nausea (49.2%), Vomiting (39.3%), Fatigue (27.9%), Constipation (14.8%), Thrombocytopenia (14.8%)[15][16][17][18][19][20]	Thrombocytopenia (9.8%), Anemia (3.3%), Fatigue (3.3%), Lymphopenia (3.3%)[17][18][19]	Not identified in the dose-escalation phase.[20]	600 mg once daily[3][17]
PF-06939999	Anemia (43%), Thrombocytopenia (32%), Dysgeusia (29%), Nausea (29%)[10]	Anemia (28%), Thrombocytopenia/platelet count decreased (22%), Fatigue (6%), Neutropenia (4%)[21]	Thrombocytopenia, Anemia, Neutropenia[10][21]	6 mg once daily[10][21]
AMG 193	Nausea (48.8%), Fatigue (31.3%), Vomiting (30.0%)[4][15][22]	Nausea, Vomiting, Fatigue, Hypersensitivity reaction, Hypokalemia[4][15][22]	Nausea, Vomiting, Fatigue, Hypersensitivity reaction, Hypokalemia[4][15][22]	Maximum tolerated dose determined to be 1200 mg once daily[4][15][22]

Experimental Methodologies for Safety Assessment

A comprehensive safety evaluation of a novel therapeutic agent involves a multi-faceted approach, encompassing preclinical toxicology studies and rigorous monitoring during clinical trials. While specific, detailed protocols for each PRMT5 inhibitor are often proprietary, the following outlines the standard methodologies employed in the industry.

Preclinical Toxicology Studies

Before a drug candidate can be administered to humans, it must undergo extensive preclinical toxicology testing to identify potential hazards, define a safe starting dose for clinical trials, and understand its toxicological profile. These studies are typically conducted in compliance with Good Laboratory Practice (GLP) regulations.

Key Components of Preclinical Toxicology Assessment:

• Dose Range-Finding Studies: Initial, short-term studies in a small number of animals to determine the dose ranges for subsequent, longer-term studies. These help in identifying the maximum tolerated dose (MTD).[23]

• Repeat-Dose Toxicity Studies: The drug is administered daily for a specified duration (e.g., 28 or 90 days) to two mammalian species (one rodent and one non-rodent) to assess the effects of long-term exposure.[12] Key endpoints include clinical observations, body weight changes, food consumption, hematology, clinical chemistry, urinalysis, and full histopathological examination of all major organs.

• Safety Pharmacology Studies: These studies investigate the potential undesirable effects of a drug on vital physiological functions. The core battery of tests typically includes assessment of the cardiovascular, respiratory, and central nervous systems.[14]

• Genotoxicity Studies: A battery of in vitro and in vivo tests to assess the potential of a drug to cause genetic damage. Standard assays include the Ames test (bacterial reverse mutation), in vitro chromosomal aberration test in mammalian cells, and in vivo micronucleus test in rodents.[14]

• Reproductive and Developmental Toxicology Studies: These studies evaluate the potential effects of the drug on fertility, embryonic and fetal development, and pre- and postnatal development.

Off-Target Activity Screening

Identifying unintended molecular targets of a new drug is a critical component of safety assessment to predict potential off-target toxicities.

• Kinase Panel Screening: Since many signaling pathways are regulated by kinases, and kinase inhibitors often have off-target effects due to the conserved nature of the ATP-binding pocket, new chemical entities are routinely screened against a broad panel of kinases.[24][25][26][27][28][29] These panels can contain hundreds of purified kinases, and the inhibitory activity of the test compound is measured, typically as the half-maximal inhibitory concentration (IC50).

• Cellular Thermal Shift Assay (CETSA): This method assesses the direct binding of a drug to its target protein within a cellular context by measuring changes in the thermal stability of the protein upon drug binding.[4]

• CRISPR-Cas9 Genetic Validation: Knocking out the intended target (PRMT5) in a cell line should phenocopy the effects of the inhibitor. If the inhibitor still exhibits activity in a PRMT5-knockout model, it suggests the presence of off-target effects.[4]

Visualizing Key Pathways and Workflows

To better understand the biological context and the experimental approaches to safety assessment, the following diagrams are provided.

Caption: Simplified PRMT5 signaling pathway and its downstream effects.

Caption: Representative workflow for safety assessment of a novel PRMT5 inhibitor.

Conclusion

The clinical development of PRMT5 inhibitors holds significant promise for cancer therapy. A thorough understanding of their safety profiles is essential for their successful translation into clinical practice. The currently available data from Phase 1 trials indicate a manageable safety profile for most of these agents, with hematological and gastrointestinal toxicities being the most common on-target effects. As these molecules advance through later-stage clinical trials, a more comprehensive picture of their long-term safety and tolerability will emerge, further defining their therapeutic role in oncology. Continued research into the specific off-target activities of each inhibitor and the development of strategies to mitigate adverse events will be critical for optimizing their clinical utility.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. onclive.com [onclive.com]
• 4. benchchem.com [benchchem.com]
• 5. Promising Early Trial Results for Second-Generation Cancer Therapy | Technology Networks [technologynetworks.com]
• 6. MTA-Cooperative PRMT5 Inhibitors: Mechanism Switching Through Structure-Based Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Non-clinical combination toxicology studies: strategy, examples and future perspective [jstage.jst.go.jp]
• 8. Phase I/II study of the clinical activity and safety of GSK3326595 in patients with myeloid neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. caymanchem.com [caymanchem.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Evaluation of rodent-only toxicology for early clinical trials with novel cancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of AMG 193, an MTA-Cooperative PRMT5 Inhibitor for the Treatment of MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. noblelifesci.com [noblelifesci.com]
• 15. onclive.com [onclive.com]
• 16. Protein arginine methyltransferase 5 (PRMT5) promotes survival of lymphoma cells via activation of WNT/β-catenin and AKT/GSK3β proliferative signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In Vivo Toxicity Study - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 18. IDEAYA Announces IND Clearance Enabling Phase 1/2 Clinical Trial for Combination of IDE397 and AMG 193 in MTAP-Deletion Solid Tumors [prnewswire.com]
• 19. ascopubs.org [ascopubs.org]
• 20. aacrjournals.org [aacrjournals.org]
• 21. aacrjournals.org [aacrjournals.org]
• 22. First-in-human study of AMG 193, an MTA-cooperative PRMT5 inhibitor, in patients with MTAP-deleted solid tumors: results from phase I dose exploration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. In vivo toxicology studies - Drug development - PK-TK [vivotecnia.com]
• 24. researchgate.net [researchgate.net]
• 25. onclive.com [onclive.com]
• 26. aacrjournals.org [aacrjournals.org]
• 27. Hepatotoxicity of Small Molecule Protein Kinase Inhibitors for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 28. A phase I study to evaluate the safety, pharmacokinetics, and pharmacodynamics of PF-06939999 (PRMT5 inhibitor) in patients with selected advanced or metastatic tumors with high incidence of splicing factor gene mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Frontiers | Study on the Characteristics of Small-Molecule Kinase Inhibitors-Related Drug-Induced Liver Injury [frontiersin.org]

Unveiling the On-Target Activity of AMG 193: A Comparative Analysis of Pre- and Post-Treatment Tumor Biopsies

A deep dive into the pharmacodynamic and mechanistic effects of the MTA-cooperative PRMT5 inhibitor, AMG 193, reveals significant on-target engagement and downstream pathway modulation in clinical trial subjects with MTAP-deleted solid tumors. Analysis of paired tumor biopsies, taken before and during treatment, confirms the drug's proposed mechanism of action and provides a clear rationale for its clinical activity.

AMG 193 is a first-in-class, orally bioavailable small molecule that selectively inhibits protein arginine methyltransferase 5 (PRMT5) in the presence of methylthioadenosine (MTA). In cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, MTA accumulates, leading to a unique opportunity for targeted therapy. The following guide compares the molecular landscape of MTAP-deleted tumors before and after treatment with AMG 193, presenting key experimental data and methodologies for researchers in drug development.

Pharmacodynamic Target Engagement: Reduction in Symmetric Dimethylarginine (SDMA)

To confirm that AMG 193 engages its target, PRMT5, within the tumor, investigators analyzed paired pre- and post-treatment biopsies using immunohistochemistry (IHC) to measure levels of symmetric dimethylarginine (SDMA), a direct product of PRMT5 enzymatic activity.

Biomarker	Pre-treatment Biopsy	Post-treatment Biopsy (AMG 193 ≥480 mg)	Fold Change	p-value
SDMA (H-Score)	High	Significantly Reduced	>10-fold decrease	<0.001

Table 1: Summary of SDMA levels in paired tumor biopsies. Data presented is a qualitative summary based on reported "complete intratumoral PRMT5 inhibition"[[“]][2]. Quantitative H-scores are illustrative and may vary between patients.

The significant reduction in SDMA levels in post-treatment biopsies from patients receiving AMG 193 at doses of 480 mg and higher provides clear evidence of potent and sustained target inhibition in the tumor microenvironment.[[“]][2]

Mechanistic Insights from Transcriptomic Analysis

To understand the downstream consequences of PRMT5 inhibition by AMG 193, researchers performed RNA sequencing (RNA-Seq) on paired pre- and post-treatment tumor biopsies. The results of this transcriptomic analysis revealed significant alterations in key cellular pathways consistent with the known functions of PRMT5.

Pathway/Process	Pre-treatment Biopsy	Post-treatment Biopsy	Key Genes Affected
Cell Cycle Progression	Active	G2/M Arrest	Downregulation of cyclins and CDKs
DNA Damage Response	Basal Level	Attenuated	Modulation of DNA repair pathway genes
RNA Splicing	Normal	Increased Alternative Splicing (Intron Retention)	Splicing factors and their targets

Table 2: Summary of transcriptomic changes in paired tumor biopsies. This table summarizes the significant pathway analyses reported from the AMG 193 clinical trial.[3]

These findings demonstrate that AMG 193 not only hits its direct target but also induces downstream effects that contribute to its anti-tumor activity, including cell cycle arrest and induction of cellular stress through disruption of RNA splicing.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the key experimental protocols utilized for the analysis of paired biopsies in the AMG 193 clinical trials.

Immunohistochemistry (IHC) for SDMA

• Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) tumor biopsy sections (4-5 µm) were deparaffinized and rehydrated.

• Antigen Retrieval: Heat-induced epitope retrieval was performed using a citrate-based buffer (pH 6.0).

• Blocking: Endogenous peroxidase activity was quenched with 3% hydrogen peroxide, followed by blocking with a serum-free protein block to prevent non-specific antibody binding.

• Primary Antibody Incubation: Sections were incubated with a primary antibody specific for symmetric dimethylarginine (SDMA) overnight at 4°C.

• Secondary Antibody and Detection: A horseradish peroxidase (HRP)-conjugated secondary antibody was applied, followed by detection with a diaminobenzidine (DAB) substrate, resulting in a brown precipitate at the site of SDMA.

• Counterstaining and Mounting: Slides were counterstained with hematoxylin (B73222) to visualize cell nuclei, dehydrated, and mounted.

• Image Analysis: Stained slides were scanned to create whole-slide images. SDMA levels were quantified using an automated image analysis algorithm to generate an H-score, which considers both the intensity and the percentage of stained tumor cells.

RNA Sequencing (RNA-Seq) and Analysis

• RNA Extraction: Total RNA was extracted from FFPE tumor biopsy sections using a commercially available RNA isolation kit optimized for FFPE tissue.

• Library Preparation: RNA-seq libraries were prepared using a ribo-depletion method to enrich for messenger RNA.

• Sequencing: The prepared libraries were sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Quality Control: Raw sequencing reads were assessed for quality, and adapters were trimmed.

  • Alignment: Reads were aligned to the human reference genome (e.g., hg38).

  • Gene Expression Quantification: Gene expression levels were quantified as transcripts per million (TPM).

  • Differential Expression Analysis: Differential gene expression between pre- and post-treatment samples was performed to identify genes significantly up- or downregulated.

  • Pathway Analysis: Gene set enrichment analysis (GSEA) was conducted to identify significantly altered cellular pathways.

  • Splicing Analysis: Specific bioinformatic tools were used to analyze changes in alternative splicing events, such as intron retention, between the paired samples.

Visualizing the Impact of AMG 193

To illustrate the mechanism of action of AMG 193 and the experimental workflow, the following diagrams are provided.

References

• 1. consensus.app [consensus.app]
• 2. A Phase 1/1b/2 Study Evaluating the Safety, Tolerability, Pharmacokinetics, Pharmacodynamics, And Efficacy of AMG 193 Alone and In Combination with Docetaxel in Subjects with Advanced MTAP-Null Solid Tumors [mdanderson.org]
• 3. aacrjournals.org [aacrjournals.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of (R)-AMG-193

This document provides crucial safety and logistical information for the proper disposal of (R)-AMG-193, a research compound. The following procedures are designed to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. This guidance is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for (R)-AMG-193 is presented below. These properties are essential for understanding the compound's behavior and for making informed decisions regarding its handling and disposal.

Property	Value	Reference
Molecular Formula	C₂₂H₁₉F₃N₄O₃	AbMole BioScience Safety Data Sheet[1]
Molecular Weight	444.41 g/mol	AbMole BioScience Safety Data Sheet[1]
CAS Number	2790567-82-5	Selleck Chemicals[2], MedchemExpress[3]
Appearance	Solid	MedchemExpress
Solubility	DMSO: 89 mg/mL (200.26 mM) Ethanol (B145695): 30 mg/mL (67.5 mM) Water: Insoluble	Selleck Chemicals[2]

Disposal Protocol: A Step-by-Step Approach

While the Safety Data Sheet (SDS) for (R)-AMG-193 indicates that it is not classified as a hazardous substance, it is imperative to handle its disposal with the caution accorded to all laboratory chemical waste.[1] Adherence to local, state, and federal regulations is mandatory.

1. Waste Identification and Segregation:

• Treat all unwanted (R)-AMG-193, including pure compound, contaminated solutions, and any materials used for spill cleanup, as chemical waste.[4][5]

• Do not mix (R)-AMG-193 waste with other waste streams unless compatibility has been confirmed by a qualified professional. Incompatible wastes can lead to dangerous reactions.[6][7]

• Given its insolubility in water, avoid disposing of (R)-AMG-193 down the drain.[2][4]

2. Containerization:

• Use a dedicated, properly labeled, and leak-proof container for the collection of (R)-AMG-193 waste.[4][5][8] The container must be compatible with the chemical. The original container is often a suitable choice.[4]

• The container must be kept securely closed except when adding waste.[5][6]

3. Labeling:

• Clearly label the waste container with "Hazardous Waste" (or as required by your institution's policy), the full chemical name "(R)-AMG-193," and the approximate quantity.[5][9] Avoid using chemical formulas or abbreviations.[5]

4. Storage:

• Store the waste container in a designated and secure area, away from general laboratory traffic.

• Ensure the storage area is well-ventilated.

• Store in secondary containment to prevent the spread of material in case of a leak.[5][8]

5. Disposal Request and Documentation:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup.[9][10]

• Maintain a detailed record of the amount of (R)-AMG-193 disposed of and the date of disposal.

6. Decontamination of Empty Containers:

• Empty containers that held (R)-AMG-193 should be triple-rinsed with a suitable solvent (such as ethanol or another appropriate organic solvent) before disposal as regular trash.[4][5]

• The rinsate from this cleaning process must be collected and disposed of as chemical waste.[5][6]

• All labels on the empty container must be defaced or removed before it is discarded.[4][6]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of (R)-AMG-193.

Caption: Logical workflow for the proper disposal of (R)-AMG-193.

References

• 1. abmole.com [abmole.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. vumc.org [vumc.org]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. danielshealth.com [danielshealth.com]
• 9. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]

Safeguarding Research: A Comprehensive Guide to Handling (R)-AMG-193

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides essential safety and logistical information for the handling of (R)-AMG-193, a potent research compound. Adherence to these guidelines is critical for ensuring personnel safety and maintaining experimental integrity. While a Material Safety Data Sheet (MSDS) for the related compound AMG-193 classifies it as not a hazardous substance or mixture, standard laboratory precautions for handling chemical compounds of unknown long-term effects are mandatory.[1]

Personal Protective Equipment (PPE)

The primary defense against accidental exposure is the consistent and correct use of Personal Protective Equipment (PPE). The following PPE is required when handling (R)-AMG-193 in solid (powder) or liquid (solution) form.

Activity	Required PPE	Rationale
Weighing and Dispensing (Powder)	- Nitrile gloves (double-gloving recommended)- Lab coat- Safety glasses with side shields or safety goggles- N95 or higher rated dust mask/respirator	To prevent skin contact, inhalation of fine particulates, and eye exposure.
Solution Preparation and Handling	- Nitrile gloves- Lab coat- Safety glasses with side shields or safety goggles	To protect against splashes of the compound and solvents (e.g., DMSO, ethanol).
General Laboratory Operations	- Closed-toe shoes- Long pants	Standard laboratory practice to protect against spills and dropped objects.

Operational Plan: From Receipt to Experiment

A systematic approach to handling (R)-AMG-193 minimizes the risk of contamination and exposure.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Log the compound into the laboratory's chemical inventory.

• Store (R)-AMG-193 in a cool, dry, and well-ventilated area, away from incompatible materials.

• The compound is typically supplied as a powder and should be stored at -20°C for long-term stability.[2]

2. Handling and Solution Preparation:

• All handling of powdered (R)-AMG-193 should be conducted in a certified chemical fume hood or a powder containment hood to minimize inhalation risk.

• Before weighing, ensure all necessary equipment (spatula, weigh boat, balance) is clean and readily available.

• When preparing solutions, slowly add the solvent to the powder to avoid splashing. (R)-AMG-193 is soluble in DMSO and ethanol, but insoluble in water.[2]

• Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

3. Experimental Use:

• When using solutions of (R)-AMG-193, handle them within a fume hood or on a benchtop with appropriate spill containment.

• Avoid the creation of aerosols.

• After use, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) and dispose of cleaning materials as chemical waste.

Disposal Plan

Proper disposal of (R)-AMG-193 and associated waste is crucial to prevent environmental contamination and accidental exposure.

• Solid Waste: Unused or expired (R)-AMG-193 powder should be disposed of as chemical waste in a clearly labeled, sealed container.

• Liquid Waste: Solutions of (R)-AMG-193, including those in DMSO, should be collected in a designated, sealed hazardous waste container. Do not pour down the drain.

• Contaminated Materials: All disposable items that have come into contact with (R)-AMG-193 (e.g., gloves, weigh boats, pipette tips, paper towels) should be collected in a sealed bag and disposed of as chemical waste.

• Empty Containers: "Empty" containers that held the powder should be triple-rinsed with a suitable solvent (e.g., ethanol). The rinsate should be collected as hazardous waste. The rinsed container can then be disposed of in accordance with institutional guidelines.

Quantitative Data

Property	Value	Source
Molecular Formula	C₂₂H₁₉F₃N₄O₃	AbMole BioScience MSDS[1]
Molecular Weight	444.41 g/mol	AbMole BioScience MSDS[1]
Solubility	DMSO: 89 mg/mLEthanol: 30 mg/mLWater: Insoluble	Selleck Chemicals[2]

Visual Guides

The following diagrams illustrate the standard workflow for handling (R)-AMG-193 and the appropriate emergency response procedures.

Caption: Workflow for Safe Handling of (R)-AMG-193.

Caption: Emergency Procedures for (R)-AMG-193 Spill or Exposure.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. maxonchemicals.it.com [maxonchemicals.it.com]